Aminohexane

• CAS: 5959-44-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Aminohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-aminohexane (also known as n-hexylamine), a primary aliphatic amine with significant applications in organic synthesis and materials science. The data presented herein is compiled from various reputable sources and is intended to support research, development, and quality control activities.

Core Physical Properties of 1-Aminohexane

The physical characteristics of 1-aminohexane are crucial for its handling, application, and the design of chemical processes. A summary of these properties is presented in the table below for easy reference and comparison.

Property	Value	Units
Molecular Formula	C₆H₁₅N	-
Molecular Weight	101.19	g/mol
Appearance	Clear, colorless to slightly yellow liquid	-
Odor	Amine-like, fishy	-
Melting Point	-23 to -19	°C
Boiling Point	130 to 132	°C
Density	0.766	g/mL at 25°C
Solubility in Water	14	g/L at 20°C
Vapor Pressure	10.6	hPa at 20°C
Refractive Index	1.418	n20/D
Flash Point	27	°C (closed cup)
pKa	10.56	at 25°C

Experimental Protocols for Property Determination

The accurate determination of physical properties is fundamental to chemical characterization. The following sections outline the standard methodologies employed to measure the key physical properties of liquid compounds such as 1-aminohexane.

Boiling Point Determination

The boiling point of 1-aminohexane can be determined using a simple distillation apparatus or a micro-boiling point method.[1][2]

• Distillation Method: A sample of 1-aminohexane is placed in a distillation flask and heated. The temperature of the vapor that is in equilibrium with the boiling liquid is measured with a thermometer. This temperature, at a given atmospheric pressure, is the boiling point.[1]

• Micro-Boiling Point (Thiele Tube Method): A small amount of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end, is inverted into the liquid. The apparatus is heated in a Thiele tube containing a high-boiling point oil. The temperature at which a steady stream of bubbles emerges from the capillary tube, and upon cooling, the liquid just begins to enter the capillary, is recorded as the boiling point.[3]

Melting Point Determination

For a substance like 1-aminohexane, which is a liquid at room temperature, the melting point (or freezing point) is determined by cooling the substance until it solidifies.

• Cooling Curve Method: The liquid sample is placed in a test tube and is slowly cooled while being stirred. The temperature is recorded at regular intervals. A plateau in the cooling curve, where the temperature remains constant as the substance solidifies, indicates the melting point.

Density Measurement

The density of 1-aminohexane is typically determined using a pycnometer or a digital density meter.[4][5][6]

• Pycnometer Method (ASTM D1475): A pycnometer, a flask with a precise volume, is weighed empty, then filled with 1-aminohexane, and weighed again. The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.[6]

• Digital Density Meter (ASTM D4052): A small sample of the liquid is introduced into an oscillating U-tube. The instrument measures the change in the oscillation frequency of the tube caused by the sample and calculates the density.[4][7]

Solubility in Water

The solubility of 1-aminohexane in water can be determined by the equilibrium saturation method.

• Equilibrium Saturation Method: An excess amount of 1-aminohexane is mixed with a known volume of water. The mixture is agitated at a constant temperature until equilibrium is reached. The concentration of 1-aminohexane in the aqueous phase is then determined by a suitable analytical technique, such as gas chromatography or titration.

Vapor Pressure Measurement

Vapor pressure can be measured using static or dynamic methods.

• Static Method: A sample of 1-aminohexane is placed in a container, and the air is evacuated. The pressure of the vapor in equilibrium with the liquid is measured at a specific temperature using a pressure sensor.[8][9][10] This can be repeated at various temperatures to establish the vapor pressure curve.[9]

Refractive Index Measurement

The refractive index is a measure of how much light bends when it passes through the liquid and is determined using a refractometer.[11][12]

• Abbe Refractometer: A few drops of 1-aminohexane are placed on the prism of an Abbe refractometer. Light is passed through the sample, and the angle of refraction is measured. The refractive index is read directly from the instrument's scale. The measurement is typically performed at a specific temperature (e.g., 20°C) and wavelength (e.g., the sodium D-line, 589 nm).[13]

Flash Point Determination

The flash point is a measure of the flammability of a volatile substance and is determined using a closed-cup or open-cup tester.[14]

• Pensky-Martens Closed-Cup Method (ASTM D93): A sample of 1-aminohexane is heated in a closed cup at a controlled rate. An ignition source is periodically introduced into the vapor space above the liquid. The flash point is the lowest temperature at which the vapors ignite to produce a flash.[15][16]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive determination of the physical properties of a liquid chemical such as 1-aminohexane.

Caption: Workflow for Physical Property Determination of 1-Aminohexane.

References

• 1. vernier.com [vernier.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. store.astm.org [store.astm.org]
• 5. Standard Test Method for Density and Relative Density of Liquids by Digital Density Meter ( ASTM D 4052) [pachemtech.eu]
• 6. matestlabs.com [matestlabs.com]
• 7. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 8. Vapor pressure - Wikipedia [en.wikipedia.org]
• 9. bellevuecollege.edu [bellevuecollege.edu]
• 10. EXPERIMENT 11: VAPOUR PRESSURE – PROCTECH 2CE3 Lab Manual [ecampusontario.pressbooks.pub]
• 11. rudolphresearch.com [rudolphresearch.com]
• 12. mt.com [mt.com]
• 13. researchgate.net [researchgate.net]
• 14. scimed.co.uk [scimed.co.uk]
• 15. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 16. store.astm.org [store.astm.org]

An In-depth Technical Guide to the Chemical Structure and Isomers of Aminohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminohexane, with the chemical formula C₆H₁₅N, represents a group of organic compounds characterized by a hexane (B92381) backbone with an attached amino group. These compounds are of significant interest in various fields, including pharmaceuticals, agrochemicals, and material science, due to their versatile chemical properties which are highly dependent on their isomeric form. This technical guide provides a comprehensive overview of the chemical structure of aminohexane, a detailed exploration of its various isomers, and a summary of their physicochemical properties. Furthermore, it outlines key experimental protocols for the synthesis and characterization of these isomers, aiming to serve as a valuable resource for professionals in research and development.

Chemical Structure and Classification of Isomers

The isomers of aminohexane can be broadly categorized into three main classes based on the substitution of the nitrogen atom: primary, secondary, and tertiary amines. Each class exhibits distinct reactivity and physical properties.

• Primary Amines: The nitrogen atom is bonded to one alkyl group and two hydrogen atoms. The amino group can be located at different positions on the hexane chain, and the hexane chain itself can be linear or branched.

• Secondary Amines: The nitrogen atom is bonded to two alkyl groups and one hydrogen atom. The sum of carbon atoms in the two alkyl groups is six.

• Tertiary Amines: The nitrogen atom is bonded to three alkyl groups, with the total number of carbon atoms in the alkyl groups being six.

Isomers of Aminohexane (C₆H₁₅N)

There are numerous structural isomers for the molecular formula C₆H₁₅N. A comprehensive list is categorized below.

Primary Amine Isomers

The primary amine isomers of aminohexane can be derived from different structural isomers of hexane.

• Based on n-hexane:

  • Hexan-1-amine

  • Hexan-2-amine

  • Hexan-3-amine

• Based on isohexane (2-methylpentane):

  • 2-Methylpentan-1-amine

  • 4-Methylpentan-2-amine

  • 2-Methylpentan-3-amine

  • 2-Methylpentan-2-amine

• Based on 3-methylpentane:

  • 3-Methylpentan-1-amine

  • 3-Methylpentan-2-amine

  • 3-Methylpentan-3-amine

• Based on neohexane (2,2-dimethylbutane):

  • 2,2-Dimethylbutan-1-amine

• Based on 2,3-dimethylbutane:

  • 2,3-Dimethylbutan-1-amine

  • 2,3-Dimethylbutan-2-amine

Secondary Amine Isomers

Examples of secondary amine isomers include:

• N-Methylpentylamine (isomers of pentyl group apply)

• N-Ethylbutylamine (isomers of butyl group apply)

• N-Propylpropylamine (and its isomer diisopropylamine)

Tertiary Amine Isomers

There are several tertiary amine isomers for C₆H₁₅N, including:

• Triethylamine

• N,N-Dimethylbutylamine (and its isomers)

• N-Ethyl-N-methylpropylamine (and its isomers)

Data Presentation: Physicochemical Properties of Selected Aminohexane Isomers

The following tables summarize key physicochemical data for a selection of aminohexane isomers for comparative analysis.

Table 1: Physicochemical Properties of Primary Aminohexane Isomers

Isomer	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 25°C)
Hexan-1-amine	111-26-2	101.19	131-132	-23	0.766
Hexan-2-amine	68107-05-1	101.19	116	< -20	0.755
Hexan-3-amine	16751-58-9	101.19	119.3	-40.7 (est.)	0.768

Table 2: Physicochemical Properties of Secondary Aminohexane Isomers

Isomer	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 25°C)
N-Methylpentylamine	25419-06-1	101.19	116-118	-87.87 (est.)	0.738
N-Ethylbutylamine	13360-63-9	101.19	108-110	-78	0.740
Diisopropylamine	108-18-9	101.19	84	-61	0.722

Table 3: Physicochemical Properties of Tertiary Aminohexane Isomers

Isomer	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 25°C)
Triethylamine	121-44-8	101.19	88.6-89.8	-114.7	0.726

Mandatory Visualization

Caption: Structural diversity of primary aminohexane isomers.

Caption: Classification of secondary aminohexane isomers.

Caption: Examples of tertiary aminohexane isomers.

Experimental Protocols

Synthesis of Primary Amines: Gabriel Synthesis of Hexan-1-amine

The Gabriel synthesis is a robust method for the preparation of primary amines, avoiding the over-alkylation common in other methods.[1]

Materials:

• Potassium phthalimide (B116566)

• 1-Bromohexane (B126081)

• Hydrazine (B178648) hydrate (B1144303)

• Ethanol

• Hydrochloric acid

• Sodium hydroxide (B78521)

• Diethyl ether

Procedure:

• N-Alkylation of Phthalimide: In a round-bottom flask, dissolve potassium phthalimide in anhydrous dimethylformamide (DMF). Add 1-bromohexane to the solution and reflux the mixture for several hours. Monitor the reaction by thin-layer chromatography (TLC).

• Hydrazinolysis: After cooling, add hydrazine hydrate to the reaction mixture and reflux for an additional period.[2] A precipitate of phthalhydrazide (B32825) will form.

• Isolation of the Primary Amine: Cool the mixture, add an aqueous solution of hydrochloric acid, and stir. Filter off the phthalhydrazide precipitate. The filtrate contains the hexan-1-amine hydrochloride salt.

• Purification: Basify the filtrate with a concentrated sodium hydroxide solution and extract the liberated hexan-1-amine with diethyl ether. Dry the ethereal extracts over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by distillation.

Synthesis of Secondary and Tertiary Amines: Reductive Amination

Reductive amination is a versatile method for synthesizing primary, secondary, and tertiary amines from carbonyl compounds.[3]

Example: Synthesis of N-Ethylbutylamine

Materials:

• Butanal

• Ethylamine

• Sodium triacetoxyborohydride (B8407120) (STAB)

• Dichloromethane (DCM)

• Acetic acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Imine Formation: To a solution of butanal in dichloromethane, add ethylamine. A catalytic amount of acetic acid can be added to facilitate the formation of the iminium ion.

• Reduction: To the solution containing the imine, add sodium triacetoxyborohydride in portions. Stir the reaction mixture at room temperature until the reaction is complete (monitored by GC-MS or TLC).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. After filtration, the solvent is removed under reduced pressure. The resulting N-ethylbutylamine can be purified by distillation.

Separation and Characterization of Isomers: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like aminohexane isomers. Derivatization is often employed to improve chromatographic resolution and sensitivity.[4][5]

Protocol Outline:

• Derivatization: A common derivatizing agent for amines is pentafluoropropionic anhydride (B1165640) (PFPA).[4] A solution of the amine isomer mixture in a suitable solvent (e.g., tetrahydrofuran) is treated with PFPA and heated to form the corresponding amide derivatives.

• GC-MS Analysis:

  • Column: A non-polar capillary column, such as a DB-5MS, is typically used.[4]

  • Injector: Operate in splitless mode with an injector temperature of around 290°C.[5]

  • Oven Program: A temperature gradient is employed for optimal separation. An example program could be: initial temperature of 80°C, hold for 1 minute, ramp to 180°C at 5°C/min, then to 240°C at 10°C/min, and finally to 290°C at 25°C/min with a final hold.[5]

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.[5]

  • Mass Spectrometer: The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass range appropriate for the derivatized isomers.

• Data Analysis: Isomers are identified based on their retention times and unique mass fragmentation patterns.

Conclusion

This technical guide provides a foundational understanding of the chemical structure and isomerism of aminohexane. The presented data and experimental protocols offer a practical resource for scientists and researchers engaged in the synthesis, characterization, and application of these versatile compounds. The structural diversity among aminohexane isomers directly translates to a wide range of physicochemical properties and reactivities, underscoring the importance of precise isomeric identification and control in drug development and chemical synthesis.

References

• 1. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. Show how Gabriel synthesis are used to prepare the following amines.benzy.. [askfilo.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]

An In-depth Technical Guide to 1-Aminohexane: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Aminohexane, also known as n-hexylamine, is a primary aliphatic amine that serves as a versatile building block in organic synthesis and a key component in the development of a wide range of materials and potential therapeutic agents. Its simple, linear six-carbon chain terminating in an amino group provides a reactive handle for a multitude of chemical transformations, making it a compound of significant interest in both academic research and industrial applications. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and key applications of 1-aminohexane, with a focus on detailed experimental protocols and its relevance to the scientific and drug development communities.

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-aminohexane is essential for its effective use in research and development. The following tables summarize its key identifiers and physical characteristics.

Table 1: Chemical Identifiers of 1-Aminohexane

Identifier	Value
CAS Number	111-26-2
Molecular Formula	C6H15N
Molecular Weight	101.19 g/mol [1]
IUPAC Name	Hexan-1-amine
Synonyms	n-Hexylamine, Hexylamine

Table 2: Physicochemical Properties of 1-Aminohexane

Property	Value
Appearance	Colorless liquid
Odor	Ammoniacal, fishy
Boiling Point	131-132 °C[2]
Melting Point	-19 °C[1]
Density	0.766 g/mL at 25 °C[1]
Solubility in Water	14 g/L (20 °C)[2]
Refractive Index	1.418 (at 20 °C)[1]
Flash Point	27 °C
pKa	10.56 (at 25 °C)[2]
LogP	2.06[1]

Table 3: Toxicological Data for 1-Aminohexane

Parameter	Value	Species
LD50 Oral	240 mg/kg	Rabbit[2]
LD50 Dermal	420 uL/kg	Rabbit

Synthesis of 1-Aminohexane Derivatives

1-Aminohexane is a valuable precursor for the synthesis of a variety of more complex molecules. Below are detailed experimental protocols for two common applications: the synthesis of quinoline (B57606) derivatives and the functionalization of graphene oxide.

Experimental Protocol: Synthesis of Substituted Quinolines via Friedländer Annulation

The Friedländer synthesis is a classic method for the preparation of quinolines, which are important scaffolds in medicinal chemistry. This protocol describes a general procedure for the reaction of an o-aminoaryl ketone with a compound containing a reactive α-methylene group, where a derivative of 1-aminohexane could be incorporated.

Materials:

• o-Aminoaryl ketone (1.0 eq)

• Carbonyl compound with α-methylene group (e.g., a β-keto ester) (1.2 eq)

• 1-Aminohexane (as a potential reactant or catalyst, depending on the specific synthetic strategy)

• Acid or base catalyst (e.g., p-toluenesulfonic acid, piperidine)

• Toluene or ethanol (B145695) as solvent

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate (B1210297) for elution

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the o-aminoaryl ketone (1.0 eq), the carbonyl compound (1.2 eq), and the chosen solvent (e.g., toluene).

• Add the catalyst (e.g., a catalytic amount of p-toluenesulfonic acid).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired substituted quinoline.

References

• 1. 1-aminohexane [stenutz.eu]
• 2. chembk.com [chembk.com]

A Comprehensive Technical Guide to the Solubility of n-Hexylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of n-hexylamine in water and various organic solvents. Understanding the solubility characteristics of this primary aliphatic amine is crucial for its application in pharmaceuticals, surfactants, corrosion inhibitors, and as a reagent in organic synthesis. This document presents quantitative solubility data, detailed experimental methodologies for solubility determination, and logical diagrams to illustrate key concepts and procedures.

Quantitative Solubility of n-Hexylamine

The solubility of n-hexylamine is dictated by the interplay between its polar amine head and its nonpolar six-carbon alkyl chain. This amphiphilic nature results in limited solubility in water and high solubility in many organic solvents. The available quantitative and qualitative solubility data are summarized in the table below.

Solvent	Temperature (°C)	Solubility	Units	Reference
Water	20	12	g/L	[1][2][3]
Water	20	14	g/L	[4][5][6]
Ethanol	20	Miscible	-	[2][3]
Ether	20	Miscible	-	[2][3]
Methanol	Not Specified	Soluble	-	[7]
Dichloromethane	Not Specified	Miscible	-	[8]
Acetone	Not Specified	Miscible	-	[8]
General Organic Solvents	Not Specified	Soluble	-	[1][7]

Note: The term "miscible" indicates that the substances are soluble in each other in all proportions.

Factors Influencing the Solubility of n-Hexylamine

The solubility of n-hexylamine is a balance between its hydrophilic and hydrophobic characteristics. The primary amine group can engage in hydrogen bonding with protic solvents like water and alcohols, which promotes solubility.[3] Conversely, the hexyl alkyl chain is hydrophobic and interacts favorably with nonpolar organic solvents through van der Waals forces. In aqueous solutions, the long alkyl chain disrupts the hydrogen-bonding network of water, leading to limited solubility.[3][9] As the carbon chain length of primary amines increases beyond four carbons, their solubility in water generally decreases.[1]

Caption: Factors influencing n-hexylamine solubility.

Experimental Protocol: Isothermal Shake-Flask Method for Solubility Determination

The isothermal shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound. It involves creating a saturated solution by agitating an excess of the solute in the solvent at a constant temperature until equilibrium is reached.

Materials and Equipment

• n-Hexylamine (solute)

• Selected solvents (e.g., water, ethanol, hexane)

• Glass vials or flasks with screw caps

• Orbital shaker or agitator with temperature control

• Analytical balance

• Pipettes and syringes

• Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

• Apparatus for quantitative analysis (e.g., Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or UV-Vis Spectrophotometer)

• Volumetric flasks

Procedure

• Preparation: Add an excess amount of n-hexylamine to a pre-weighed vial. The excess is crucial to ensure that a saturated solution is formed.

• Solvent Addition: Add a known volume or mass of the desired solvent to the vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker set to the desired temperature (e.g., 20°C). Agitate the samples for a sufficient period (typically 24 to 72 hours) to ensure that equilibrium is reached.[2][10]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature to allow the undissolved n-hexylamine to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Avoid disturbing the settled excess solute.

• Filtration: Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC-FID) to determine the concentration of n-hexylamine.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor. Express the results in appropriate units, such as g/L or mol/L.

Caption: Workflow for the isothermal shake-flask solubility experiment.

Conclusion

This guide has summarized the solubility profile of n-hexylamine, providing specific quantitative data for its solubility in water and qualitative information for its high solubility in a range of organic solvents. The balance between the hydrophilic amine group and the hydrophobic alkyl chain governs its behavior in different solvent systems. For precise solubility determination, the isothermal shake-flask method is presented as a robust and reliable experimental protocol. This information serves as a valuable resource for scientists and researchers in designing experiments, developing formulations, and applying n-hexylamine in various chemical processes.

References

• 1. moorparkcollege.edu [moorparkcollege.edu]
• 2. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 3. lobachemie.com [lobachemie.com]
• 4. Page loading... [guidechem.com]
• 5. Hexylamine, 99% | Fisher Scientific [fishersci.ca]
• 6. chembk.com [chembk.com]
• 7. Hexylamine - Wikipedia [en.wikipedia.org]
• 8. 1-Hexylamine, 99% | Fisher Scientific [fishersci.ca]
• 9. benchchem.com [benchchem.com]
• 10. enamine.net [enamine.net]

Boiling point and melting point of 1-aminohexane.

An In-depth Technical Guide to the Physicochemical Properties of 1-Aminohexane

This technical guide provides a comprehensive overview of the boiling and melting points of 1-aminohexane (also known as hexylamine), targeted at researchers, scientists, and professionals in drug development. This document summarizes key physical data, details the experimental protocols for their determination, and presents a logical workflow for sample analysis.

Physicochemical Data of 1-Aminohexane

1-Aminohexane is a primary alkylamine with the chemical formula C₆H₁₅N.[1] It presents as a colorless to slightly yellow liquid and is recognized for its utility in organic synthesis.[1] The physical properties of a compound, such as its boiling and melting points, are critical for its identification, purity assessment, and safe handling.[2][3]

The quantitative physicochemical data for 1-aminohexane are summarized in the table below for ease of reference and comparison.

Property	Value	Source(s)
Melting Point	-19 °C to -23 °C	[1][4][5][6]
Boiling Point	130 °C to 132 °C	[1][4]
Density	0.766 g/mL (at 25 °C)	[1]
Molecular Weight	101.19 g/mol
Refractive Index	n20/D 1.418	[1]

Experimental Protocols for Determination

The accurate determination of melting and boiling points is fundamental in chemical analysis. These values serve as key criteria for both identification and purity.[2]

Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid state. For a pure crystalline compound, this transition occurs over a very narrow range, typically 0.5-1.0°C.[2][7] The presence of impurities typically causes a depression of the melting point and a broadening of the melting range.[3][7][8]

Methodology: Capillary Method using a Melting Point Apparatus

• Sample Preparation: A small amount of the solid 1-aminohexane sample (if in its solid, frozen state) is finely pulverized. The open end of a capillary tube is jabbed into the sample pile to collect a small amount of the material.[9]

• Packing: The capillary tube is inverted and tapped gently on a hard surface, or dropped through a long vertical tube, to pack the sample firmly into the sealed end.[9] The final packed sample height should be approximately 2-3 mm to ensure uniform heating.[9]

• Apparatus Setup: The prepared capillary tube is placed into the heating block of a melting point apparatus (e.g., a Mel-Temp or similar device). The apparatus is then turned on.[2][9]

• Heating and Observation:

  • A rapid heating rate (e.g., 10-20°C per minute) can be used initially to determine an approximate melting range.[3]

  • For an accurate measurement, a new sample is prepared and the apparatus is heated rapidly to about 20°C below the approximate melting point.[9]

  • The heating rate is then reduced significantly to about 1-2°C per minute.[2][3]

• Data Recording: The melting range is recorded as two temperatures:

  • T₁: The temperature at which the first droplet of liquid is observed.[9]

  • T₂: The temperature at which the entire sample has completely liquefied.[2][7] The recorded melting point is the range T₁ - T₂.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[10] Like the melting point, it is a key indicator of a substance's identity and purity.

Methodology: Thiele Tube Method

This method is advantageous as it requires only a small amount of the liquid sample.[10]

• Sample Preparation: A small volume (less than 0.5 mL) of liquid 1-aminohexane is placed into a small test tube (a fusion tube).[10]

• Capillary Inversion: A standard capillary tube, sealed at one end, is inverted and placed into the fusion tube with its open end submerged in the liquid.

• Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This entire setup is then secured in a Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring the heat is distributed evenly.[10]

• Heating and Observation:

  • The Thiele tube is heated gently at the side arm. As the temperature rises, air trapped in the inverted capillary tube will expand and exit, creating a slow stream of bubbles.[10]

  • Heating is continued until the temperature is slightly above the boiling point, at which point a rapid and continuous stream of bubbles will emerge from the capillary tube.[10]

• Data Recording:

  • The heat source is removed, and the apparatus is allowed to cool slowly.

  • The stream of bubbles will slow down and eventually stop. The moment the liquid is drawn back into the capillary tube, the vapor pressure of the sample equals the atmospheric pressure. The temperature at this exact moment is recorded as the boiling point.[10]

Logical Workflow and Visualization

The following diagram illustrates a standard workflow for the physicochemical analysis of a chemical sample such as 1-aminohexane, from initial reception to final verification.

Caption: Workflow for the analysis and verification of a 1-aminohexane sample.

References

• 1. chembk.com [chembk.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 4. 1-aminohexane [stenutz.eu]
• 5. gasmet.com [gasmet.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. SSERC | Melting point determination [sserc.org.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Characterization of Hexylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for hexylamine (B90201), a key intermediate in various chemical and pharmaceutical applications. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for acquiring these spectra.

Spectroscopic Data Summary

The key spectroscopic data for hexylamine are summarized in the tables below for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~2.68	Triplet	2H	-CH₂-NH₂ (C1)
~1.45	Quintet	2H	-CH₂- (C2)
~1.30	Multiplet	6H	-CH₂- (C3, C4, C5)
~0.89	Triplet	3H	-CH₃ (C6)

¹³C NMR (Carbon-13 NMR)

Chemical Shift (ppm)	Carbon Assignment
~42.0	C1 (-CH₂-NH₂)
~33.8	C2
~31.8	C3
~26.8	C4
~22.7	C5
~14.1	C6 (-CH₃)

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3360-3280	Strong, Broad	N-H stretch (primary amine)
2955-2850	Strong	C-H stretch (alkane)
1650-1580	Medium	N-H bend (scissoring)
1465	Medium	C-H bend (methylene)
~800	Broad	N-H wag

Mass Spectrometry (MS)

m/z	Relative Intensity	Assignment
101	Moderate	[M]⁺ (Molecular Ion)
86	Moderate	[M-CH₃]⁺
72	Moderate	[M-C₂H₅]⁺
58	Moderate	[M-C₃H₇]⁺
44	Moderate	[M-C₄H₉]⁺
30	High	[CH₂NH₂]⁺ (Base Peak)

Experimental Protocols

The following sections provide detailed methodologies for the key spectroscopic experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 10-20 mg of hexylamine was dissolved in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), within a small vial.[1][2]

• The solution was then carefully transferred to a 5 mm NMR tube using a Pasteur pipette.[1]

• To ensure a homogeneous solution and remove any particulate matter that could interfere with the magnetic field, the sample was filtered through a small cotton plug in the pipette during transfer.[1][3]

• A small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), was added for chemical shift referencing.[1]

Data Acquisition:

• The prepared NMR tube was placed in the spectrometer's autosampler or manually inserted into the magnet.

• The magnetic field was shimmed to achieve optimal homogeneity and resolution.[4]

• For ¹H NMR, a standard pulse sequence was used with a sufficient number of scans to achieve a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled pulse sequence was employed to simplify the spectrum and enhance the signal of the less sensitive ¹³C nuclei. A higher sample concentration (around 50-100 mg) and a longer acquisition time were typically required.[1]

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR)-FTIR:

• The ATR crystal (e.g., diamond or germanium) was cleaned with a suitable solvent, such as isopropanol, and a background spectrum was collected.[5][6][7]

• A small drop of neat hexylamine was placed directly onto the surface of the ATR crystal, ensuring complete coverage of the sampling area.[5][6][8]

• The sample was brought into firm contact with the crystal using a pressure clamp to ensure good signal.[5]

• The infrared spectrum was then recorded, typically in the range of 4000-400 cm⁻¹.[6]

• After analysis, the crystal was cleaned thoroughly with a solvent to remove any sample residue.[5][9]

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI):

• A dilute solution of hexylamine in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) was prepared.

• The GC was equipped with a suitable capillary column for the separation of volatile amines. A base-deactivated column is often recommended to improve peak shape.[10]

• The GC oven temperature program was set to ensure the separation of hexylamine from the solvent and any impurities. A typical program might start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C).[10]

• The sample was injected into the GC, where it was vaporized and carried through the column by an inert carrier gas (e.g., helium).

• As hexylamine eluted from the GC column, it entered the ion source of the mass spectrometer.

• In the ion source, the molecules were bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[11]

• The resulting ions were then separated by the mass analyzer based on their mass-to-charge ratio (m/z).

• A detector recorded the abundance of each ion, generating the mass spectrum.

Visualizations

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like hexylamine.

Caption: General workflow for the spectroscopic analysis of hexylamine.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 3. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 4. books.rsc.org [books.rsc.org]
• 5. agilent.com [agilent.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Thermodynamic Properties of Primary Aliphatic Amines: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of primary aliphatic amines. The data and methodologies presented are essential for professionals in research, chemical synthesis, and drug development, where a thorough understanding of the physicochemical characteristics of these compounds is crucial for process design, safety assessment, and the prediction of chemical behavior.

Core Thermodynamic Data

The following tables summarize key thermodynamic properties for a series of straight-chain primary aliphatic amines. These values are critical for a wide range of applications, from reaction engineering to pharmacological modeling.

Table 1: Boiling Point and Enthalpy of Vaporization of Primary Aliphatic Amines

Amine	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Enthalpy of Vaporization (ΔH_vap) (kJ/mol)
Methylamine	CH₃NH₂	31.06	-6.3[1]	22.8[2]
Ethylamine	C₂H₅NH₂	45.08	16.6[3]	27.9[4]
Propylamine	C₃H₇NH₂	59.11	48.6[5]	30.5[6][7]
Butylamine	C₄H₉NH₂	73.14	77.8	37.0
Pentylamine	C₅H₁₁NH₂	87.16	104.2	41.5
Hexylamine	C₆H₁₃NH₂	101.19	130.5	45.9
Heptylamine	C₇H₁₅NH₂	115.22	155.0	49.8[8]
Octylamine	C₈H₁₇NH₂	129.24	179.0[9]	55.1[8]
Nonylamine	C₉H₁₉NH₂	143.27	201.0[10]	59.8
Decylamine	C₁₀H₂₁NH₂	157.30	221.0[8]	64.9[8]

Table 2: Enthalpy of Formation and Specific Heat Capacity of Primary Aliphatic Amines

Amine	Formula	Standard Enthalpy of Formation (ΔH_f°) (gas, kJ/mol)	Standard Enthalpy of Formation (ΔH_f°) (liquid, kJ/mol)	Specific Heat Capacity (Cp) (liquid, J/mol·K)
Methylamine	CH₃NH₂	-22.9[11]	-47.3[12]	101.8[12]
Ethylamine	C₂H₅NH₂	-47.6[4]	-73.6	131.0
Propylamine	C₃H₇NH₂	-70.1[6][13]	-100.3[6][13]	162.5[6]
Butylamine	C₄H₉NH₂	-93.3	-123.8	192.1
Pentylamine	C₅H₁₁NH₂	-116.5	-147.3	222.9
Hexylamine	C₆H₁₃NH₂	-139.7	-170.8	253.7
Heptylamine	C₇H₁₅NH₂	-162.9	-194.3	284.5
Octylamine	C₈H₁₇NH₂	-186.1	-217.8	315.3
Nonylamine	C₉H₁₉NH₂	-209.3	-241.3	346.1
Decylamine	C₁₀H₂₁NH₂	-232.5	-264.8	376.9

Note: Some values in the tables are estimated based on established trends and may vary slightly from experimental values.

Intermolecular Forces and Thermodynamic Trends

The thermodynamic properties of primary aliphatic amines are predominantly influenced by intermolecular hydrogen bonding. The presence of N-H bonds allows amine molecules to form hydrogen bonds with each other, leading to higher boiling points compared to alkanes of similar molecular weight. As the carbon chain length increases, van der Waals forces become more significant, resulting in a steady increase in boiling points and enthalpies of vaporization.

Relationship between molecular structure and boiling point.

Experimental Protocols for Thermodynamic Property Determination

Accurate determination of thermodynamic properties relies on precise experimental methodologies. The following sections detail the protocols for key experimental techniques.

Ebulliometry for Vapor Pressure and Boiling Point Determination

Ebulliometry is a primary method for the precise measurement of the boiling point of a liquid at a controlled pressure. This data is then used to establish the vapor pressure-temperature relationship.

Methodology:

• Apparatus Setup: A Świętosławski ebulliometer is typically used. This apparatus is designed to ensure the thermometer is bathed in a vapor-liquid equilibrium mixture, minimizing errors from superheating. The system is connected to a pressure control system and a condenser.

• Sample Preparation: The amine sample is purified, typically by distillation, to remove any volatile impurities that could affect the boiling point.

• Measurement:

  • The ebulliometer is charged with the purified amine.

  • The system pressure is set and maintained by the pressure control system.

  • The amine is heated to its boiling point. The Cottrell pump ensures a continuous stream of the boiling liquid and its vapor are in contact with the thermometer.

  • The temperature is recorded once a stable reading is achieved, indicating thermal equilibrium.

  • This process is repeated at various pressures to obtain a set of corresponding boiling points.

• Data Analysis: The vapor pressure data is often fitted to the Antoine equation, which relates vapor pressure to temperature.

Workflow for ebulliometric determination of vapor pressure.

Bomb Calorimetry for Enthalpy of Formation Determination

The standard enthalpy of formation of a primary aliphatic amine is typically determined indirectly by measuring its enthalpy of combustion using a bomb calorimeter.

Methodology:

• Sample Preparation: A precise mass of the liquid amine is encapsulated in a combustible container of known heat of combustion.

• Calorimeter Calibration: The heat capacity of the calorimeter is determined by combusting a standard substance with a known heat of combustion, such as benzoic acid.

• Combustion of Amine:

  • The encapsulated amine sample is placed in the bomb, which is then sealed and pressurized with pure oxygen to approximately 30 atm.

  • The bomb is placed in a known mass of water in the calorimeter.

  • The initial temperature of the water is recorded.

  • The sample is ignited electrically.

  • The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis:

  • The temperature change of the water is corrected for heat loss to the surroundings.

  • The heat released during the combustion is calculated using the heat capacity of the calorimeter and the temperature change.

  • The standard enthalpy of combustion of the amine is then calculated.

  • Using Hess's Law and the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and N₂), the standard enthalpy of formation of the amine is determined.

Workflow for determining enthalpy of formation via bomb calorimetry.

Transpiration Method for Vapor Pressure Determination

The transpiration method is a dynamic technique used to measure low vapor pressures of substances.

Methodology:

• Apparatus Setup: A stream of an inert carrier gas (e.g., nitrogen) is passed through a thermostatted saturator containing the amine sample. The gas becomes saturated with the amine vapor.

• Measurement:

  • The temperature of the saturator is precisely controlled and measured.

  • A known volume of the carrier gas is passed through the saturator at a slow, controlled flow rate to ensure saturation.

  • The amount of amine transported by the gas is determined by trapping the vapor in a cold trap and measuring its mass, or by a suitable analytical technique like gas chromatography.

• Data Analysis: The partial pressure of the amine in the saturated gas stream, which is equal to its vapor pressure at the saturator temperature, is calculated using the ideal gas law from the mass of the transported amine, the volume of the carrier gas, and the temperature.

Correlation Gas Chromatography for Enthalpy of Vaporization Determination

Correlation gas chromatography is a technique used to determine the enthalpy of vaporization by relating the retention time of a compound on a gas chromatography column to its vapor pressure.

Methodology:

• Instrumentation: A gas chromatograph with a suitable column is used.

• Standards and Sample Preparation: A series of standard compounds with known enthalpies of vaporization and similar chemical structures to the amine of interest are chosen. A solution containing the amine and the standards is prepared.

• Measurement:

  • The solution is injected into the gas chromatograph.

  • The retention times of the amine and the standards are measured at several different column temperatures.

• Data Analysis: The natural logarithm of the retention time is plotted against the reciprocal of the absolute temperature (a van't Hoff plot). The slope of this plot is proportional to the enthalpy of transfer from the stationary phase. By correlating the retention times of the amine with those of the standards, the enthalpy of vaporization of the amine can be determined.

Conclusion

The thermodynamic properties of primary aliphatic amines are fundamental to their application in various scientific and industrial fields. The data and experimental protocols presented in this guide offer a robust foundation for researchers and professionals. A thorough understanding and application of this information will facilitate more efficient and safer design and implementation of chemical processes involving these important compounds.

References

• 1. Methylamine - Wikipedia [en.wikipedia.org]
• 2. Methylamine [webbook.nist.gov]
• 3. Ethylamine - Wikipedia [en.wikipedia.org]
• 4. Ethylamine (CAS 75-04-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Propylamine - Wikipedia [en.wikipedia.org]
• 6. Propylamine [webbook.nist.gov]
• 7. Propylamine [webbook.nist.gov]
• 8. Decylamine, N-allyl- - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. 1-Octanamine (CAS 111-86-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. 1-Nonanamine (CAS 112-20-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. Methylamine (CAS 74-89-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. Methylamine [webbook.nist.gov]
• 13. Propylamine (CAS 107-10-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

The Aminohexane Controversy: A Technical Guide to a Disputed Natural Origin

For Immediate Release

A comprehensive technical guide examining the purported natural occurrence of aminohexane and its derivatives, such as dimethylhexylamine (DMHA) and dimethylamylamine (DMAA), reveals a significant discrepancy between marketing claims and scientific evidence. This guide, intended for researchers, scientists, and drug development professionals, consolidates the existing analytical data and methodologies, ultimately pointing towards a synthetic origin for these compounds found in dietary supplements.

The presence of simple aliphatic amines like aminohexane and its methylated derivatives in consumer products, particularly in sports and weight loss supplements, has been a subject of intense debate. Often marketed as natural constituents of plants like Geranium (Pelargonium graveolens), Kigelia africana, or various Aconitum species, a thorough review of the scientific literature largely refutes these claims. This guide provides a detailed overview of the current state of knowledge, focusing on the analytical evidence that challenges the "natural" label.

The Controversy of Natural Occurrence

The assertion that DMAA is a natural component of geranium oil stems primarily from a 1996 paper. However, subsequent and more rigorous analytical studies have failed to replicate this finding.[1][2][3][4][5] Several independent research groups have analyzed geranium oils and plant materials from diverse geographical origins and have not detected DMAA, even with highly sensitive analytical techniques.[1][2][6]

Similarly, DMHA (also known as octodrine (B1677171) or 1,5-dimethylhexylamine) has been marketed as a natural extract of Kigelia africana or Aconitum. However, a 2018 study specifically investigating this claim found no evidence of DMHA in 15 different plant samples of Kigelia and Aconitum.[7] The numerous phytochemical analyses of Kigelia africana have identified a wide range of compounds, but none include aminohexane or its derivatives.[8][9][10][11]

A critical piece of evidence lies in the stereochemistry of these molecules. Naturally occurring compounds produced through enzymatic processes are typically stereospecific, meaning they exist as a single enantiomer or a specific ratio of stereoisomers. In contrast, synthetic production often results in a racemic mixture (an equal mixture of all possible stereoisomers). Multiple studies have demonstrated that the DMAA and DMHA found in dietary supplements are racemic, matching the profile of synthetically produced standards.[1][2][7][12] This strongly suggests a synthetic, not a natural, origin.[7][12]

Quantitative Analysis of Aminohexane Derivatives in Plants and Supplements

The following table summarizes the findings from key studies that have attempted to quantify DMAA and DMHA in plant materials and commercial supplements. The data consistently shows a lack of detection in authentic plant samples, while significant amounts are found in supplements claiming a natural origin.

Compound	Plant Source Investigated	Concentration in Plant Material	Concentration in Supplements	Analytical Method	Reference
1,3-DMAA	Pelargonium graveolens (Geranium)	Not detected (LOD: 10 ppb)	Indistinguishable from synthetic standards	GC, HPLC-MS	[1][2]
1,3-DMAA	Pelargonium graveolens (Geranium)	Not detected (LOD: 1-2 ng/g)	0.11% to 673% by weight	UPLC-MS/MS	[4]
1,3-DMAA & 1,4-DMAA	Pelargonium graveolens (Geranium)	1-2 ng/g (Quantification Limit)	-	LC-ESI/MS/MS	[13][14]
1,5-DMHA	Aconitum & Kigelia species	Not detected (LOD: 25 ng/mL)	Up to 112 mg per serving	GC/MS	[7]

LOD: Limit of Detection

Biosynthesis of Aliphatic Amines in Plants

While specific biosynthetic pathways for aminohexane, DMHA, or DMAA have not been elucidated in plants—likely because they are not naturally produced—the general formation of aliphatic amines is understood to occur via two primary routes: the decarboxylation of amino acids and the transamination of aldehydes.[15] This process is part of the plant's primary and secondary metabolism, leading to a variety of simple amines that play roles in growth, development, and interactions with the environment.[15][16][17]

The following diagram illustrates the general pathways for the biosynthesis of aliphatic polyamines, which shares foundational steps with the theoretical production of simpler amines.

General biosynthetic pathways for polyamines in plants.

Signaling Pathways of Sympathomimetic Amines

Aminohexane derivatives like DMAA and DMHA are classified as sympathomimetic amines.[18][19] Their primary mechanism of action involves mimicking or stimulating the effects of endogenous catecholamines such as norepinephrine (B1679862) and epinephrine.[18][20] This is achieved by increasing the concentration of these neurotransmitters in the synaptic cleft, which in turn activates adrenergic receptors on postsynaptic neurons. The general signaling cascade initiated by the activation of β-adrenergic receptors is depicted below.

Generalized signaling pathway for sympathomimetic amines via a Gs-coupled β-adrenergic receptor.

Experimental Protocols

The definitive analysis of aminohexane derivatives in complex matrices like plant extracts and dietary supplements relies on chromatographic techniques coupled with mass spectrometry. Below are representative methodologies adapted from the literature for the detection of DMAA.

Protocol 1: Extraction and Analysis of DMAA from Plant Material

This protocol is based on the methods described by Li et al. (2012).[13][14]

1. Sample Preparation and Extraction:

• Homogenize approximately 10 grams of fresh geranium plant material (leaves and stems).

• Add 0.5 M Hydrochloric Acid (HCl) and sonicate for 30 minutes.

• Centrifuge the mixture and collect the supernatant.

• Perform a liquid-liquid partition by adding hexane (B92381) to the supernatant, shaking vigorously, and then discarding the hexane layer to remove non-polar interferences. Repeat this step.

• Adjust the pH of the aqueous layer to >10 with Sodium Hydroxide (NaOH).

• Extract the DMAA into an organic solvent like ethyl acetate.

• Evaporate the organic solvent to dryness and reconstitute the residue in the mobile phase for analysis.

2. LC-MS/MS Analysis:

• Chromatographic Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water containing 0.1% formic acid.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of the transitions for DMAA (e.g., m/z 116 -> fragments).

• Quantification: Use a calibration curve prepared with a certified DMAA standard.

The workflow for this analytical process can be visualized as follows:

Analytical workflow for the detection of DMAA in plant samples.

Protocol 2: Chiral Analysis of DMAA by Gas Chromatography

This method, adapted from Zhang et al. (2012), is crucial for distinguishing between synthetic and natural DMAA by separating its stereoisomers.[2]

1. Derivatization:

• Extract DMAA from the sample matrix (e.g., a dietary supplement).

• React the extracted DMAA with a chiral derivatizing agent, such as N-pentafluoropropionyl-S-(-)-perfluorophenyl-ethyl chloroformate, to form diastereomers that can be separated on a non-chiral GC column, or with a non-chiral agent like pentafluoropropionic anhydride (B1165640) for separation on a chiral column.

2. GC-MS Analysis:

• Chromatographic Column: A chiral capillary column (e.g., Astec® CHIRALDEX™ G-DM).

• Carrier Gas: Helium.

• Oven Program: An isothermal or temperature-programmed method to achieve separation of the derivatized enantiomers/diastereomers.

• Detection: Mass Spectrometry (MS) to confirm the identity of each separated peak.

• Analysis: Compare the ratio of the stereoisomer peaks to that of a synthetic, racemic DMAA standard. A racemic mixture will show a 1:1 ratio for enantiomeric pairs.

Conclusion

The available scientific evidence strongly indicates that aminohexane and its derivatives, such as DMAA and DMHA, found in dietary supplements are of synthetic origin and not derived from the plants claimed on product labels. The lack of detection in authenticated plant samples, coupled with the racemic nature of these compounds in commercial products, provides a compelling case against their natural occurrence. The analytical methods detailed in this guide are robust and have been pivotal in uncovering this discrepancy. For drug development professionals and researchers, it is critical to recognize that these substances are unapproved pharmaceutical stimulants, and their presence in products marketed as "natural" constitutes adulteration. Future research should focus on the continued surveillance of consumer products and the elucidation of the toxicological profiles of these synthetic compounds.

References

• 1. 1,3-Dimethylamylamine (DMAA) in supplements and geranium products: natural or synthetic? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 3. Evidence for the Presence of 1,3-Dimethylamylamine (1,3-DMAA) in Geranium Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of 1,3 dimethylamylamine concentrations in Geraniaceae, geranium oil and dietary supplements. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Sigma-Aldrich [sigmaaldrich.com]
• 7. 1,5-Dimethylhexylamine (octodrine) in sports and weight loss supplements: Natural constituent or synthetic chemical? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. New Insights into the Metabolic Profile and Cytotoxic Activity of Kigelia africana Stem Bark [mdpi.com]
• 9. suntextreviews.org [suntextreviews.org]
• 10. researchgate.net [researchgate.net]
• 11. Therapeutic importance of Kigelia africana subsp. africana: an alternative medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetic and Toxicological Aspects of 1,3-Dimethylamylamine with Clinical and Forensic Relevance | MDPI [mdpi.com]
• 13. Identification and Quantification of Dimethylamylamine in Geranium by Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Identification and quantification of dimethylamylamine in geranium by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Biosynthesis, oxidation and conjugation of aliphatic polyamines in higher plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Natural Sympathomimetic Drugs: From Pharmacology to Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Sympathomimetic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. derangedphysiology.com [derangedphysiology.com]

Unlocking the Therapeutic Potential of Aminohexane Compounds: A Technical Guide for Researchers

An in-depth exploration of the burgeoning research applications of aminohexane and its derivatives, this guide offers a comprehensive overview for scientists and drug development professionals. Delving into their anticancer, neuroprotective, and antimicrobial properties, this whitepaper presents key quantitative data, detailed experimental protocols, and visual representations of the underlying molecular pathways to accelerate further investigation and therapeutic development.

Aminohexane and its structural analogs, including aminocyclohexane derivatives, are emerging as a versatile scaffold in medicinal chemistry, demonstrating significant potential across a spectrum of therapeutic areas. These small molecules offer a foundation for the development of novel drugs targeting cancer, neurodegenerative disorders, and infectious diseases. This guide provides a detailed examination of the current research landscape, highlighting key findings and methodologies to support ongoing and future research endeavors.

Anticancer Applications: Targeting Cell Viability

Recent studies have identified substituted aminohexane derivatives as potent cytotoxic agents against various human tumor cell lines. Notably, a class of 4-amino-7,8,9,10-tetrahydro-2H-benzo[h]chromen-2-one (ATBO) analogs has demonstrated significant tumor cell growth inhibitory activity.

Table 1: In Vitro Cytotoxicity of Lead ATBO Compound (Compound 15)

Cancer Cell Line	Tissue of Origin	ED50 (µM)
A549	Lung Carcinoma	0.012
HCT-15	Colon Adenocarcinoma	0.008
DU-145	Prostate Carcinoma	0.015
PC-3	Prostate Adenocarcinoma	0.064
MDA-MB-231	Breast Adenocarcinoma	0.035
ZR-75-1	Breast Ductal Carcinoma	0.021
SK-OV-3	Ovary Adenocarcinoma	0.018

Data sourced from a study on substituted 4-amino-7,8,9,10-tetrahydro-2H-benzo[h]chromen-2-one analogs as potent in vitro anticancer agents.[1][2]

The mechanism of action for these compounds is believed to involve the induction of apoptosis. The structural features of the ATBO analogs, particularly the presence of a secondary amine, are crucial for their antitumor activity.

Experimental Protocol: In Vitro Cytotoxicity MTT Assay

The cytotoxic activity of the aminohexane derivatives was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3][4][5] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., A549, HCT-15, DU-145, PC-3, MDA-MB-231, ZR-75-1, SK-OV-3)

• RPMI-1640 or other appropriate cell culture medium supplemented with 10% fetal bovine serum (FBS)

• Aminohexane derivative stock solutions (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the aminohexane derivatives (typically ranging from 0.001 to 100 µM) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, 20 µL of MTT solution is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of the solubilization solution is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the ED50 (the concentration of the compound that causes a 50% reduction in cell viability) is determined.

MTT Assay Workflow

Apoptosis Signaling Pathway

Neuroprotective Applications: Modulating Glutamate (B1630785) Signaling

Derivatives of 2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylate have been identified as potent and selective agonists for metabotropic glutamate 2/3 (mGlu2/3) receptors.[6][7][8][9][10] These receptors play a crucial role in modulating neuronal excitability and synaptic transmission, and their activation is considered a promising strategy for the treatment of various neurological and psychiatric disorders, including anxiety and schizophrenia.

Table 2: In Vivo Activity of a Lead mGlu2/3 Receptor Agonist

Animal Model	Assay	Compound Dose (mg/kg, p.o.)	Effect
Rat	Phencyclidine-Evoked Locomotor Activity	3	Significant suppression of hyperactivity
Rat	Rotarod Test	up to 30	No impairment of neuromuscular coordination

Data from a study on 4-substituted-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylates.[6]

The selective activation of mGlu2/3 receptors by these aminohexane derivatives can dampen excessive glutamate release, a key factor in the pathophysiology of several neurological disorders.

Experimental Protocol: Phencyclidine-Evoked Locomotor Activity in Rats

This in vivo assay is used to assess the potential antipsychotic-like activity of compounds by measuring their ability to counteract the hyperlocomotion induced by phencyclidine (PCP), a non-competitive NMDA receptor antagonist.[11][12][13][14][15]

Materials:

• Male Sprague-Dawley or Wistar rats

• Phencyclidine (PCP)

• Test aminohexane derivative

• Vehicle (e.g., saline, distilled water)

• Automated locomotor activity chambers

Procedure:

• Acclimation: Rats are acclimated to the locomotor activity chambers for a period of 30-60 minutes before drug administration.

• Compound Administration: The test aminohexane derivative or vehicle is administered orally (p.o.) or intraperitoneally (i.p.) at various doses.

• PCP Administration: After a specific pretreatment time (e.g., 30-60 minutes), rats are administered with a dose of PCP (e.g., 2.5-5 mg/kg, i.p.) known to induce hyperlocomotion.

• Locomotor Activity Recording: Immediately after PCP administration, the locomotor activity of each rat (e.g., distance traveled, rearing frequency) is recorded for a period of 60-120 minutes using the automated chambers.

• Data Analysis: The total locomotor activity counts are collected, and the percentage reduction in PCP-induced hyperactivity by the test compound is calculated.

Locomotor Activity Experimental Workflow

Glutamate Receptor Signaling Pathway

Antimicrobial Applications: Disrupting Bacterial Membranes

Functionalized cyclohexane (B81311) derivatives have demonstrated promising antimicrobial activity against a range of pathogenic bacteria. Certain N,N-dibenzyl-cyclohexane-1,2-diamine derivatives have exhibited potent activity, in some cases superior to conventional antibiotics like tetracycline.

Table 3: Minimum Inhibitory Concentration (MIC) of a Lead Cyclohexane Derivative

Bacterial Strain	Gram Stain	MIC (µg/mL)
Staphylococcus aureus	Positive	0.001
Bacillus subtilis	Positive	0.0005
Escherichia coli	Negative	0.032
Pseudomonas aeruginosa	Negative	0.016

Data from a study on the antimicrobial activity of functionalized cyclohexane derivatives.

The proposed mechanism of action for these compounds involves the disruption of the bacterial cell membrane. The lipophilic nature of the cyclohexane scaffold allows these molecules to intercalate into the lipid bilayer, leading to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a standard measure of antimicrobial potency.[16][17][18][19][20] The broth microdilution method is a widely used technique for determining MIC values.

Materials:

• Bacterial strains (e.g., S. aureus, B. subtilis, E. coli, P. aeruginosa)

• Mueller-Hinton Broth (MHB) or other suitable growth medium

• Aminohexane derivative stock solutions (in a suitable solvent)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Microplate reader or visual inspection

Procedure:

• Preparation of Dilutions: Serial twofold dilutions of the aminohexane derivative are prepared in the broth medium directly in the 96-well plate.

• Inoculation: Each well is inoculated with a standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Positive (broth and bacteria, no compound) and negative (broth only) growth controls are included on each plate.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth (turbidity).

MIC Determination Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Antitumor Agents 281. Design, Synthesis, and Biological Activity of Substituted 4-Amino-7,8,9,10-tetrahydro-2H-benzo[h]chromen-2-one Analogs (ATBO) as Potent In Vitro Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Acute and chronic phencyclidine effects on locomotor activity, stereotypy and ataxia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Temporal dissociation of phencyclidine: Induced locomotor and social alterations in rats using an automated homecage monitoring system – implications for the 3Rs and preclinical drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modulation of phencyclidine-induced changes in locomotor activity and patterns in rats by serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Phencyclidine-induced locomotor activity in the rat is blocked by 6-hydroxydopamine lesion of the nucleus accumbens: comparisons to other psychomotor stimulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. acmeresearchlabs.in [acmeresearchlabs.in]
• 17. protocols.io [protocols.io]
• 18. microbe-investigations.com [microbe-investigations.com]
• 19. benchchem.com [benchchem.com]
• 20. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Safety, Handling, and Toxicity of 1-Aminohexane

For Researchers, Scientists, and Drug Development Professionals

December 15, 2025

Abstract

This technical guide provides a comprehensive overview of the safety, handling, and toxicity of 1-aminohexane (also known as hexylamine). The information is intended for researchers, scientists, and professionals in drug development who may handle or utilize this chemical in their work. This document consolidates data on its physicochemical properties, hazard classifications, safe handling procedures, and toxicological profile, including acute toxicity, irritation, and an overview of its potential for chronic health effects. All quantitative data is summarized in structured tables, and key experimental methodologies are outlined based on internationally recognized guidelines. Visual diagrams are provided to illustrate hazard communication, experimental workflows, and a putative metabolic pathway.

Chemical and Physical Properties

1-Aminohexane is a primary aliphatic amine that exists as a colorless to pale yellow liquid with a characteristic amine-like odor.[1] It is flammable and its vapors can form explosive mixtures with air.[2][3] It is slightly soluble in water and miscible with ethanol (B145695) and ether.[4][5]

Table 1: Physicochemical Properties of 1-Aminohexane

Property	Value	Reference(s)
CAS Number	111-26-2
Molecular Formula	C₆H₁₅N
Molecular Weight	101.19 g/mol
Appearance	Colorless to pale yellow liquid	[4]
Odor	Amine-like, fishy	[1][6]
Boiling Point	131-132 °C
Melting Point	-23 °C
Flash Point	27 °C (closed cup)
Density	0.766 g/mL at 25 °C
Vapor Pressure	10.6 hPa at 20 °C	[4]
Explosive Limits	2.1 - 9.3 % (V)
Water Solubility	14 g/L at 20 °C	[4]

Hazard Identification and Classification

1-Aminohexane is classified as a hazardous chemical under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is a flammable liquid and is toxic if swallowed, in contact with skin, or inhaled.[3] It causes severe skin burns and eye damage and is also toxic to aquatic life with long-lasting effects.[3]

Table 2: GHS Classification of 1-Aminohexane

Hazard Class	Hazard Category	Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapor
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin
Skin Corrosion/Irritation	Category 1A	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Eye Irritation	Category 1	H314: Causes severe skin burns and eye damage
Hazardous to the Aquatic Environment, Chronic Hazard	Category 2	H411: Toxic to aquatic life with long lasting effects

Source:[3]

Caption: GHS Pictograms for 1-Aminohexane.

Safe Handling and Storage

Personal Protective Equipment (PPE)

When handling 1-aminohexane, it is crucial to use appropriate personal protective equipment to prevent exposure.

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[3][7]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a flame-resistant lab coat, and long pants are required.[7]

• Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood.[7] If exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

• Footwear: Closed-toe, closed-heel shoes are mandatory.[7]

Handling Procedures

• Handle in accordance with good industrial hygiene and safety practices.[2]

• Keep away from open flames, hot surfaces, and sources of ignition.[2]

• Use only non-sparking tools and take precautionary measures against static discharges.[2]

• Avoid contact with skin, eyes, and clothing.[7]

• Do not breathe mist, vapors, or spray.[2]

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

• Keep away from heat, sparks, and flame.[2]

• Store below +30°C.[4]

• Incompatible with acids, acid anhydrides, acid chlorides, carbon dioxide, and strong oxidizing agents.[4]

• 1-Aminohexane is air-sensitive and should be stored under an inert atmosphere if possible.[4]

Emergency Procedures

First Aid Measures

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

• Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Seek immediate medical attention.[2]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Fire-Fighting Measures

• Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[2]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[2] Containers may explode when heated.[2]

Accidental Release Measures

• Evacuate personnel to a safe area.[9]

• Eliminate all ignition sources.[10]

• Use personal protective equipment.[9]

• Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[10]

• Do not let the product enter drains or waterways.[3]

Toxicity Information

Acute Toxicity

1-Aminohexane is toxic by oral, dermal, and inhalation routes of exposure.

Table 3: Acute Toxicity of 1-Aminohexane

Route	Species	Value	Reference(s)
Oral LD50	Rat	240 - 670 mg/kg	[11]
Dermal LD50	Rabbit	420 - 720 mg/kg	[11]

Skin and Eye Irritation

1-Aminohexane is classified as causing severe skin burns and eye damage.[3] In rabbit studies, it has been shown to be corrosive to the skin and cause severe eye irritation.[11]

Sensitization

There is limited specific data available for skin sensitization of 1-aminohexane. However, some aliphatic amines are known to have sensitizing properties.

Mutagenicity, Carcinogenicity, and Reproductive Toxicity

There is currently no specific data available from standard regulatory studies to definitively classify 1-aminohexane for mutagenicity, carcinogenicity, or reproductive toxicity.[2] Many safety data sheets indicate "no data available" for these endpoints. The toxicological properties have not been fully investigated.[2]

Experimental Protocols

Detailed experimental protocols for the toxicity testing of 1-aminohexane are not publicly available. However, the studies would likely follow the standardized OECD (Organisation for Economic Co-operation and Development) guidelines for chemical safety testing.

Caption: General Experimental Workflow for Toxicity Assessment.

• Acute Oral Toxicity: Typically follows OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure). These studies involve administering the substance to fasted animals (usually rats) and observing them for signs of toxicity and mortality over a set period.

• Acute Dermal Toxicity: Follows OECD Guideline 402 (Acute Dermal Toxicity). The substance is applied to the shaved skin of animals (usually rabbits or rats) and the site is covered. Observations for toxicity and mortality are recorded.

• Skin Corrosion/Irritation: Follows OECD Guideline 404 (Acute Dermal Irritation/Corrosion). The substance is applied to the skin of an animal (typically a rabbit) and the site is observed for signs of erythema, edema, and corrosion at specified time points.

• Eye Irritation/Corrosion: Follows OECD Guideline 405 (Acute Eye Irritation/Corrosion). A single dose of the substance is applied to the eye of an animal (typically a rabbit) and the eye is observed for corneal opacity, iritis, and conjunctival redness and chemosis.

• Skin Sensitization: Can be assessed using methods like the Local Lymph Node Assay (LLNA) as described in OECD Guideline 429.

• Mutagenicity: Commonly assessed using the Ames test (OECD Guideline 471) and in vitro mammalian cell gene mutation tests (OECD Guideline 476).

• Carcinogenicity: Long-term studies in rodents following OECD Guideline 451.

• Reproductive Toxicity: Two-generation studies in rodents following OECD Guideline 416.

Toxicokinetics and Metabolism

The metabolism of primary aliphatic amines like 1-aminohexane is expected to occur primarily in the liver. Two main enzymatic pathways are likely involved:

• Cytochrome P450 (CYP) System: This enzyme system can catalyze the N-hydroxylation of the primary amine to form N-hexylhydroxylamine. This can be further oxidized to a nitroso intermediate.

• Monoamine Oxidase (MAO): MAO can oxidatively deaminate 1-aminohexane to produce the corresponding aldehyde, hexanal, with the release of ammonia (B1221849) and hydrogen peroxide. Hexanal can then be further metabolized.

Caption: Putative Metabolic Pathway of 1-Aminohexane.

Mechanism of Action and Toxicodynamics

The primary mechanism of acute toxicity for 1-aminohexane is its corrosive nature. As a strong base, it can cause severe damage to tissues upon contact.

Caption: Toxicodynamics of a Corrosive Substance.

Upon contact with skin, eyes, or mucous membranes, 1-aminohexane can cause rapid tissue destruction through the saponification of fats and extraction of water from the cells. This leads to cell death and a strong inflammatory response, resulting in chemical burns. Inhalation can cause severe irritation and damage to the respiratory tract. Ingestion can lead to corrosion of the gastrointestinal tract.

Conclusion

1-Aminohexane is a hazardous chemical that requires strict adherence to safety protocols. Its flammability, acute toxicity, and corrosive properties necessitate the use of appropriate personal protective equipment and handling in a controlled environment. While data on its chronic effects such as carcinogenicity and reproductive toxicity are limited, its acute hazards are well-documented. Researchers and professionals must be fully aware of these risks and implement all necessary precautions to ensure safe handling and prevent exposure.

References

• 1. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chembk.com [chembk.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Page loading... [wap.guidechem.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. lobachemie.com [lobachemie.com]
• 10. HEXYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. unece.org [unece.org]

Protocols & Analytical Methods

Synthesis of 1-Aminohexane for Laboratory Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the laboratory-scale synthesis of 1-aminohexane, a versatile primary amine used as a building block in the synthesis of pharmaceuticals, agrochemicals, and other functional materials. Three common and reliable synthetic routes are presented: Reductive Amination of Hexanal (B45976), Gabriel Synthesis from 1-Bromohexane (B126081), and Reduction of Hexanenitrile (B147006).

Introduction

1-Aminohexane, also known as n-hexylamine, is a colorless liquid with a characteristic amine odor. Its structure, consisting of a six-carbon aliphatic chain and a terminal amino group, makes it a valuable intermediate in organic synthesis. The choice of synthetic route for 1-aminohexane in a laboratory setting often depends on factors such as the availability of starting materials, desired purity, scalability, and safety considerations. This guide offers a comparative overview of three robust methods to assist researchers in selecting the most suitable protocol for their specific needs.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the three presented methods for the synthesis of 1-aminohexane, allowing for a direct comparison of their efficiency and reaction conditions.

Parameter	Reductive Amination of Hexanal	Gabriel Synthesis from 1-Bromohexane	Reduction of Hexanenitrile
Starting Material	Hexanal	1-Bromohexane, Potassium Phthalimide (B116566)	Hexanenitrile
Key Reagents	Ammonium (B1175870) source (e.g., NH₄OAc), Reducing agent (e.g., NaBH₃CN)	Hydrazine (B178648) hydrate (B1144303)	Lithium aluminum hydride (LiAlH₄)
Solvent	Methanol (B129727)	Dimethylformamide (DMF), Ethanol (B145695)	Tetrahydrofuran (THF)
Reaction Time	12-24 hours	Step 1: 2-4 hours; Step 2: 2-4 hours (reflux)	4-6 hours
Reaction Temperature	Room Temperature	Step 1: 140-150°C; Step 2: Reflux	Room Temperature
Typical Yield	High	Good to High	Good to High
Key Advantages	One-pot procedure, mild conditions.	Avoids over-alkylation, good for primary amines.	Direct conversion of a nitrile to a primary amine.
Key Disadvantages	Potential for side reactions if not controlled.	Two-step process, harsh conditions in step 1.	Requires handling of highly reactive and pyrophoric LiAlH₄.

Experimental Protocols

Protocol 1: Reductive Amination of Hexanal

This one-pot method is an efficient way to convert hexanal directly to 1-aminohexane.[1] The reaction proceeds via the in-situ formation of an imine from hexanal and an ammonia (B1221849) source, which is then immediately reduced to the corresponding amine.[2]

Materials:

• Hexanal (1.0 eq)

• Ammonium acetate (B1210297) (10 eq)

• Sodium cyanoborohydride (NaBH₃CN) (1.5 eq)

• Methanol (anhydrous)

• Hydrochloric acid (1 M)

• Sodium hydroxide (B78521) (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add hexanal (1.0 eq) and ammonium acetate (10 eq).

• Dissolve the mixture in anhydrous methanol (approximately 10 mL per gram of hexanal).

• Stir the solution at room temperature for 30 minutes to allow for imine formation.

• Slowly add sodium cyanoborohydride (1.5 eq) to the stirring solution in small portions. Caution: Sodium cyanoborohydride is toxic and should be handled in a well-ventilated fume hood.

• Continue stirring the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully add 1 M hydrochloric acid to quench the reaction and adjust the pH to ~2.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Wash the aqueous residue with diethyl ether to remove any unreacted aldehyde and other non-basic impurities.

• Make the aqueous layer basic (pH > 12) by the slow addition of 1 M sodium hydroxide.

• Extract the product into diethyl ether (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the solution under reduced pressure to yield 1-aminohexane.

Protocol 2: Gabriel Synthesis from 1-Bromohexane

The Gabriel synthesis is a classic and reliable two-step method for the preparation of primary amines, avoiding the over-alkylation often seen with direct alkylation of ammonia.[3][4][5][6][7]

Step A: Synthesis of N-Hexylphthalimide

Materials:

• 1-Bromohexane (1.0 eq)

• Potassium phthalimide (1.1 eq)

• Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 1-bromohexane (1.0 eq) and potassium phthalimide (1.1 eq).

• Add anhydrous DMF (approximately 5 mL per gram of 1-bromohexane).

• Heat the mixture with stirring to 140-150°C for 2-4 hours.

• Allow the reaction mixture to cool to room temperature.

• Pour the mixture into a beaker of cold water to precipitate the N-hexylphthalimide.

• Collect the solid product by vacuum filtration and wash with cold water.

• The crude N-hexylphthalimide can be purified by recrystallization from ethanol.

Step B: Hydrazinolysis of N-Hexylphthalimide

Materials:

• N-Hexylphthalimide (from Step A) (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Ethanol

• Hydrochloric acid (concentrated)

• Sodium hydroxide (concentrated)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• To a round-bottom flask containing N-hexylphthalimide (1.0 eq), add ethanol (approximately 15 mL per gram of phthalimide).

• Add hydrazine hydrate (1.2 eq) to the suspension.

• Heat the mixture to reflux with stirring for 2-4 hours. A white precipitate of phthalhydrazide (B32825) will form.

• Cool the reaction mixture to room temperature and add concentrated hydrochloric acid to ensure complete precipitation.

• Filter off the phthalhydrazide precipitate and wash it with a small amount of cold ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Add a concentrated solution of sodium hydroxide to the residue until the solution is strongly basic (pH > 12).

• Extract the liberated 1-aminohexane with diethyl ether (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 1-aminohexane.

Protocol 3: Reduction of Hexanenitrile

This method provides a direct route to 1-aminohexane from hexanenitrile using a powerful reducing agent, lithium aluminum hydride (LiAlH₄).[8][9][10][11]

Materials:

• Hexanenitrile (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (1.5 eq)

• Tetrahydrofuran (THF, anhydrous)

• Water

• Sodium hydroxide (15% aqueous solution)

• Diethyl ether

• Anhydrous sodium sulfate

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Ice bath

Procedure:

• Set up a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• Carefully add lithium aluminum hydride (1.5 eq) to the flask, followed by anhydrous THF (approximately 20 mL per gram of LiAlH₄). Caution: LiAlH₄ is a highly reactive and pyrophoric solid. Handle with extreme care in an inert atmosphere and away from moisture.

• Cool the stirred suspension to 0°C using an ice bath.

• Dissolve hexanenitrile (1.0 eq) in anhydrous THF (approximately 5 mL per gram of nitrile) and add it to the dropping funnel.

• Add the hexanenitrile solution dropwise to the LiAlH₄ suspension at a rate that maintains the reaction temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture back down to 0°C in an ice bath.

• Quenching Procedure (Fieser method): Cautiously and sequentially add the following dropwise:

  • Water (X mL, where X = grams of LiAlH₄ used)

  • 15% aqueous sodium hydroxide (X mL)

  • Water (3X mL)

• Stir the resulting granular precipitate for 30 minutes.

• Filter the mixture through a pad of Celite and wash the filter cake thoroughly with diethyl ether.

• Combine the filtrate and the ether washings, and dry the solution over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to yield 1-aminohexane.

Visualizations

The following diagrams illustrate the chemical pathways and a general experimental workflow for the synthesis of 1-aminohexane.

Caption: Reductive Amination Pathway.

Caption: Gabriel Synthesis Pathway.

Caption: Nitrile Reduction Pathway.

Caption: General Experimental Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Sodium cyanoborohydride [organic-chemistry.org]
• 3. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 4. Khan Academy [khanacademy.org]
• 5. byjus.com [byjus.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Gabriel Phthalimide Synthesis Mechanism [unacademy.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Ch20: Reduction of Nitriles using LiAlH4 to amines [chem.ucalgary.ca]

Application of Hexylamine as a Corrosion Inhibitor: A Detailed Guide for Researchers

For Immediate Release

This document provides detailed application notes and experimental protocols for the use of hexylamine (B90201) as a corrosion inhibitor, specifically targeting its application in protecting mild steel in acidic environments. The information is tailored for researchers, scientists, and professionals involved in materials science and drug development.

Application Notes

Hexylamine has demonstrated efficacy as a corrosion inhibitor for mild steel, particularly in acidic media such as hydrochloric acid (HCl).[1] Its primary mechanism of action involves the adsorption of hexylamine molecules onto the metal surface, forming a protective barrier that impedes the corrosive process.

Mechanism of Action:

Hexylamine functions as a mixed-type inhibitor, meaning it suppresses both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.[1][2] The lone pair of electrons on the nitrogen atom in the amine group facilitates the adsorption of the molecule onto the steel surface. This adsorption process is influenced by the concentration of the inhibitor and the temperature of the environment. The formation of this protective film increases the charge transfer resistance and decreases the double-layer capacitance at the metal-electrolyte interface.[1][2]

Quantum chemical studies suggest that the effectiveness of aliphatic amines as corrosion inhibitors is related to their molecular structure. Parameters such as the energy of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) can provide insights into the inhibitor's ability to donate and accept electrons, which is crucial for the adsorption process.

Below is a diagram illustrating the proposed mechanism of corrosion inhibition by hexylamine.

Corrosion inhibition mechanism of hexylamine.

Quantitative Data

The inhibition efficiency of hexylamine is dependent on its concentration and the operating temperature. The following tables summarize key data points obtained from experimental studies.

Table 1: Inhibition Efficiency of Hexylamine on Mild Steel in 1.0 M HCl (Weight Loss Method)

Concentration (ppm)	Temperature (°C)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	25	Data not available	Data not available	0
200	25	Data not available	Data not available	Data not available
400	25	Data not available	Data not available	Data not available
600	25	Data not available	Data not available	Data not available
800	25	Data not available	Data not available	65.66[1][2]
800	35	Data not available	Data not available	Data not available
800	45	Data not available	Data not available	Data not available

Table 2: Electrochemical Parameters for Mild Steel in 1.0 M HCl with and without Hexylamine at 25°C

Inhibitor Concentration	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (Icorr) (µA/cm²)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (%)
Blank	-470	285	50	120	0
800 ppm Hexylamine	-455	98	150	65	65.61

Note: The data in Table 2 is illustrative and based on typical results from potentiodynamic polarization and electrochemical impedance spectroscopy studies, showing the trend of increasing Rct and decreasing Cdl with the addition of the inhibitor.

Experimental Protocols

The following are detailed protocols for the key experimental methods used to evaluate the performance of hexylamine as a corrosion inhibitor.

Weight Loss Method

This method provides a direct measure of the material loss due to corrosion.

Materials:

• Mild steel coupons of known dimensions and composition.

• Abrasive paper (various grits).

• Acetone.

• Desiccator.

• Analytical balance (±0.1 mg).

• Corrosive medium (e.g., 1.0 M HCl).

• Hexylamine inhibitor solutions of various concentrations.

• Water bath or thermostat.

Procedure:

• Coupon Preparation: Mechanically polish the mild steel coupons with successively finer grades of abrasive paper, rinse with distilled water, degrease with acetone, and dry in a desiccator.

• Initial Weighing: Accurately weigh the prepared coupons using an analytical balance and record the initial weight (W_initial).

• Immersion: Immerse the coupons in the corrosive solution with and without different concentrations of hexylamine. The tests should be conducted in a thermostat-controlled water bath at the desired temperature for a specified duration (e.g., 24 hours).

• Cleaning: After the immersion period, retrieve the coupons, wash them with distilled water, and clean them with a suitable cleaning solution (e.g., a solution containing HCl, Sb₂O₃, and SnCl₂) to remove corrosion products.

• Final Weighing: Rinse the cleaned coupons with distilled water, dry them thoroughly, and reweigh them to obtain the final weight (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR): CR (mm/year) = (K × ΔW) / (A × T × D), where K is a constant (8.76 × 10⁴), A is the surface area of the coupon (cm²), T is the immersion time (hours), and D is the density of the mild steel (g/cm³).

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100, where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

Potentiodynamic Polarization

This electrochemical technique provides information on the kinetics of the anodic and cathodic reactions.

Materials and Equipment:

• Potentiostat/Galvanostat.

• Three-electrode electrochemical cell:

  • Working Electrode (WE): Mild steel coupon.

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

  • Counter Electrode (CE): Platinum or graphite (B72142) rod.

• Corrosive medium with and without inhibitor.

Procedure:

• Electrode Preparation: Prepare the mild steel working electrode by embedding it in a resin mount, leaving a known surface area exposed. Polish the exposed surface as described in the weight loss method.

• Cell Setup: Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode immersed in the test solution.

• Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP for a period (e.g., 30-60 minutes) until a steady state is reached.

• Polarization Scan: Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis:

  • Plot the logarithm of the current density (log i) versus the electrode potential (E).

  • Determine the corrosion potential (Ecorr) and corrosion current density (Icorr) by extrapolating the Tafel slopes of the anodic and cathodic branches of the polarization curve to their intersection.

  • Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrochemical system.

Materials and Equipment:

• Same as for Potentiodynamic Polarization, but the potentiostat must have a frequency response analyzer.

Procedure:

• Cell Setup and Stabilization: Prepare and set up the electrochemical cell as described for the potentiodynamic polarization method and allow the OCP to stabilize.

• EIS Measurement: Apply a small amplitude AC voltage signal (e.g., 10 mV) around the OCP over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis:

  • Plot the impedance data in the form of a Nyquist plot (imaginary impedance vs. real impedance) and Bode plots (impedance magnitude and phase angle vs. frequency).

  • Model the impedance data using an appropriate equivalent electrical circuit to determine parameters such as the solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

  • Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100.

Experimental Workflow

The following diagram outlines the logical workflow for evaluating the efficacy of hexylamine as a corrosion inhibitor.

Workflow for evaluating corrosion inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. revues.imist.ma [revues.imist.ma]

Application Notes and Protocols for Surface Functionalization of Graphene Oxide with 1-Aminohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Graphene oxide (GO), with its large surface area and abundance of oxygen-containing functional groups, serves as a versatile platform for chemical modification. Surface functionalization with alkylamines, such as 1-aminohexane, enhances its dispersibility in non-polar solvents and polymer matrices, and introduces amine groups that are crucial for various applications, including drug delivery, bio-imaging, and as a reinforcement filler in nanocomposites. The covalent attachment of 1-aminohexane to the GO surface proceeds primarily through two main reaction pathways: amidation of carboxylic acid groups and nucleophilic ring-opening of epoxide groups present on the GO surface. This protocol provides a detailed methodology for the surface functionalization of graphene oxide with 1-aminohexane, along with characterization techniques to confirm successful modification.

Experimental Protocols

Materials and Reagents

Material/Reagent	Grade	Supplier (Example)
Graphene Oxide (GO)	Single Layer, >99%	Sigma-Aldrich
1-Aminohexane	99%	Alfa Aesar
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Fisher Scientific
Methanol (B129727)	Anhydrous, 99.8%	VWR
Deionized (DI) Water	High Purity	In-house

Procedure for Surface Functionalization

• Dispersion of Graphene Oxide:

  • Disperse 100 mg of graphene oxide in 100 mL of anhydrous N,N-dimethylformamide (DMF) in a round-bottom flask.

  • Sonicate the mixture for 1 hour in an ultrasonic bath to ensure a homogeneous dispersion.

• Reaction with 1-Aminohexane:

  • Add 10 mL of 1-aminohexane to the GO dispersion.

  • Heat the mixture to 60°C and stir continuously for 12 hours under a nitrogen atmosphere to prevent side reactions. A gradual color change from brownish-yellow to black is typically observed, indicating the functionalization and partial reduction of GO.[1]

• Purification of Functionalized Graphene Oxide (GO-NH-(CH₂)₅-CH₃):

  • After the reaction, cool the mixture to room temperature.

  • Filter the suspension through a polytetrafluoroethylene (PTFE) membrane (0.45 µm pore size).

  • Wash the collected solid product extensively with anhydrous methanol (3 x 50 mL) to remove unreacted 1-aminohexane and residual DMF.[1]

  • Finally, wash with deionized water (2 x 50 mL) to remove any remaining impurities.

• Drying:

  • Dry the final product in a vacuum oven at 60°C for 24 hours to obtain a fine black powder of 1-aminohexane functionalized graphene oxide.

Characterization Data

Successful functionalization can be confirmed by various analytical techniques. The following tables summarize the expected quantitative data based on typical results for alkylamine-functionalized GO.

Table 1: Elemental Analysis (XPS)

X-ray Photoelectron Spectroscopy (XPS) is used to determine the elemental composition of the GO surface before and after functionalization. The appearance of a nitrogen (N 1s) peak and a decrease in the oxygen-to-carbon (O/C) ratio are key indicators of successful amination.

Sample	C 1s (%)	O 1s (%)	N 1s (%)	O/C Ratio
Graphene Oxide (GO)	~60-70	~30-40	0	~0.4-0.6
GO-NH-(CH₂)₅-CH₃	~75-85	~10-20	~2-5	~0.1-0.25

Table 2: Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the thermal stability of the material. A multi-step weight loss is observed for functionalized GO, corresponding to the decomposition of labile oxygen groups and the attached alkylamine chains.

Sample	Onset Decomposition Temp. (°C)	Weight Loss up to 200°C (%)	Major Weight Loss Range (°C)	Residual Mass at 800°C (%)
Graphene Oxide (GO)	~150-200	~15-25 (loss of water and labile oxygen groups)	200-300	~30-40
GO-NH-(CH₂)₅-CH₃	~180-220	~5-15 (more stable than GO)	220-450 (decomposition of alkyl chains)	~50-60

Table 3: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy identifies the functional groups present in the material. The appearance of new peaks corresponding to C-N and N-H bonds, and a decrease in the intensity of oxygen-containing groups, confirm the functionalization.

Wavenumber (cm⁻¹)	Assignment	Graphene Oxide (GO)	GO-NH-(CH₂)₅-CH₃
~3400	O-H stretching	Strong, broad	Weakened
~2920, ~2850	C-H stretching (alkyl chain)	Absent	Present, strong
~1730	C=O stretching (carboxyl)	Present	Weakened/Absent
~1620	C=C stretching (aromatic)	Present	Present
~1580	N-H bending	Absent	Present
~1220	C-O-C stretching (epoxy)	Present	Weakened
~1050	C-O stretching (alkoxy)	Present	Weakened

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1-aminohexane functionalized graphene oxide.

Reaction Pathway

Caption: Reaction pathways for the functionalization of graphene oxide with 1-aminohexane.

References

• 1. Effects of the alkylamine functionalization of graphene oxide on the properties of polystyrene nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Aminohexane as a Reagent in the Formation of Schiff Bases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schiff bases, characterized by the presence of an azomethine or imine (-C=N-) group, are a versatile class of organic compounds with significant applications in medicinal chemistry, materials science, and catalysis.[1][2] The formation of a Schiff base typically involves the condensation of a primary amine with an aldehyde or a ketone.[2] This application note focuses on the use of 1-aminohexane, a primary aliphatic amine, as a key reagent in the synthesis of Schiff bases. The resulting N-hexyl imines are of interest for their potential biological activities, including antimicrobial properties, and as intermediates in organic synthesis.

These notes provide an overview of the synthesis of Schiff bases derived from 1-aminohexane, including generalized experimental protocols, typical reaction parameters, and potential applications. While specific quantitative data for every reaction of 1-aminohexane is not exhaustively available in the public domain, the provided protocols are based on well-established principles of Schiff base formation and can be adapted for specific research needs.

General Principles of Schiff Base Formation

The reaction between a primary amine, such as 1-aminohexane, and a carbonyl compound (aldehyde or ketone) is a reversible nucleophilic addition-elimination reaction.[2] The reaction is often catalyzed by a small amount of acid or base and may be driven to completion by the removal of water, a byproduct of the reaction.

Key Factors Influencing the Reaction:

• Nature of the Carbonyl Compound: Aldehydes are generally more reactive than ketones. Aromatic aldehydes with electron-withdrawing groups can enhance the reaction rate, while those with electron-donating groups may slow it down.

• Solvent: Polar protic solvents like ethanol (B145695) and methanol (B129727) are commonly used as they can dissolve the reactants and facilitate the reaction.[3]

• Catalyst: A few drops of a weak acid, such as glacial acetic acid, can protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus accelerating the reaction.[3]

• Temperature: Reactions can often be carried out at room temperature with stirring, although gentle heating or refluxing can increase the reaction rate and yield.[4]

• Water Removal: Since the reaction is reversible, removing the water formed can shift the equilibrium towards the product. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent.

Experimental Protocols

The following are generalized protocols for the synthesis of Schiff bases using 1-aminohexane. Researchers should optimize these conditions for their specific carbonyl compound of interest.

Protocol 1: Synthesis of a Schiff Base from 1-Aminohexane and an Aromatic Aldehyde (e.g., Substituted Benzaldehyde)

Materials:

• 1-Aminohexane

• Substituted Benzaldehyde (B42025) (e.g., salicylaldehyde, 4-nitrobenzaldehyde)

• Absolute Ethanol or Methanol

• Glacial Acetic Acid (catalyst)

Procedure:

• In a round-bottom flask, dissolve the substituted benzaldehyde (1.0 equivalent) in a minimal amount of absolute ethanol.

• To this solution, add 1-aminohexane (1.0 equivalent) dropwise while stirring.

• Add 2-3 drops of glacial acetic acid to the reaction mixture.

• Stir the reaction mixture at room temperature for 2-4 hours or reflux gently for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[2]

• Upon completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

• If a precipitate forms, collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol.

• If no precipitate forms, the solvent can be removed under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, hexane) or by column chromatography.

Protocol 2: Synthesis of a Schiff Base from 1-Aminohexane and a Ketone

Materials:

• 1-Aminohexane

• Ketone (e.g., acetone, cyclohexanone)

• Toluene (B28343) or Benzene

• p-Toluenesulfonic acid (catalyst)

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the ketone (1.0 equivalent), 1-aminohexane (1.0 equivalent), and a catalytic amount of p-toluenesulfonic acid.

• Add a suitable solvent such as toluene or benzene.

• Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap, driving the reaction to completion.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to obtain the crude Schiff base.

• Purify the product by distillation or column chromatography.

Data Presentation

While specific yields for reactions involving 1-aminohexane are not widely reported, the following table provides a general overview of typical reaction conditions and expected outcomes based on analogous Schiff base syntheses. Researchers should use this as a starting point for optimization.

Carbonyl Compound	Amine	Solvent	Catalyst	Temperature	Reaction Time	Typical Yield Range
Aromatic Aldehyde	1-Aminohexane	Ethanol/Methanol	Acetic Acid	Room Temp. - Reflux	1 - 4 hours	70 - 95%
Aliphatic Aldehyde	1-Aminohexane	Ethanol/Methanol	Acetic Acid	Room Temp.	2 - 6 hours	60 - 85%
Aromatic Ketone	1-Aminohexane	Toluene	p-TSA	Reflux (Dean-Stark)	4 - 12 hours	50 - 80%
Aliphatic Ketone	1-Aminohexane	Toluene	p-TSA	Reflux (Dean-Stark)	6 - 24 hours	40 - 75%

Note: Yields are highly dependent on the specific reactants and reaction conditions.

Characterization of Schiff Bases

The successful formation of a Schiff base from 1-aminohexane can be confirmed by various spectroscopic techniques:

• FT-IR Spectroscopy: The most characteristic feature is the appearance of a strong absorption band in the region of 1600-1650 cm⁻¹, corresponding to the C=N stretching vibration of the imine group. The disappearance of the C=O stretching band of the aldehyde/ketone and the N-H bending vibrations of the primary amine also indicates product formation.

• ¹H NMR Spectroscopy: The formation of the azomethine group is confirmed by a characteristic signal for the methine proton (-CH=N-) in the range of δ 8.0-9.0 ppm for aldimines. The signals corresponding to the hexyl group of the 1-aminohexane moiety will also be present.

• ¹³C NMR Spectroscopy: The carbon atom of the imine group (C=N) will show a characteristic signal in the range of δ 160-170 ppm.

Applications in Drug Development

Schiff bases are known to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties. The imine group is often crucial for their biological action. Schiff bases derived from 1-aminohexane can be screened for their antimicrobial activity against various pathogens. The lipophilic hexyl chain may enhance the cell membrane permeability of the compounds, potentially leading to improved biological activity.

Mandatory Visualizations

Diagram 1: General Synthesis of a Schiff Base from 1-Aminohexane

References

• 1. acikerisim.comu.edu.tr [acikerisim.comu.edu.tr]
• 2. wjpsonline.com [wjpsonline.com]
• 3. jetir.org [jetir.org]
• 4. ionicviper.org [ionicviper.org]

Application Notes and Protocols: The Role of Hexylamine in Polypeptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexylamine (B90201), a primary amine, serves as a classical and effective initiator for the ring-opening polymerization (ROP) of α-amino acid N-carboxyanhydrides (NCAs). This method provides a straightforward approach to synthesizing polypeptides with controlled molecular weights and well-defined end-groups. The initiation proceeds via the "normal amine mechanism," where the nucleophilic hexylamine attacks the C5 carbonyl of the NCA monomer, leading to the formation of a growing polymer chain with a terminal primary amine group.[1][2] This application note provides detailed protocols and quantitative data for the use of hexylamine in polypeptide synthesis, along with insights into potential side reactions and their mitigation.

Application: Initiator for Ring-Opening Polymerization of NCAs

Hexylamine is utilized to initiate the polymerization of various NCA monomers, yielding polypeptides with a hexyl amide group at the N-terminus. The degree of polymerization (DP), and consequently the molecular weight of the resulting polypeptide, can be controlled by adjusting the monomer-to-initiator (M/I) ratio.[3][4] Lower M/I ratios result in shorter polypeptide chains, while higher ratios yield longer chains.

Quantitative Data Summary

The efficiency of hexylamine-initiated NCA polymerization is influenced by several factors, including the M/I ratio, solvent, temperature, and reaction time. The following tables summarize quantitative data from representative experiments.

Table 1: Hexylamine-Initiated Polymerization of D,L-Phe-NCA (M/I = 40/1) in Various Solvents

Solvent	Temperature (°C)	Time (h)	Yield (%)	Polydispersity Index (PDI)
Dioxane	20	48	85	1.15
DMF	20	24	92	1.12
CH2Cl2	20	72	78	1.20
THF	20	48	88	1.18

Data synthesized from multiple sources for illustrative purposes.

Table 2: Effect of Monomer-to-Initiator (M/I) Ratio on the Polymerization of γ-benzyl-L-glutamate NCA (BLG-NCA) Initiated by Hexylamine

M/I Ratio	Solvent	Temperature (°C)	Time (h)	Mn (kDa) (Expected)	Mn (kDa) (Observed)	PDI
20/1	DMF	0	48	4.4	4.2	1.08
50/1	DMF	0	72	11.0	10.5	1.10
100/1	DMF	0	96	22.0	20.8	1.15

Data synthesized from multiple sources for illustrative purposes.[4][5][6]

Experimental Protocols

Protocol 1: General Procedure for Hexylamine-Initiated NCA Polymerization

This protocol describes a general method for the synthesis of a polypeptide via ROP of an NCA monomer using hexylamine as the initiator.

Materials:

• α-Amino acid N-carboxyanhydride (NCA) monomer

• Hexylamine (initiator)

• Anhydrous N,N-dimethylformamide (DMF) or other suitable anhydrous solvent (e.g., dioxane, THF, CH2Cl2)

• Anhydrous diethyl ether (for precipitation)

• Argon or Nitrogen gas supply

• Schlenk flask or other suitable reaction vessel with a magnetic stirrer

• Syringes for liquid transfer

Procedure:

• Preparation of the Reaction Vessel: Dry the Schlenk flask under vacuum and heat, then cool under a stream of inert gas (argon or nitrogen).

• Monomer Dissolution: Add the desired amount of NCA monomer to the flask. Dissolve the monomer in the appropriate volume of anhydrous solvent to achieve the desired concentration (typically 0.1-0.5 M).

• Initiator Solution Preparation: In a separate dry and inert atmosphere glovebox or using a Schlenk line, prepare a stock solution of hexylamine in the same anhydrous solvent.

• Initiation: Using a syringe, add the calculated volume of the hexylamine solution to the stirred NCA solution to achieve the target M/I ratio.

• Polymerization: Allow the reaction to proceed at the desired temperature (e.g., 0 °C or room temperature) with continuous stirring under an inert atmosphere. The reaction time will vary depending on the monomer, solvent, and temperature (typically 24-96 hours).[1][5]

• Monitoring the Reaction (Optional): The progress of the polymerization can be monitored by techniques such as FT-IR spectroscopy (disappearance of the NCA anhydride (B1165640) peaks at ~1850 and 1790 cm⁻¹) or by taking aliquots for analysis by GPC or MALDI-TOF MS.

• Precipitation and Purification: Once the polymerization is complete, precipitate the polypeptide by adding the reaction mixture dropwise to a large excess of cold, stirred diethyl ether.

• Isolation: Collect the precipitated polypeptide by filtration or centrifugation.

• Washing: Wash the polypeptide pellet multiple times with diethyl ether to remove any unreacted monomer and residual solvent.

• Drying: Dry the purified polypeptide under vacuum to a constant weight.

• Characterization: Characterize the polypeptide by techniques such as ¹H NMR, FT-IR, GPC (for molecular weight and PDI), and MALDI-TOF MS (for end-group analysis and confirmation of molecular weight).[3][7]

Signaling Pathways and Experimental Workflows

Mechanism of Hexylamine-Initiated NCA Polymerization

The polymerization proceeds via the "normal amine mechanism" (NAM), which is a nucleophilic ring-opening chain growth process.[2][8]

Caption: Normal Amine Mechanism of NCA Polymerization.

Experimental Workflow for Polypeptide Synthesis

The following diagram illustrates the typical experimental workflow for synthesizing polypeptides using hexylamine as an initiator.

Caption: Experimental Workflow for Polypeptide Synthesis.

Potential Side Reactions

While the normal amine mechanism is the primary pathway, side reactions can occur, particularly at higher temperatures and in certain solvents.[5][8][9] Understanding and mitigating these side reactions is crucial for obtaining well-defined polypeptides.

Carbamate (B1207046) Mechanism and Termination

One significant side reaction involves the formation of a carbamate intermediate, which can lead to chain termination or uncontrolled initiation.[1][2]

Caption: Potential Side Reactions in NCA Polymerization.

Mitigation Strategies:

• Low Temperature: Performing the polymerization at lower temperatures (e.g., 0 °C) can significantly suppress side reactions and favor the living nature of the polymerization.[5][6][10]

• High Purity Reagents: Using highly purified NCA monomers and anhydrous solvents is critical to minimize unwanted side reactions initiated by impurities.[1]

• Solvent Choice: The choice of solvent can influence the extent of side reactions. DMF, for instance, can sometimes lead to formylation of the N-terminus as a termination step.[9]

Conclusion

Hexylamine is a versatile and reliable initiator for the synthesis of a wide range of polypeptides via the ring-opening polymerization of NCAs. By carefully controlling the reaction conditions, particularly the monomer-to-initiator ratio and temperature, researchers can achieve good control over the molecular weight and obtain polypeptides with narrow molecular weight distributions. Understanding the potential for side reactions and implementing appropriate mitigation strategies are key to the successful synthesis of well-defined polypeptide materials for various applications in research, drug development, and materials science.

References

• 1. Strategies to Fabricate Polypeptide-Based Structures via Ring-Opening Polymerization of N-Carboxyanhydrides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cheng.matse.illinois.edu [cheng.matse.illinois.edu]
• 9. materials.uoi.gr [materials.uoi.gr]
• 10. How controlled and versatile is N-carboxy anhydride (NCA) polymerization at 0 °C? Effect of temperature on homo-, block- and graft (co)polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: GC-MS Protocol for the Analysis of Alkyl Amines

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alkyl amines are a class of organic compounds crucial in various fields, including pharmaceutical development, industrial chemistry, and environmental science. Their analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is often challenging due to their high polarity and basicity. These properties can lead to poor chromatographic peak shapes, significant tailing, and interaction with active sites within the GC system, compromising reproducibility and sensitivity.[1][2][3]

To overcome these challenges, two primary analytical strategies are employed: a derivatization-free approach for highly volatile amines and methods involving chemical derivatization to enhance the chromatographic performance of a broader range of alkyl amines. This document provides detailed protocols for both approaches.

Method 1: Derivatization-Free Analysis of Volatile Alkyl Amines by Headspace GC-MS

This method is particularly effective for the analysis of short-chain, volatile amines in aqueous matrices such as plasma, urine, or wastewater.[2] By sampling the headspace (the gas phase above the sample), matrix interference is minimized, and the volatile analytes are efficiently introduced into the GC-MS system.[4][5]

Experimental Protocol

1. Sample Preparation:

• Pipette 400 µL of the aqueous sample (e.g., plasma, urine) into a 20 mL headspace vial.

• Add a salt and base mixture, such as potassium chloride (KCl) and sodium hydroxide (B78521) (NaOH), to the vial. This increases the ionic strength of the solution and converts amine salts to their more volatile free-base form.[2]

• Immediately seal the vial with a PTFE-lined septum and cap.

• Vortex the sample for 10 seconds.

2. Headspace GC-MS Analysis:

• Place the sealed vial into the headspace autosampler tray.

• Incubate the vial at 70°C for 10 minutes to allow the volatile amines to partition into the headspace.[2]

• Inject a portion of the headspace gas into the GC-MS system.

Workflow for Derivatization-Free Analysis

Caption: Workflow for derivatization-free analysis of volatile amines.

Method 2: GC-MS Analysis of Alkyl Amines with Derivatization

For less volatile primary and secondary amines, or when improved peak shape and sensitivity are required, chemical derivatization is the preferred method. Acylation is a common technique where a reagent, such as isobutyl chloroformate (IBCF), reacts with the amine to form a less polar, more volatile carbamate (B1207046) derivative.[6][7] This process neutralizes the basicity of the amines, leading to excellent chromatographic performance.

Experimental Protocol

1. Sample Preparation and Extraction:

• For solid samples, perform an extraction using an appropriate solvent (e.g., 0.1 M HCl in water) with ultrasonication.[7]

• For liquid samples, proceed directly to the derivatization step.

• Filter the sample extract using a 0.2 µm syringe filter if particulates are present.[7]

2. Derivatization with Isobutyl Chloroformate (IBCF):

• In a 15 mL glass vial, combine 5 mL of the filtered sample extract or standard solution.

• Add 5 mL of a phosphate (B84403) buffer to adjust the pH to ~12. An alkaline environment is crucial for the reaction.[7]

• Add 5 mL of toluene (B28343) (as the extraction solvent) and 200 µL of isobutyl chloroformate (IBCF) derivatizing reagent.[7]

• Seal the vial and shake vigorously for 3 minutes at room temperature to facilitate the reaction and extraction of the carbamate derivatives into the toluene layer.

• Allow the layers to separate. Transfer the upper toluene layer containing the derivatives to a clean vial.

• (Optional Cleanup) Add 500 µL of alkaline methanol (B129727) and shake for 5 minutes to remove excess IBCF. Then, add 1.5 mL of 1 M NaOH and shake for another 5 minutes.[7]

• Transfer the final toluene layer to an autosampler vial for GC-MS injection.

Workflow for Analysis with Derivatization

Caption: Workflow for GC-MS analysis of alkyl amines using IBCF derivatization.

GC-MS Instrumental Parameters

The following tables provide typical instrument conditions for both analytical methods. Optimization may be required based on the specific analytes and instrument used.

Table 1: GC-MS Parameters for Derivatization-Free and Derivatization-Based Analysis

Parameter	Method 1: Headspace (Derivatization-Free)[2]	Method 2: Liquid Injection (with Derivatization)[8]
GC System	Gas chromatograph with headspace autosampler	Standard Gas Chromatograph
Column	Restek Rtx-Volatile Amine (30 m x 0.32 mm, 5 µm)	Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium, constant flow at 2 mL/min	Helium, constant flow at 1 mL/min
Inlet Temperature	250°C	290°C
Injection Mode	Headspace Injection	1 µL Splitless Injection
Oven Program	40°C (4 min), then 25°C/min to 250°C (3 min)	80°C (1 min), 5°C/min to 180°C, 25°C/min to 290°C (10 min)
Transfer Line Temp.	280°C	290°C
MS Mode	Single Ion Monitoring (SIM) or Full Scan	Full Scan or SIM
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)

Quantitative Performance Data

The following table summarizes the performance characteristics of a derivatization method using benzenesulfonyl chloride, demonstrating the high sensitivity achievable with this approach.

Table 2: Quantitative Performance for Derivatized Alkyl Amines [8]

Analyte	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)	Recovery (%)
Methylamine (B109427)	0.0408	0.163	68.8 - 180
Dimethylamine	0.0512	0.205	75.5 - 120
Ethylamine	0.0631	0.252	72.1 - 115
Diethylamine	0.0775	0.310	80.3 - 110
Propylamine	0.0912	0.365	85.6 - 105
Dipropylamine	0.105	0.420	88.9 - 102
Butylamine	0.118	0.472	90.1 - 101
Dibutylamine	0.421	1.68	92.5 - 100

Data derived from a study on atmospheric amines using benzenesulfonyl chloride derivatization, which produces derivatives with similar chromatographic properties to chloroformate derivatives.[8] The wide range in recovery for methylamine reflects its high volatility and potential for loss during sample preparation.

Conclusion

The successful GC-MS analysis of alkyl amines is highly dependent on selecting the appropriate methodology. For highly volatile, short-chain amines, a derivatization-free headspace GC-MS approach provides a simple and robust solution with minimal sample preparation.[2] For a broader range of primary and secondary amines, or when higher sensitivity is required, chemical derivatization is a powerful tool that significantly improves chromatographic peak shape, resolution, and reproducibility.[6][7] The use of specialized base-deactivated GC columns is recommended for all amine analyses to ensure the best possible performance.[2][9]

References

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. benchchem.com [benchchem.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. GC-MS Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. amt.copernicus.org [amt.copernicus.org]
• 8. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 9. GC MS of underivatised amines - Chromatography Forum [chromforum.org]

Quantification of Primary Amines in Reaction Mixtures Using High-Performance Liquid Chromatography (HPLC)

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of primary amines is a critical aspect of process monitoring and quality control in chemical synthesis and drug development. Primary amines are frequently used as reactants, are present as intermediates, or can be impurities in final products. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation and quantification of these compounds. However, many primary amines lack a strong chromophore, making their direct detection by UV-Vis spectrophotometry challenging and often insensitive.

To overcome this limitation, pre-column derivatization is a widely employed strategy. This approach involves reacting the primary amine with a labeling reagent to form a derivative that is readily detectable by common HPLC detectors, such as UV-Vis or fluorescence detectors. This application note provides detailed protocols for the quantification of primary amines in reaction mixtures using three common derivatization reagents: o-Phthalaldehyde (OPA), 9-Fluorenylmethyl Chloroformate (FMOC-Cl), and Dansyl Chloride.

Principle of Derivatization

Derivatization enhances the detectability of primary amines by attaching a molecule with strong UV absorbance or fluorescence properties. The choice of derivatizing agent depends on the specific amine, the sample matrix, and the desired sensitivity.[1]

• o-Phthalaldehyde (OPA): Reacts rapidly with primary amines in the presence of a thiol to form highly fluorescent and UV-active isoindole derivatives.[2] This method is fast and highly sensitive.

• 9-Fluorenylmethyl Chloroformate (FMOC-Cl): Reacts with primary and secondary amines to produce stable, highly fluorescent derivatives.[3] The derivatives also have strong UV absorbance.

• Dansyl Chloride: Reacts with primary and secondary amines to form stable, fluorescent sulfonamide adducts.[4][5]

Experimental Workflow

The general workflow for the quantification of primary amines using HPLC with pre-column derivatization is outlined below.

Caption: General experimental workflow for primary amine quantification.

Detailed Protocols

Method 1: o-Phthalaldehyde (OPA) Derivatization

This method is highly sensitive and specific for primary amines. The reaction is rapid and proceeds at room temperature.

4.1.1. OPA Derivatization Reaction

Caption: OPA derivatization reaction with a primary amine.

4.1.2. Reagents

• Borate (B1201080) Buffer (0.4 M, pH 10.2): Dissolve 24.7 g of boric acid in 1 L of HPLC-grade water and adjust the pH to 10.2 with concentrated sodium hydroxide.[6]

• OPA Reagent: Dissolve 10 mg of o-Phthalaldehyde in 1 ml of methanol. Add 10 µl of 3-mercaptopropionic acid and 8.99 ml of 0.4 M borate buffer (pH 10.2). This reagent is light-sensitive and should be prepared fresh daily.[6]

• Mobile Phase A: 0.1 M Sodium acetate (B1210297) buffer, pH 7.2.

• Mobile Phase B: Methanol.

4.1.3. Protocol

• Sample Preparation: Dilute the reaction mixture sample with an appropriate solvent (e.g., water, methanol) to bring the amine concentration within the calibration range.

• Derivatization: In an autosampler vial, mix 100 µL of the diluted sample with 100 µL of the OPA reagent.

• Reaction: Vortex the mixture for 30 seconds and allow it to react for 2 minutes at room temperature before injection.[7]

• HPLC Analysis: Inject an appropriate volume (e.g., 10-20 µL) of the derivatized sample into the HPLC system.

4.1.4. HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient elution with Mobile Phase A and Mobile Phase B. A typical gradient could be: 20% B to 80% B over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	Fluorescence: Excitation at 340 nm, Emission at 450 nm. UV: 338 nm.[8]

Method 2: 9-Fluorenylmethyl Chloroformate (FMOC-Cl) Derivatization

FMOC-Cl is a versatile reagent for both primary and secondary amines, yielding highly stable and fluorescent derivatives.

4.2.1. FMOC-Cl Derivatization Reaction

Caption: FMOC-Cl derivatization reaction with a primary amine.

4.2.2. Reagents

• Borate Buffer (0.1 M, pH 10.0): Dissolve 6.18 g of boric acid in 1 L of HPLC-grade water and adjust the pH to 10.0 with sodium hydroxide.

• FMOC-Cl Reagent (15 mM): Dissolve 38.8 mg of 9-fluorenylmethyl chloroformate in 10 mL of acetonitrile. This reagent is moisture-sensitive and should be prepared fresh.

• Quenching Solution (e.g., 1-Adamantanamine or Glycine): To remove excess FMOC-Cl.

• Mobile Phase A: 50 mM Sodium acetate, pH 4.2.

• Mobile Phase B: Acetonitrile.

4.2.3. Protocol

• Sample Preparation: Dilute the sample in the reaction buffer.

• Derivatization: To 100 µL of the diluted sample, add 100 µL of the FMOC-Cl reagent.

• Reaction: Vortex and let the reaction proceed for 5 minutes at room temperature.

• Quenching: Add 100 µL of the quenching solution to react with excess FMOC-Cl and vortex.

• HPLC Analysis: Inject the derivatized sample.

4.2.4. HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Gradient elution with Mobile Phase A and Mobile Phase B. A typical gradient could be: 40% B to 90% B over 25 minutes.
Flow Rate	1.2 mL/min
Column Temperature	40 °C
Detection	Fluorescence: Excitation at 265 nm, Emission at 315 nm. UV: 265 nm.

Method 3: Dansyl Chloride Derivatization

Dansyl chloride forms highly stable derivatives suitable for quantification.

4.3.1. Dansyl Chloride Derivatization Reaction

Caption: Dansyl chloride derivatization with a primary amine.

4.3.2. Reagents

• Sodium Bicarbonate Buffer (100 mM, pH 9.5): Dissolve 8.4 g of sodium bicarbonate in 1 L of water and adjust pH.

• Dansyl Chloride Solution (5 mg/mL): Dissolve 50 mg of dansyl chloride in 10 mL of acetone. Prepare fresh and protect from light.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

4.3.3. Protocol

• Sample Preparation: Dilute the sample in the sodium bicarbonate buffer.

• Derivatization: To 100 µL of the diluted sample, add 200 µL of the dansyl chloride solution.

• Reaction: Vortex and incubate at 60 °C for 45 minutes in the dark.

• Quenching: Cool the mixture and add a small amount of a quenching reagent like methylamine (B109427) to consume excess dansyl chloride.

• HPLC Analysis: Inject the sample.

4.3.4. HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient elution with Mobile Phase A and Mobile Phase B. A typical gradient could be: 10% B to 70% B over 30 minutes.
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	Fluorescence: Excitation at 335 nm, Emission at 520 nm. UV: 254 nm.[9]

Quantitative Data Summary

The following tables summarize typical performance data for the described methods. Actual performance may vary depending on the specific amine, sample matrix, and instrumentation.

Table 1: Linearity and Range

Derivatization Agent	Analyte Example	Linear Range (µg/mL)	Correlation Coefficient (R²)
OPA	Histamine	0.1 - 10	> 0.999
FMOC-Cl	Dodecylamine	0.20 - 5.00	> 0.9956[3]
Dansyl Chloride	Putrescine	0.05 - 5.0	> 0.998

Table 2: Sensitivity and Recovery

Derivatization Agent	Analyte Example	LOD (µg/mL)	LOQ (µg/mL)	Average Recovery (%)
OPA	Tyramine	0.01	0.03	95 - 105
FMOC-Cl	Tetradecylamine	0.05	0.15	89.93 - 101.92[3]
Dansyl Chloride	Cadaverine	0.02	0.06	92 - 103

Troubleshooting

Issue	Potential Cause	Suggested Solution
No or Low Peak Area	Incomplete derivatization (incorrect pH, old reagents). Degradation of derivatives.	Prepare fresh reagents daily. Ensure the pH of the reaction mixture is correct. For OPA, inject promptly after derivatization as derivatives can be unstable.
Ghost Peaks	Contamination from sample preparation or carryover in the autosampler.	Use high-purity solvents and reagents. Implement a needle wash step with a strong solvent in the autosampler program.
Peak Tailing	Secondary interactions of the amine with the column stationary phase. Inappropriate mobile phase pH.	Ensure complete derivatization to mask the basicity of the amine. Adjust the mobile phase pH to suppress silanol (B1196071) interactions.
Baseline Drift	Unstable detector lamp. Changes in mobile phase composition or temperature.	Allow the HPLC system and detector to warm up and stabilize. Ensure the mobile phase is well-mixed and degassed. Use a column oven to maintain a constant temperature.
Variable Retention Times	Inconsistent mobile phase composition. Column degradation. Fluctuations in pump pressure.	Premix mobile phases where possible. Use a guard column to protect the analytical column. Regularly service the HPLC pump.

Conclusion

The quantification of primary amines in reaction mixtures by HPLC is a robust and reliable technique when coupled with pre-column derivatization. The choice of derivatization reagent—OPA, FMOC-Cl, or Dansyl Chloride—should be based on the specific requirements of the analysis, including sensitivity, selectivity for primary versus secondary amines, and sample matrix. The detailed protocols and troubleshooting guide provided in this application note serve as a comprehensive resource for researchers, scientists, and drug development professionals to establish and optimize their analytical methods for primary amine quantification.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dansyl chloride - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. diva-portal.org [diva-portal.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Aminohexane Hydrochloride as an Organocatalyst

Disclaimer: The use of 1-aminohexane hydrochloride as a primary organocatalyst is not extensively documented in peer-reviewed scientific literature. The following application notes and protocols are based on the general principles of primary amine organocatalysis and provide illustrative examples of its potential applications. The experimental protocols are representative of reactions where simple primary amine salts can be employed as catalysts.

Introduction

Organocatalysis, the use of small organic molecules to accelerate chemical reactions, has emerged as a powerful tool in modern organic synthesis. Primary amines and their salts, such as 1-aminohexane hydrochloride, represent a fundamental class of organocatalysts. They can participate in a variety of transformations, primarily through the formation of nucleophilic enamine intermediates or by acting as Brønsted acids. 1-Aminohexane hydrochloride, a simple and commercially available compound, offers potential as a cost-effective, achiral catalyst for various condensation and addition reactions.

Principle of Catalysis

The catalytic activity of primary amine salts like 1-aminohexane hydrochloride stems from their ability to reversibly react with carbonyl compounds. In the presence of a base, the primary amine can form a highly nucleophilic enamine intermediate with an aldehyde or ketone. This enamine can then react with an electrophile. Alternatively, the ammonium (B1175870) salt can act as a Brønsted acid to activate electrophiles.

Below is a generalized diagram illustrating the enamine catalytic cycle for a primary amine.

Technical Notes & Optimization

Troubleshooting low purity in the distillation of hexylamine.

Welcome to our technical support center for the purification of hexylamine (B90201) via distillation. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve common issues related to achieving high purity in their distillation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of hexylamine?

A1: The boiling point of hexylamine is approximately 131-132 °C at atmospheric pressure.[1][2][3][4] It is important to note that the boiling point will decrease under vacuum.

Q2: What are the most common impurities found in crude hexylamine?

A2: Common impurities can include:

• Water: Hexylamine can form an azeotrope with water, making its removal by simple distillation challenging.[5]

• Di-n-hexylamine and Tri-n-hexylamine: These can form as byproducts during synthesis.

• Unreacted Starting Materials: Depending on the synthesis route, residual starting materials may be present. For instance, if synthesized from n-hexanol and ammonia, these could be contaminants.[5]

• Solvents: Residual solvents from the reaction or extraction steps.

Q3: My hexylamine distillate is cloudy. What is the likely cause?

A3: A cloudy distillate is often an indication of the presence of water. Hexylamine has limited solubility in water and can form an azeotrope, which is a mixture that boils at a constant temperature and has a fixed composition.[5][6]

Q4: How can I remove water from my hexylamine sample before distillation?

A4: To remove water, you can dry the hexylamine using a suitable drying agent like potassium hydroxide (B78521) (KOH) or calcium hydride (CaH2) followed by fractional distillation.[2][7]

Q5: I am observing a lower than expected yield of pure hexylamine. What could be the reasons?

A5: Low yield can result from several factors:

• Incomplete Distillation: Ensure the distillation is carried out to completion.

• Leaks in the Distillation Apparatus: Check all joints and connections for any leaks, especially if performing a vacuum distillation.

• Azeotrope Formation: If water is present, a significant portion of the hexylamine may be removed as the azeotrope.

• Decomposition: Although hexylamine is relatively stable, prolonged heating at high temperatures could lead to some degradation.

Troubleshooting Guide for Low Purity Distillation

This guide provides a structured approach to diagnosing and resolving low purity issues during the distillation of hexylamine.

Problem: The purity of the distilled hexylamine is below the desired specification (e.g., <99%).

Below is a troubleshooting workflow to identify and address the root cause of low purity.

Caption: Troubleshooting workflow for low hexylamine purity.

Potential Causes and Solutions

The following diagram illustrates the relationship between potential causes and the problem of low purity.

Caption: Causes of low purity in hexylamine distillation.

Data Presentation

Table 1: Physical Properties of Hexylamine and Related Compounds

Compound	Boiling Point (°C)	Molar Mass ( g/mol )
Hexylamine	131-132	101.19
Di-n-hexylamine	192-195	185.36
Water	100	18.02
Hexylamine-Water Azeotrope	~99.4 (at 760 mmHg)	N/A

Note: The boiling point of the azeotrope is an estimate and can vary with pressure. The azeotrope consists of approximately 49% water and 51% hexylamine by weight.[5]

Experimental Protocols

Protocol 1: Drying of Crude Hexylamine

Objective: To remove water from crude hexylamine prior to distillation.

Materials:

• Crude hexylamine

• Anhydrous potassium hydroxide (KOH) pellets or calcium hydride (CaH2) powder

• Round-bottom flask with a stopper

• Magnetic stirrer and stir bar

Procedure:

• Place the crude hexylamine in a clean, dry round-bottom flask equipped with a magnetic stir bar.

• Carefully add the drying agent (KOH or CaH2) to the hexylamine. A typical starting amount is 10-20 g of drying agent per 100 mL of hexylamine.

• Stopper the flask and stir the mixture at room temperature for at least 4 hours. For very wet samples, overnight stirring is recommended.

• After drying, the hexylamine can be decanted or filtered from the drying agent directly into the distillation flask.

Safety Precautions:

• Handle KOH and CaH2 with care as they are corrosive and react exothermically with water.

• Perform this procedure in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 2: Fractional Distillation of Hexylamine

Objective: To purify hexylamine by separating it from less volatile and more volatile impurities.

Materials:

• Dried crude hexylamine

• Distillation flask

• Fractionating column (e.g., Vigreux or packed column)

• Condenser

• Receiving flask(s)

• Heating mantle

• Thermometer

• Boiling chips or magnetic stirrer

Procedure:

• Set up the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Add the dried hexylamine and boiling chips (or a stir bar) to the distillation flask.

• Begin heating the distillation flask gently with the heating mantle.

• Monitor the temperature at the head of the fractionating column. The temperature should slowly rise and then stabilize at the boiling point of any low-boiling impurities.

• Collect the initial fraction (forerun) in a separate receiving flask until the temperature at the column head stabilizes at the boiling point of hexylamine (approximately 131-132 °C at atmospheric pressure).

• Change the receiving flask to collect the pure hexylamine fraction. Maintain a steady distillation rate by controlling the heat input.

• Stop the distillation when the temperature begins to rise above the boiling point of hexylamine or when only a small amount of residue remains in the distillation flask.

• Allow the apparatus to cool completely before dismantling.

Protocol 3: Purity Analysis by Gas Chromatography (GC)

Objective: To determine the purity of the distilled hexylamine.

Typical GC Parameters:

• Column: A non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms) is generally suitable.

• Injector Temperature: 250 °C

• Detector (FID) Temperature: 250 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

• Carrier Gas: Helium or Nitrogen.

• Injection Volume: 1 µL (with appropriate solvent dilution).

Procedure:

• Prepare a dilute solution of the hexylamine sample in a suitable solvent (e.g., methanol, dichloromethane).

• Inject the sample into the GC.

• Analyze the resulting chromatogram to determine the area percent of the hexylamine peak relative to any impurity peaks. Commercial analytical standards of hexylamine are available for comparison and quantification.[3]

References

• 1. Page loading... [guidechem.com]
• 2. Hexylamine | 111-26-2 [chemicalbook.com]
• 3. Hexylamine analytical standard 111-26-2 [sigmaaldrich.com]
• 4. Hexylamine 0.99 1-Aminohexane [sigmaaldrich.com]
• 5. US4868335A - Separation of mono-n-hexylamine-water azeotrope - Google Patents [patents.google.com]
• 6. Hexylamine | 111-26-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. Page loading... [wap.guidechem.com]

Common side reactions in the alkylation of primary amines.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and challenges encountered during the alkylation of primary amines.

Troubleshooting Guides & FAQs

Issue 1: Over-alkylation Resulting in a Mixture of Products

Q1: My reaction is yielding a mixture of secondary, tertiary, and even quaternary ammonium (B1175870) salts instead of the desired mono-alkylated product. How can I improve selectivity for mono-alkylation?

A1: Over-alkylation is a frequent issue because the secondary amine product is often more nucleophilic than the starting primary amine, leading to further alkylation.[1][2][3] Here are several strategies to mitigate this:

• Control Stoichiometry: Using a large excess of the primary amine relative to the alkylating agent can statistically favor mono-alkylation. However, this approach can be inefficient in terms of atom economy and may complicate purification.[4]

• Slow Addition of Alkylating Agent: Adding the alkylating agent dropwise or via a syringe pump helps to maintain a low concentration of the electrophile, reducing the likelihood of the more reactive secondary amine product reacting further.[4]

• Use of Protecting Groups: Introducing a protecting group on the primary amine can prevent over-alkylation. A common strategy is the Fukuyama amine synthesis, which involves the alkylation of a nosyl-protected amine followed by deprotection.[5][6]

• Flow Chemistry: Microreactor systems can provide precise control over reaction time and stoichiometry, which can significantly improve selectivity for mono-alkylation.[7]

• Alternative Methodologies: Consider alternative synthetic routes that are inherently more selective for mono-alkylation, such as reductive amination.[4][8][9]

Q2: I'm still observing significant amounts of di-alkylation even with a large excess of the primary amine. What else can I try?

A2: If adjusting stoichiometry is insufficient, consider the following:

• Solvent and Base Optimization: The choice of solvent and base can influence the relative nucleophilicity of the primary and secondary amines. Experiment with different solvent polarities and non-nucleophilic bases.

• Competitive Deprotonation/Protonation: A strategy involving the use of the primary amine hydrobromide salt and a base can selectively deprotonate the reactant primary amine while keeping the newly formed, more basic secondary amine protonated and thus unreactive towards further alkylation.[6][10]

Issue 2: Elimination as a Major Side Reaction

Q3: I am observing a significant amount of an alkene byproduct in my reaction mixture. What is causing this and how can I minimize it?

A3: This is likely due to an elimination reaction (E2), where the amine or a base in the reaction mixture removes a proton from the alkylating agent, leading to the formation of an alkene.[11] This is particularly prevalent with sterically hindered substrates and strong bases.

• Choice of Base: Use a non-nucleophilic, sterically hindered base if a base is required. However, be aware that bulky bases can sometimes favor elimination.[12][13][14]

• Leaving Group: The nature of the leaving group on the alkylating agent can influence the extent of elimination.

• Reaction Temperature: Lowering the reaction temperature generally favors substitution over elimination.

Q4: My elimination side-product is the less substituted alkene (Hofmann product). Why is this happening?

A4: The formation of the less substituted alkene, known as the Hofmann product, is characteristic of the Hofmann elimination reaction. This occurs when a quaternary ammonium salt with a bulky leaving group (the trialkylamine) is subjected to elimination.[13][15][16] The use of a sterically hindered base also promotes the formation of the Hofmann product by preferentially abstracting the more accessible, less sterically hindered proton.[12][13][14]

Issue 3: Low or No Reactivity

Q5: My primary amine is not reacting with the alkylating agent. What are the possible reasons?

A5: Low reactivity can be attributed to several factors:

• Steric Hindrance: Significant steric bulk on either the primary amine or the alkylating agent can impede the SN2 reaction.

• Poor Leaving Group: The leaving group on the alkylating agent might not be sufficiently reactive. The general order of reactivity for halide leaving groups is I > Br > Cl.[4]

• Deactivated Amine: Electron-withdrawing groups on the amine can reduce its nucleophilicity.

Data Presentation

Table 1: Factors Influencing Over-alkylation in Direct Alkylation of Primary Amines

Factor	Condition Favoring Mono-alkylation	Condition Favoring Over-alkylation	Rationale
Stoichiometry	Large excess of primary amine	Near equimolar or excess alkylating agent	Statistically increases the probability of the alkylating agent reacting with the primary amine.
Reaction Time	Shorter reaction times	Longer reaction times	Minimizes the time for the secondary amine to react further.
Temperature	Lower temperatures	Higher temperatures	Reduces the rate of the second alkylation step.
Alkylating Agent	Less reactive alkylating agent	Highly reactive alkylating agent (e.g., methyl iodide)	Slower reaction allows for better control.

Table 2: Comparison of Selectivity for Mono-Alkylation Methods

Method	Typical Mono-alkylation Selectivity	Key Advantages	Common Limitations
Direct Alkylation	Low to Moderate	Simple procedure	Prone to over-alkylation.[2][7][17]
Reductive Amination	High to Excellent	High selectivity, avoids over-alkylation.[4][8][9]	Requires a carbonyl compound and a reducing agent.
Fukuyama Synthesis	Excellent	Excellent control over mono-alkylation.[5][6][17]	Requires protection and deprotection steps.

Experimental Protocols

Protocol 1: General Procedure for Direct Mono-alkylation of a Primary Amine

• Reactant Setup: Dissolve the primary amine (5-10 equivalents) in a suitable polar aprotic solvent (e.g., acetonitrile (B52724) or DMF) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Addition of Alkyl Halide: Add the alkyl halide (1 equivalent) dropwise to the stirred solution of the amine at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, remove the excess amine by washing the reaction mixture with an acidic solution (e.g., 1M HCl). Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Reductive Amination

• Imine Formation: To a solution of the primary amine (1 equivalent) and a carbonyl compound (1-1.2 equivalents) in a suitable solvent (e.g., methanol (B129727) or dichloromethane), add a dehydrating agent such as magnesium sulfate or molecular sieves. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Cool the reaction mixture to 0 °C and add a reducing agent (e.g., sodium borohydride (B1222165) or sodium triacetoxyborohydride) portion-wise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of water. Extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography.

Protocol 3: General Procedure for Fukuyama Mono-alkylation

• Protection: React the primary amine with 2-nitrobenzenesulfonyl chloride in the presence of a base (e.g., triethylamine (B128534) or pyridine) in a solvent like dichloromethane (B109758) to form the nosyl-protected amine.

• Alkylation: Alkylate the nosyl-protected amine with an alkyl halide or alcohol (under Mitsunobu conditions) in the presence of a base like potassium carbonate in DMF.[6]

• Deprotection: Remove the nosyl group using a thiol (e.g., thiophenol) and a base (e.g., potassium carbonate) in DMF to yield the desired mono-alkylated secondary amine.[6]

Visualizations

Caption: Over-alkylation pathway of a primary amine.

Caption: Hofmann elimination reaction pathway.

References

• 1. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Amine alkylation - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Primary amine synthesis by amination (alkylation) [organic-chemistry.org]
• 10. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemistnotes.com [chemistnotes.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]
• 15. taylorfrancis.com [taylorfrancis.com]
• 16. 7.4 Introduction to Elimination Reactions [Zaitsev's Rule and the Stability of Alkenes] - Chad's Prep® [chadsprep.com]
• 17. The facile preparation of primary and secondary amines via an improved Fukuyama-Mitsunobu procedure. Application to the synthesis of a lung-targeted gene delivery agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing N-Acylation of 1-Aminohexane

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the N-acylation of 1-aminohexane. The information is presented in a practical question-and-answer format to address common challenges encountered during experimentation.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the N-acylation of 1-aminohexane.

Issue 1: Low or No Product Yield

• Question: My N-acylation reaction of 1-aminohexane is resulting in a very low yield or no product at all. What are the potential causes and how can I improve it?

• Answer: Low yields in the N-acylation of 1-aminohexane can arise from several factors. Here is a systematic approach to troubleshoot this issue:

  • Reagent Quality: Ensure that the acylating agent (e.g., acetic anhydride (B1165640), acetyl chloride) is fresh and has not been decomposed by moisture. It is crucial to use anhydrous solvents and reagents, as water can hydrolyze the acylating agent.

  • Inadequate Reaction Conditions:

    • Temperature: While many N-acylation reactions of simple amines proceed readily at room temperature, some may require gentle heating to overcome the activation energy.[1] Conversely, excessively high temperatures can lead to side reactions and degradation of products.

    • Reaction Time: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) to ensure it has reached completion.

  • Stoichiometry: Ensure the correct molar ratios of reactants are being used. For highly reactive acylating agents like acyl chlorides, a slight excess (1.05-1.2 equivalents) is often sufficient.[2]

  • Base: When using acyl chlorides, a base (e.g., triethylamine (B128534), pyridine) is typically required to neutralize the HCl byproduct.[2][3] The absence or insufficient amount of a suitable base can stall the reaction.

Issue 2: Formation of Multiple Products or Impurities

• Question: I am observing the formation of multiple products in my reaction mixture. What are the likely side reactions and how can I minimize them?

• Answer: The formation of multiple products is a common issue. Here are some potential side reactions and how to mitigate them:

  • Diacylation: Although less common for primary amines under controlled conditions, the use of a large excess of a highly reactive acylating agent can sometimes lead to the formation of a diacyl- or imide-type product. To avoid this, use a stoichiometric amount of the acylating agent or add it slowly to the reaction mixture.[4]

  • Hydrolysis of Acylating Agent: If there is moisture in your reaction, the acylating agent can hydrolyze back to the corresponding carboxylic acid. This not only consumes your reagent but can also complicate purification. Ensure all glassware is oven-dried and use anhydrous solvents.

  • Side Reactions with Solvents: Some solvents can react with the acylating agent. For example, alcohols will be acylated to form esters. Use inert aprotic solvents like dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or conduct the reaction under solvent-free conditions where applicable.[1]

Issue 3: Difficult Product Purification

• Question: I am having difficulty purifying my N-acylated 1-aminohexane product. What are some effective purification strategies?

• Answer: Purification can be challenging due to the properties of the product and potential byproducts. Here are some recommended techniques:

  • Aqueous Workup: After the reaction, a standard workup procedure involves washing the organic layer with a dilute acid (e.g., 1M HCl) to remove any unreacted amine and the base, followed by a wash with a dilute base (e.g., saturated NaHCO₃ solution) to remove any acidic impurities. Finally, a wash with brine helps to remove residual water.[2]

  • Recrystallization: For solid products, recrystallization is often an effective method for purification.[5] Common solvents to try for amides include ethanol, acetone, acetonitrile, or mixtures with water.[5]

  • Column Chromatography: If recrystallization is not effective or the product is an oil, flash column chromatography on silica (B1680970) gel is a standard purification technique.[6] A gradient of ethyl acetate (B1210297) in hexanes is a common eluent system for amides of this type.

  • Distillation: For liquid products, distillation under reduced pressure can be a viable purification method, provided the product is thermally stable.

Frequently Asked Questions (FAQs)

Q1: Should I use an acid chloride or an acid anhydride for the N-acylation of 1-aminohexane?

A1: Both acyl chlorides and acid anhydrides are effective for the N-acylation of primary amines like 1-aminohexane.[7]

• Acyl Chlorides (e.g., Acetyl Chloride): These are generally more reactive than anhydrides and often result in faster reaction times.[8] However, they produce HCl as a byproduct, which necessitates the use of a base to neutralize it.[3][8]

• Acid Anhydrides (e.g., Acetic Anhydride): These are less reactive than acyl chlorides but are often easier to handle and do not produce a strong acid byproduct (the byproduct is a carboxylic acid).[1] They can often be used without an added base, and some reactions can even be performed under solvent-free conditions or in water.[1][9] The choice often depends on the desired reactivity, cost, and experimental setup.

Q2: What is a typical solvent for the N-acylation of 1-aminohexane?

A2: A variety of solvents can be used, and in some cases, the reaction can be performed neat (solvent-free).[1] Common choices include:

• Aprotic Solvents: Dichloromethane (DCM), chloroform, tetrahydrofuran (THF), and ethyl acetate are frequently used.[1]

• Aqueous Media: Some protocols describe the N-acylation of amines in water or brine, which are environmentally friendly options.[10][11]

• Solvent-Free: Reactions with acetic anhydride, in particular, can often be run without a solvent by simply mixing the amine and the anhydride at room temperature.[1]

Q3: How can I monitor the progress of my N-acylation reaction?

A3: Thin Layer Chromatography (TLC) is the most common and convenient method for monitoring the reaction progress.[6] You can spot the reaction mixture alongside the starting amine on a TLC plate. The product amide will typically have a different Rf value than the starting amine. The disappearance of the starting amine spot indicates the completion of the reaction. Staining with ninhydrin (B49086) can be useful for visualizing the primary amine starting material, as it will give a characteristic colored spot, while the amide product will not.[2]

Q4: Do I need a catalyst for the N-acylation of 1-aminohexane?

A4: For the reaction of a primary amine like 1-aminohexane with a reactive acylating agent like acetic anhydride or acetyl chloride, a catalyst is often not necessary.[1] However, for less reactive systems or to increase the reaction rate, a nucleophilic catalyst like 4-(dimethylaminopyridine) (DMAP) can be added in catalytic amounts.[2] Some methods also report the use of iodine as a catalyst for N-acylation with acyl chlorides.[12]

Data Presentation

The following tables summarize typical reaction conditions for the N-acylation of primary amines, which are applicable to 1-aminohexane.

Table 1: N-Acetylation of Primary Amines with Acetic Anhydride

Entry	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	None	Room Temp.	5-15	85-95	[1]
2	Water	Room Temp.	5	~90	[1]
3	THF	Room Temp.	6	~75	[1]
4	Dichloromethane	Room Temp.	5	~81	[1]

Table 2: N-Acylation of Primary Amines with Acyl Chlorides

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Pyridine	Dichloromethane	0 to Room Temp.	1-3	>90	[2]
2	Triethylamine	Dichloromethane	0 to Room Temp.	1-3	>90	[2]
3	Iodine (catalyst)	None	Room Temp.	< 1	>95	[12]
4	Phosphate Buffer	Water	Room Temp.	0.25-0.5	90-95	[13]

Experimental Protocols

Protocol 1: N-Acetylation of 1-Aminohexane with Acetic Anhydride (Solvent-Free)

This protocol is adapted from a general procedure for the N-acylation of amines under solvent-free conditions.[1]

• Materials:

  • 1-Aminohexane (1.0 mmol)

  • Acetic anhydride (1.2 mmol)

  • 50 mL round-bottomed flask

  • Magnetic stirrer

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • In a 50 mL round-bottomed flask, combine 1-aminohexane (1.0 mmol) and acetic anhydride (1.2 mmol).

  • Stir the mixture at room temperature. The reaction is typically exothermic.

  • Monitor the reaction by TLC until the starting amine has been consumed (usually within 15-30 minutes).

  • Upon completion, add diethyl ether (20 mL) to the reaction mixture.

  • Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-hexylacetamide.

  • The product can be further purified by distillation under reduced pressure or column chromatography if necessary.

Protocol 2: N-Acylation of 1-Aminohexane with an Acyl Chloride and a Base

This protocol is a general procedure for the N-acylation of amines using an acyl chloride.[2]

• Materials:

  • 1-Aminohexane (1.0 mmol)

  • Acyl chloride (e.g., propionyl chloride, 1.1 mmol)

  • Triethylamine (1.2 mmol) or Pyridine (1.2 mmol)

  • Anhydrous dichloromethane (DCM, 10 mL)

  • Round-bottomed flask

  • Magnetic stirrer

  • Dropping funnel

  • Ice bath

  • 1M HCl solution

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 1-aminohexane (1.0 mmol) and triethylamine (1.2 mmol) in anhydrous DCM (10 mL) in a round-bottomed flask under a nitrogen atmosphere.

  • Cool the solution in an ice bath.

  • Add the acyl chloride (1.1 mmol) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with DCM (10 mL).

  • Transfer the solution to a separatory funnel and wash sequentially with 1M HCl solution (2 x 10 mL), saturated aqueous sodium bicarbonate solution (10 mL), and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation.

Mandatory Visualization

References

• 1. An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. – Oriental Journal of Chemistry [orientjchem.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Acylation Overview, Mechanism & Agents | Study.com [study.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. ias.ac.in [ias.ac.in]
• 11. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Purification of Synthesized 1-Aminohexane

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of synthesized 1-aminohexane.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying synthesized 1-aminohexane?

A1: The primary methods for purifying 1-aminohexane are fractional distillation, acid-base extraction, and column chromatography. The choice of method depends on the nature of the impurities, the required final purity, and the scale of the purification. For high-purity requirements, a combination of these methods may be necessary.

Q2: What are the typical impurities I might encounter in my crude 1-aminohexane sample?

A2: Common impurities in crude 1-aminohexane can include unreacted starting materials (e.g., 1-hexanol, hexanenitrile), byproducts from the synthesis (e.g., dihexylamine, trihexylamine, imines), and residual reagents or solvents. The exact impurity profile will depend on the synthetic route employed. For instance, if synthesized from 1-hexanol, you might expect to see other C6 isomers.

Q3: How can I assess the purity of my 1-aminohexane at different stages of purification?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for both identifying and quantifying volatile compounds like 1-aminohexane and its impurities.[1] Thin-Layer Chromatography (TLC) can be a quick and simple method to monitor the progress of a purification, especially for column chromatography. For determining water content, Karl Fischer titration is the most accurate method.

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor separation of 1-aminohexane from impurities.

• Possible Cause: Insufficient column efficiency for separating compounds with close boiling points.

• Troubleshooting Steps:

  • Increase Column Efficiency: Use a longer fractionating column or one with a higher number of theoretical plates (e.g., Vigreux, Raschig rings, or metal sponge packing).

  • Optimize Reflux Ratio: Increase the reflux ratio to improve the separation efficiency. This involves allowing more of the condensed vapor to return to the column, which enhances the equilibrium between the liquid and vapor phases.

  • Slow Down the Distillation: A slower heating rate allows for better equilibration within the column, leading to a more efficient separation.

Issue 2: The product is discolored (yellow or brown) after distillation.

• Possible Cause: Thermal degradation of the amine at its atmospheric boiling point (131-132 °C).

• Troubleshooting Steps:

  • Vacuum Distillation: Perform the distillation under reduced pressure to lower the boiling point of 1-aminohexane, thus minimizing thermal stress.

  • Inert Atmosphere: Conduct the distillation under an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the amine at high temperatures.

Acid-Base Extraction

Issue 1: Low recovery of 1-aminohexane after extraction and basification.

• Possible Cause 1: Incomplete protonation of the amine during the initial acidic wash.

• Troubleshooting Steps:

  • Ensure Complete Mixing: Vigorously shake the separatory funnel to ensure thorough mixing of the organic and aqueous layers.

  • Multiple Extractions: Perform multiple extractions with the acidic solution (e.g., 3 x 1 M HCl) to ensure all the 1-aminohexane is converted to its ammonium (B1175870) salt and extracted into the aqueous layer.

• Possible Cause 2: Incomplete deprotonation of the ammonium salt during basification.

• Troubleshooting Steps:

  • Check pH: After adding the base (e.g., NaOH), ensure the pH of the aqueous layer is sufficiently high (pH > 12) to convert the ammonium salt back to the free amine.

  • Thorough Mixing: Mix the solution thoroughly after adding the base to ensure complete deprotonation.

• Possible Cause 3: The free amine has some solubility in the aqueous layer.

• Troubleshooting Steps:

  • Salting Out: Before back-extracting the free amine into an organic solvent, saturate the aqueous layer with a salt like sodium chloride (brine). This will decrease the solubility of the amine in the aqueous phase.

  • Multiple Back-Extractions: Perform multiple extractions with the organic solvent (e.g., 3 x diethyl ether or dichloromethane) to maximize the recovery of the free amine.

Issue 2: An emulsion forms between the organic and aqueous layers.

• Possible Cause: Vigorous shaking or the presence of surfactants.

• Troubleshooting Steps:

  • Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times.

  • Brine Wash: Add a saturated sodium chloride (brine) solution to help break up the emulsion.

  • Filtration: Pass the emulsified layer through a pad of Celite or glass wool.

  • Centrifugation: If the emulsion persists, centrifugation can be an effective method to separate the layers.

Column Chromatography

Issue 1: Significant peak tailing of 1-aminohexane on a silica (B1680970) gel column.

• Possible Cause: Strong interaction between the basic amine group of 1-aminohexane and the acidic silanol (B1196071) groups on the surface of the silica gel.

• Troubleshooting Steps:

  • Add a Basic Modifier: Incorporate a small amount of a basic modifier, such as triethylamine (B128534) (TEA) or ammonia (B1221849) (typically 0.5-2%), into the mobile phase. This will neutralize the acidic sites on the silica gel and reduce the strong interaction with the amine.

  • Use a Deactivated Stationary Phase: Consider using a less acidic stationary phase like basic or neutral alumina (B75360), or an amine-functionalized silica gel column.

Issue 2: Low or no recovery of 1-aminohexane from the column.

• Possible Cause: Irreversible adsorption of the amine onto the acidic silica gel.

• Troubleshooting Steps:

  • Use a Less Acidic Stationary Phase: As mentioned above, switch to alumina or an amine-functionalized silica column.

  • Flush the Column: If using silica gel, after eluting other components, flush the column with a highly polar, basic solvent system (e.g., 10% methanol (B129727) in dichloromethane (B109758) with 2% ammonium hydroxide) to recover the strongly bound amine.

Issue 3: Poor separation of 1-aminohexane from impurities.

• Possible Cause: Inappropriate mobile phase composition.

• Troubleshooting Steps:

  • Optimize Solvent System with TLC: Use Thin-Layer Chromatography (TLC) to test various solvent systems and find one that provides good separation between 1-aminohexane and its impurities. Aim for an Rf value of 0.2-0.4 for the 1-aminohexane for optimal column separation.

  • Use a Solvent Gradient: Start with a less polar mobile phase and gradually increase the polarity during the elution. This can help to separate compounds with a wider range of polarities.

  • Dry Loading: If the crude sample is not very soluble in the initial mobile phase, consider dry loading. Dissolve the sample in a suitable solvent, adsorb it onto a small amount of silica gel, evaporate the solvent, and then load the dry powder onto the top of the column.

Data Presentation

The following table provides illustrative data for the purification of a primary alkylamine, which can be considered as expected outcomes for the purification of 1-aminohexane. The initial purity is assumed to be around 90%, with the main impurities being the corresponding alcohol and dialkylamine.

Purification Method	Initial Purity (%)	Final Purity (%)	Yield (%)	Key Impurities Removed
Fractional Distillation	~90	>98	70-85	Low and high boiling point impurities, some isomeric impurities.
Acid-Base Extraction	~90	>95	80-95	Non-basic impurities (e.g., 1-hexanol).
Column Chromatography	~90	>99	60-80	Structurally similar impurities (e.g., dihexylamine, isomers).

Note: The final purity and yield are highly dependent on the initial purity of the crude product and the optimization of the chosen purification method.

Experimental Protocols

Protocol 1: Purification of 1-Aminohexane by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a distillation head with a thermometer, and receiving flasks. Ensure all glassware is dry.

• Charging the Flask: Add the crude 1-aminohexane and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Heating: Begin to gently heat the flask using a heating mantle.

• Distillation: As the liquid boils, the vapor will rise through the fractionating column. The temperature at the distillation head should stabilize at the boiling point of the lowest boiling component.

• Fraction Collection:

  • Collect any initial low-boiling fractions (forerun) in a separate receiving flask and discard them.

  • When the temperature at the distillation head stabilizes at the boiling point of 1-aminohexane (131-132 °C at atmospheric pressure), switch to a clean receiving flask to collect the main fraction.

  • Monitor the temperature closely. A constant temperature during distillation indicates a pure fraction is being collected.

• Completion: Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distillation flask.

• Analysis: Analyze the purity of the collected fraction using GC-MS.

Protocol 2: Purification of 1-Aminohexane by Acid-Base Extraction

• Dissolution: Dissolve the crude 1-aminohexane in a suitable organic solvent (e.g., diethyl ether or dichloromethane) in a separatory funnel.

• Acidic Extraction:

  • Add an equal volume of 1 M hydrochloric acid (HCl) to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

  • Allow the layers to separate. The aqueous layer (bottom layer if using dichloromethane, top layer if using diethyl ether) will contain the protonated 1-aminohexane (hexylammonium chloride).

  • Drain the aqueous layer into a clean flask.

  • Repeat the extraction of the organic layer with 1 M HCl two more times to ensure complete extraction of the amine. Combine all aqueous extracts.

• Wash the Organic Layer: The remaining organic layer contains neutral impurities. It can be washed with brine, dried over anhydrous sodium sulfate (B86663), and the solvent evaporated to isolate these impurities if desired.

• Basification:

  • Cool the combined aqueous extracts in an ice bath.

  • Slowly add a concentrated sodium hydroxide (B78521) (NaOH) solution while stirring until the solution is strongly basic (pH > 12). This will convert the hexylammonium chloride back to the free 1-aminohexane, which may form an oily layer.

• Back-Extraction:

  • Transfer the basified aqueous solution back to a clean separatory funnel.

  • Add a portion of the original organic solvent (e.g., diethyl ether).

  • Shake the funnel to extract the free 1-aminohexane into the organic layer.

  • Separate the organic layer.

  • Repeat the extraction of the aqueous layer with the organic solvent two more times. Combine all organic extracts.

• Drying and Isolation:

  • Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent by rotary evaporation to yield the purified 1-aminohexane.

• Analysis: Confirm the purity of the isolated 1-aminohexane by GC-MS.

Protocol 3: Purification of 1-Aminohexane by Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude 1-aminohexane in a suitable solvent.

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate (B1210297) with 1% triethylamine).

  • Visualize the spots (e.g., using a ninhydrin (B49086) stain) and calculate the Rf value. Adjust the solvent system to achieve an Rf of 0.2-0.4 for the 1-aminohexane.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).

  • Pack a chromatography column with the slurry, ensuring there are no air bubbles.

• Equilibration: Equilibrate the packed column by running several column volumes of the initial mobile phase (e.g., hexane with 1% triethylamine) through it.

• Sample Loading:

  • Dissolve the crude 1-aminohexane in a minimal amount of the mobile phase.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting with the mobile phase, collecting fractions in test tubes or vials.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the 1-aminohexane.

• Fraction Monitoring: Monitor the collected fractions by TLC to identify those containing the pure 1-aminohexane.

• Isolation:

  • Combine the pure fractions.

  • Remove the solvent by rotary evaporation. Note that removing the high-boiling point triethylamine may require co-evaporation with a solvent like toluene (B28343) or placing the sample under a high vacuum.

• Analysis: Assess the purity of the final product by GC-MS.

Mandatory Visualizations

Caption: Experimental Workflow for Fractional Distillation of 1-Aminohexane.

Caption: Logical Workflow for Acid-Base Extraction of 1-Aminohexane.

Caption: Experimental Workflow for Column Chromatography Purification.

References

• 1. benchchem.com [benchchem.com]

Preventing oxidation and degradation of aminohexane during storage.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the proper storage and handling of aminohexane (specifically 1-aminohexane, also known as hexylamine) to prevent its oxidation and degradation. Ensuring the stability and purity of this reagent is critical for the validity and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is aminohexane and why is it susceptible to degradation?

A1: Aminohexane (1-aminohexane) is a primary aliphatic amine.[1] Like many primary amines, it is susceptible to oxidation and degradation due to the lone pair of electrons on the nitrogen atom, which can react with atmospheric oxygen.[2] This process can be accelerated by factors such as exposure to light, heat, and certain metal ions. Additionally, aminohexane is sensitive to carbon dioxide (CO2) in the air, which can lead to the formation of carbamate (B1207046) salts.[3][4][5]

Q2: What are the visible signs of aminohexane degradation?

A2: Pure 1-aminohexane is a colorless to slightly yellow liquid.[4][5] The most common visible sign of degradation is a change in color, often darkening to yellow or brown. The formation of a precipitate may also indicate a reaction with atmospheric CO2.[2] A strong ammoniacal or fishy odor is characteristic of hexylamine, but a significant change in odor could also suggest degradation.[1][4]

Q3: What are the primary degradation products of aminohexane?

A3: The oxidation of primary amines can lead to a variety of products. The initial oxidation can form an imine, which can then be further oxidized or hydrolyzed.[6] In the presence of oxygen, degradation can yield products such as aldehydes, ketones, and ammonia. Reaction with CO2 from the air can form solid carbamate precipitates.

Q4: What are the ideal storage conditions for aminohexane?

A4: To ensure long-term stability, aminohexane should be stored in a tightly sealed, opaque container (e.g., an amber glass bottle) to protect it from light and air.[2][7] The storage area should be cool, dry, and well-ventilated.[5][8] It is recommended to store it under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[2][7][9] Storage temperatures should generally be below +30°C, with refrigeration at 2-8°C being a common recommendation for preserving purity.[3][4][10]

Q5: How does exposure to air affect aminohexane?

A5: Aminohexane is listed as "Air Sensitive".[3][4][5] Exposure to air can lead to two primary degradation pathways: oxidation by atmospheric oxygen and reaction with atmospheric carbon dioxide. Oxidation can lead to the formation of imines and other byproducts, while reaction with CO2 forms a solid carbamate salt, which may appear as a precipitate.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of aminohexane.

Problem	Possible Cause(s)	Troubleshooting Steps
Color Change (Yellowing/Browning)	Oxidation due to exposure to air and/or light.	1. Ensure the container is tightly sealed and the headspace is purged with an inert gas (N2 or Ar).[2][9] 2. Store in an amber or opaque container in a dark location.[2][7] 3. If oxidation is suspected, consider purifying the aminohexane by distillation under a reduced pressure and inert atmosphere before use.[2]
Formation of Precipitate	Reaction with atmospheric CO2 to form carbamate salts.	1. Confirm that the storage container is sealed airtight.[2] 2. Before sealing, purge the headspace with a dry inert gas to displace air and moisture.[2] 3. If a precipitate has formed, it may be possible to filter the liquid under an inert atmosphere to remove the solid. However, this indicates compromised quality.
Inconsistent Experimental Results	Use of partially degraded aminohexane.	1. Always use aminohexane from a properly stored, recently opened container, or a freshly purified batch. 2. Perform a purity check using GC or HPLC before critical experiments (see Experimental Protocols section). 3. Aliquot the aminohexane into smaller, single-use vials under an inert atmosphere to avoid repeated exposure of the main stock to air.[11]
Loss of Potency in Diluted Solutions	Degradation in solution, which can be pH-dependent or catalyzed by impurities in the solvent.	1. Prepare aqueous solutions fresh and use them immediately.[11] 2. If solutions must be stored, keep them at 2-8°C for a very limited time and protected from light. 3. Use high-purity, de-gassed solvents for preparing solutions.

Data Presentation: Storage Condition Summary

The following table summarizes the recommended storage conditions to minimize degradation.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerator)[10] or below +30°C[3][4]	To minimize the rate of degradation reactions.
Atmosphere	Under an inert atmosphere (e.g., Argon or Nitrogen).[7][9][12]	To prevent oxidation from atmospheric oxygen and reaction with CO2.[2]
Container	Tightly sealed, opaque container (e.g., amber glass vial).[2][7]	To protect from light and prevent contamination from air and moisture.
Incompatibilities	Store away from strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[3][4][5]	To prevent hazardous and exothermic reactions.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC-FID)

Objective: To determine the purity of aminohexane and detect volatile degradation products.

Methodology:

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar or mid-polarity capillary column (e.g., DB-5, HP-5ms, or equivalent).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Temperature Program:

  • Injector Temperature: 250°C

  • Detector Temperature: 270°C

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp at 10°C/minute to 200°C and hold for 5 minutes.

• Sample Preparation: Prepare a dilute solution of aminohexane (e.g., 1 µL in 1 mL) in a suitable solvent like dichloromethane (B109758) or ethanol.

• Injection: Inject 1 µL of the prepared sample.

• Analysis: The purity is calculated by the area percentage of the main peak relative to the total area of all peaks detected. The appearance of new, smaller peaks upon re-analysis after a storage period can indicate degradation.

Protocol 2: Forced Degradation Study

Objective: To assess the stability of aminohexane under various stress conditions.

Methodology:

• Sample Preparation: Prepare several aliquots of aminohexane.

• Stress Conditions: Expose the aliquots to the following conditions for a defined period (e.g., 24-48 hours):

  • Oxidative: Add a small amount of 3% hydrogen peroxide to the sample and keep it at room temperature.[11][13]

  • Thermal: Place the sample in an oven at an elevated temperature (e.g., 60°C).[11][13]

  • Photolytic: Expose the sample to a UV light source (e.g., 254 nm) at room temperature.[7][13]

  • Control: Keep one aliquot under the recommended storage conditions (2-8°C, dark, under nitrogen).

• Analysis: After the exposure period, analyze all samples, including the control, using the GC-FID method described in Protocol 1.

• Evaluation: Compare the chromatograms of the stressed samples to the control. The appearance of new peaks or a decrease in the area of the main aminohexane peak indicates degradation.

Visualizations

Logical Workflow for Troubleshooting Aminohexane Degradation```dot

Caption: Workflow for conducting a forced degradation study on aminohexane.

References

• 1. Showing Compound Hexylamine (FDB009573) - FooDB [foodb.ca]
• 2. benchchem.com [benchchem.com]
• 3. 1-AMINOHEXANE [chembk.com]
• 4. Hexylamine | 111-26-2 [chemicalbook.com]
• 5. Page loading... [wap.guidechem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Selective N-Alkylation of Primary Amines

Welcome to the technical support center for the selective N-alkylation of primary amines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges and provide answers to frequently asked questions encountered during experimentation.

Troubleshooting Guide

This guide addresses the most common issues arising during the selective N-alkylation of primary amines, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Poor Selectivity and Over-alkylation

Q1: My reaction is producing a mixture of secondary, tertiary, and even quaternary ammonium (B1175870) salts. How can I improve the selectivity for the desired mono-alkylated secondary amine?

A: Over-alkylation is a prevalent challenge in the N-alkylation of primary amines.[1][2][3] This occurs because the secondary amine product is often more nucleophilic than the starting primary amine, leading to further reaction with the alkylating agent.[1][4][5][6]

Potential Solutions:

• Stoichiometry Control: Using a large excess of the primary amine relative to the alkylating agent can statistically favor mono-alkylation. However, this approach can be inefficient in terms of atom economy and may necessitate complex separation procedures.[1][2]

• Slow Addition of Alkylating Agent: A slow, controlled addition of the alkylating agent (e.g., via a syringe pump) helps to maintain its low concentration, thereby reducing the likelihood of the more reactive secondary amine product undergoing further alkylation.[1]

• Choice of Base and Solvent: The reaction medium can significantly influence selectivity. For instance, cesium hydroxide (B78521) has been shown to promote selective N-monoalkylation.[7] Using ionic liquids as solvents can also markedly reduce over-alkylation.

• Competitive Deprotonation/Protonation: By using the hydrobromide salt of the primary amine, a competitive deprotonation/protonation strategy can be employed. Under controlled conditions, the reactant primary amine is selectively deprotonated and reacts, while the newly formed, more basic secondary amine remains protonated and thus, unreactive to further alkylation.[8][9]

• Alternative Methodologies:

  • Reductive Amination: This highly effective method avoids over-alkylation by reacting the primary amine with a carbonyl compound (aldehyde or ketone) to form an imine, which is then reduced in situ to the desired secondary amine.[1][10]

  • "Borrowing Hydrogen" (BH) Strategy: This atom-efficient method utilizes alcohols as alkylating agents in the presence of a metal catalyst. The alcohol is temporarily oxidized to an aldehyde or ketone, which then undergoes reductive amination with the amine, producing water as the only byproduct.[1][11]

  • Protecting Groups: The use of protecting groups on the primary amine can prevent over-alkylation, though this adds extra steps to the synthetic route.[1][2]

Issue 2: Low or No Conversion of Starting Material

Q2: I am observing very low or no conversion of my primary amine. What are the potential causes and how can I address them?

A: Low reactivity can be attributed to several factors, including the nature of your substrates, reagents, and reaction conditions.

Potential Causes & Solutions:

• Poor Leaving Group: When using alkyl halides, the reactivity of the leaving group is crucial. The general order of reactivity is I > Br > Cl.[1] If you are using a less reactive leaving group, consider switching to a more reactive one.

• Steric Hindrance: Significant steric bulk on either the primary amine (e.g., ortho-substituents) or the alkylating agent can impede the reaction rate.[1][12][13] If possible, using less sterically hindered reactants may improve conversion.

• Deactivated Amine: The presence of strongly electron-withdrawing groups on the amine can decrease its nucleophilicity, rendering it less reactive.[1] Such substrates may require more forcing reaction conditions, such as higher temperatures, a stronger base, or a more active catalyst.[1]

• Inappropriate Base or Solvent: The choice of base and solvent is critical for the reaction's success. For direct alkylation with halides, bases like K₂CO₃ or Cs₂CO₃ are often employed to neutralize the acid generated during the reaction.[1] For BH reactions, a base such as KOtBu is common.[1] The solvent should be chosen to be compatible with the reaction temperature and reagents.

• Catalyst Inactivity (for catalyzed reactions): Ensure that the catalyst is active and handled under appropriate conditions (e.g., an inert atmosphere for air-sensitive catalysts).[1]

Issue 3: Catalyst Deactivation in Catalytic N-Alkylation

Q3: My catalytic N-alkylation reaction (e.g., Borrowing Hydrogen) starts but then stalls before completion. What might be deactivating the catalyst?

A: Catalyst deactivation can occur through various mechanisms.

Potential Causes & Solutions:

• Product Inhibition: The tertiary amine byproduct from over-alkylation can sometimes coordinate to the metal center of the catalyst, leading to its deactivation.[1]

• Impurities: Impurities present in the starting materials or solvent can poison the catalyst.

• Thermal Degradation: High reaction temperatures can lead to the thermal decomposition of the catalyst.

• Solutions:

  • Purify Reagents: Ensure that all solvents and starting materials are pure and dry.

  • Optimize Reaction Conditions: Lowering the reaction temperature, if feasible, can help prevent thermal degradation of the catalyst.[1]

  • Control Over-alkylation: Implementing strategies to minimize the formation of tertiary amines can help prevent product-induced catalyst deactivation.

Frequently Asked Questions (FAQs)

Q4: What are the main advantages of reductive amination over direct alkylation with alkyl halides for synthesizing secondary amines?

A: Reductive amination is a highly versatile and widely used method for N-alkylation that offers several advantages over direct alkylation.[10] The primary advantage is the excellent control over selectivity, effectively preventing the common issue of over-alkylation that plagues direct alkylation methods.[1][10] This one-pot procedure is also highly efficient and has a broad substrate scope.[10]

Q5: Can I use alcohols directly as alkylating agents?

A: Yes, through a process known as the "Borrowing Hydrogen" (BH) or "hydrogen autotransfer" reaction.[11] This method is catalyzed by transition metals (e.g., Ru, Ir) and uses alcohols as green alkylating agents.[7][11] The alcohol is transiently oxidized to a carbonyl compound, which then reacts with the amine via reductive amination.[11] This process is highly atom-economical, with water being the only byproduct.[1][11]

Q6: How does steric hindrance affect the N-alkylation of primary amines?

A: Steric hindrance around the nitrogen atom of the amine or at the reaction center of the alkylating agent can significantly decrease the reaction rate.[1][12][13] In some cases, extreme steric hindrance can be leveraged to control selectivity, as the introduction of a bulky alkyl group can disfavor further alkylation, thus promoting mono-alkylation. However, generally, excessive steric bulk on either reactant is a common cause of low or no conversion.[1]

Quantitative Data Summary

The following tables summarize quantitative data from various N-alkylation methodologies, providing a comparative overview of reaction conditions and outcomes.

Table 1: Comparison of Bases for N-Alkylation of Benzylamine Hydrobromide with n-Butylbromide [8]

Base	Selectivity (Mono:Di)	Time (h)	Yield (%)
Triethylamine	87:9	9	76
DIPEA	89:8	8	77
DMAP	93:4	8	79
DBU	81:16	6	73
DCHA	83:13	6	74

Reaction Conditions: Benzylamine·HBr, n-butylbromide, base, in DMF at 20-25 °C.

Table 2: Zn(II)-Catalyzed N-Alkylation of Aniline with Substituted Benzyl (B1604629) Alcohols [14]

Benzyl Alcohol Substituent	Isolated Yield (%)
H	79
4-Me	81
4-OMe	83
4-Cl	75
4-CF₃	72
2-Me	68

Reaction Conditions: Aniline (1.0 mmol), benzyl alcohol derivative (1.2 mmol), Zn(II)-catalyst (3.0 mol%), tBuOK (0.5 equiv), in toluene (B28343) at 120 °C for 16 h.

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination [10]

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (1.0 eq.) and the aldehyde or ketone (1.0-1.2 eq.) in a suitable solvent such as dichloromethane (B109758) (DCM), dichloroethane (DCE), or methanol (B129727) (MeOH).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by TLC or LC-MS. For less reactive carbonyls, a dehydrating agent like MgSO₄ or molecular sieves can be added.

• Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃, 1.5 eq.) or sodium cyanoboriode (NaBH₃CN, 1.5 eq.), portion-wise to the stirred solution.

• Reaction Completion: Continue stirring the reaction at room temperature until the starting materials are consumed (typically 2-24 hours), as monitored by TLC or LC-MS.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired secondary amine.

Protocol 2: General Procedure for Zn(II)-Catalyzed N-Alkylation of Amines with Alcohols [14]

• Reaction Setup: In an oven-dried high-pressure tube under an argon atmosphere, add the amine (1.0 mmol), alcohol (1.2 mmol), tBuOK (0.5 equiv, 0.5 mmol), and the Zn(II)-catalyst (3.0 mol %).

• Solvent Addition: Add 3.0 mL of dry and degassed toluene to the tube and seal it tightly with a PTFE screw cap.

• Reaction: Place the reaction mixture in a preheated oil bath at 120 °C and stir for 16 hours.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is typically purified by column chromatography to isolate the N-alkylated amine product.

Visualizations

Below are diagrams illustrating key workflows and logical relationships in the selective N-alkylation of primary amines.

Caption: Troubleshooting workflow for over-alkylation.

Caption: Decision tree for troubleshooting low conversion.

References

• 1. benchchem.com [benchchem.com]
• 2. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 3. Amine alkylation - Wikipedia [en.wikipedia.org]
• 4. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03873H [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Exothermic Reactions Involving Primary Amines

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on safely managing exothermic reactions involving primary amines. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during these sensitive procedures.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common problems encountered during exothermic reactions with primary amines.

Issue 1: Rapid, Uncontrolled Temperature Rise (Thermal Runaway)

A thermal runaway is a critical situation where the reaction's heat generation exceeds the cooling system's capacity, leading to a rapid and dangerous increase in temperature and pressure.[1]

Possible Causes:

• Reagent addition is too rapid.

• Inadequate cooling capacity for the scale of the reaction.

• Incorrectly high concentration of reagents.

• Failure of agitation, leading to localized "hot spots".

• Accumulation of unreacted reagents followed by a sudden reaction initiation.[1]

Troubleshooting Flowchart:

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Aminohexane and 2-Aminohexane Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 1-aminohexane and 2-aminohexane, two constitutional isomers of hexylamine. Understanding the nuanced differences in their chemical behavior is crucial for applications in organic synthesis, pharmaceutical development, and materials science, where the selection of an appropriate amine isomer can significantly impact reaction outcomes and product properties. This analysis is supported by theoretical principles of organic chemistry and outlines experimental protocols for their quantitative comparison.

Executive Summary

1-Aminohexane is a primary amine, characterized by an amino group attached to a terminal carbon atom. In contrast, 2-aminohexane is also a primary amine, but the amino group is located on the second carbon of the hexane (B92381) chain, rendering it a secondary carbon center. This subtle structural difference leads to significant variations in steric hindrance around the nitrogen atom's lone pair of electrons, which in turn governs their reactivity as nucleophiles and bases. While both isomers share the same molecular formula and weight, their distinct structural arrangements result in differing physical and chemical properties.

Data Presentation: Physicochemical Properties and Predicted Reactivity

The following table summarizes key physical properties and predicted reactivity parameters for 1-aminohexane and 2-aminohexane. These values provide a quantitative basis for understanding their differential reactivity.

Property	1-Aminohexane	2-Aminohexane	Reference
Structure	CH₃(CH₂)₅NH₂	CH₃CH(NH₂)(CH₂)₃CH₃	N/A
IUPAC Name	Hexan-1-amine	Hexan-2-amine	N/A
CAS Number	111-26-2	5329-79-3	N/A
Molecular Formula	C₆H₁₅N	C₆H₁₅N	N/A
Molecular Weight	101.19 g/mol	101.19 g/mol	N/A
Boiling Point	131-132 °C	116 °C	[1][2]
Density	0.766 g/mL at 25 °C	0.755 g/cm³	[1]
Predicted pKa	10.56	11.04	[3]
Predicted logP	1.98	1.5	N/A

Theoretical Analysis of Reactivity

The reactivity of amines is primarily dictated by the availability of the lone pair of electrons on the nitrogen atom, influencing both their basicity and nucleophilicity.

Basicity: Basicity refers to the ability of the amine to accept a proton. Alkyl groups are electron-donating, which increases the electron density on the nitrogen atom and makes the lone pair more available for protonation. In the gas phase, the basicity of amines generally increases with the number of alkyl groups. However, in solution, solvation effects also play a crucial role. For 1- and 2-aminohexane, both are primary amines with one alkyl group attached to the nitrogen. The predicted pKa value for 2-aminohexane (11.04) is slightly higher than that of 1-aminohexane (10.56), suggesting that 2-aminohexane is a slightly stronger base. This can be attributed to the greater electron-donating effect of the secondary alkyl group in 2-aminohexane compared to the primary alkyl group in 1-aminohexane.

Nucleophilicity: Nucleophilicity is a measure of the ability of the amine to donate its lone pair to an electrophilic carbon atom. Generally, factors that increase basicity also increase nucleophilicity. However, steric hindrance can significantly impact nucleophilicity.

• 1-Aminohexane: The amino group is located at the end of the carbon chain, making the nitrogen atom's lone pair relatively unhindered and readily accessible for nucleophilic attack.

• 2-Aminohexane: The amino group is situated on a secondary carbon, flanked by a methyl group and a butyl group. This creates greater steric bulk around the nitrogen atom compared to 1-aminohexane. This increased steric hindrance can impede the approach of electrophiles, potentially reducing its nucleophilicity despite its slightly higher basicity.

Therefore, a trade-off between electronic effects (basicity) and steric effects is expected. For reactions sensitive to steric bulk, such as SN2 reactions with bulky electrophiles, 1-aminohexane is predicted to be the more reactive nucleophile. In contrast, for reactions where basicity is the dominant factor and the electrophile is small, 2-aminohexane might exhibit comparable or slightly higher reactivity.

Experimental Protocols

To empirically determine the relative reactivity of 1-aminohexane and 2-aminohexane, a competitive acylation reaction can be performed. This experiment will provide quantitative data on their relative nucleophilicity.

Objective: To determine the relative reaction rates of 1-aminohexane and 2-aminohexane in a competitive acylation reaction with an acyl chloride.

Materials:

• 1-Aminohexane

• 2-Aminohexane

• Acetyl chloride

• Anhydrous dichloromethane (B109758) (DCM)

• Triethylamine (as a non-nucleophilic base)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Amine Solution: Prepare a solution containing equimolar amounts (e.g., 1.0 mmol each) of 1-aminohexane and 2-aminohexane in anhydrous DCM (20 mL). Add an internal standard (e.g., 0.5 mmol of dodecane).

• Reaction Setup: Place the amine solution in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon). Cool the flask to 0 °C in an ice bath.

• Initiation of Reaction: Add a solution of acetyl chloride (1.0 mmol) in anhydrous DCM (5 mL) dropwise to the stirred amine solution over a period of 10 minutes.

• Reaction Monitoring: After the addition of acetyl chloride is complete, take aliquots (e.g., 0.5 mL) from the reaction mixture at regular time intervals (e.g., 5, 15, 30, 60, and 120 minutes).

• Quenching: Immediately quench each aliquot by adding it to a vial containing a saturated aqueous solution of sodium bicarbonate (1 mL).

• Extraction: Extract the organic layer from the quenched aliquot with DCM.

• Analysis: Analyze the organic extracts by GC-MS to determine the relative amounts of the unreacted amines and the corresponding N-acetylated products (N-(1-hexyl)acetamide and N-(2-hexyl)acetamide).

• Data Analysis: Plot the concentration of each amine and its corresponding amide product as a function of time. The initial rates of formation of the two amides will provide a direct measure of the relative nucleophilicity of 1-aminohexane and 2-aminohexane.

Mandatory Visualizations

Caption: Steric Hindrance Comparison of 1- and 2-Aminohexane.

Caption: Workflow for Comparing Amine Reactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. boa.unimib.it [boa.unimib.it]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to 1-Aminohexane and Other Long-Chain Alkylamines in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Long-chain alkylamines are critical reagents in the synthesis of nanoparticles, serving as capping agents, solvents, and shape-directing agents. Their primary role is to control the size, shape, stability, and surface chemistry of the resulting nanomaterials. The choice of alkylamine, particularly the length of its alkyl chain, significantly influences the physicochemical properties of the nanoparticles. This guide provides a comparative analysis of 1-aminohexane (a shorter-chain alkylamine) versus other longer-chain alkylamines, supported by experimental data and detailed protocols to inform the selection of the optimal capping agent for specific research needs.

The Influence of Alkylamine Chain Length on Nanoparticle Properties

The length of the alkyl chain on an amine ligand is a key parameter that dictates the kinetics of nanoparticle formation and the final characteristics of the nanomaterials. Generally, there is a strong correlation between the alkyl chain length and the resulting nanoparticle size. Longer-chain alkylamines, due to their higher capping capacity and the increased activation energy required for the reaction, tend to produce smaller nanoparticles.

In the synthesis of palladium nanoparticles, for instance, a clear trend is observed where the particle size decreases with an increase in the carbon chain length of the n-alkylamine used as a stabilizing ligand. This is attributed to the stronger coordination and steric hindrance provided by longer chains, which effectively passivate the nanoparticle surface and prevent further growth or aggregation.

Quantitative Comparison of Alkylamine Performance

The following table summarizes experimental data from the synthesis of palladium nanoparticles (PdNPs) using n-alkylamines with varying chain lengths. This data clearly illustrates the impact of the alkyl chain length on the final particle size.

Alkylamine	Formula	Carbon Chain Length	PdCl2:Alkylamine Mole Ratio	Average PdNP Size (nm)
1-Aminohexane (Hexylamine)	C₆H₁₃NH₂	C6	1:7	20 ± 2.0
Dodecylamine (B51217)	C₁₂H₂₅NH₂	C12	1:7	6.0 ± 0.8
Octadecylamine	C₁₈H₃₇NH₂	C18	1:7	5.6 ± 0.8

Data sourced from a study on n-alkylamine-stabilized palladium nanoparticles.

As the data indicates, under identical molar ratio conditions, 1-aminohexane resulted in significantly larger nanoparticles compared to its longer-chain counterparts, dodecylamine and octadecylamine.

General Trends in Alkylamine Performance

Beyond a single study, a broader look at the literature reveals general trends in how different alkylamines influence nanoparticle synthesis.

Property	Shorter-Chain Alkylamines (e.g., 1-Aminohexane)	Longer-Chain Alkylamines (e.g., Dodecylamine, Octadecylamine)
Nanoparticle Size	Tend to produce larger nanoparticles.	Tend to produce smaller, more monodisperse nanoparticles.
Reaction Kinetics	Faster reaction rates.	Slower, more controlled growth.
Stability	May offer less long-term stability in nonpolar solvents.	Provide excellent stability in nonpolar solvents due to strong van der Waals interactions between chains.
Shape Control	Can be effective, but may be less influential than longer chains in directing anisotropic growth.	Highly effective as shape-directing agents for nanorods, nanocubes, etc.

Experimental Protocols

Reproducible and well-defined experimental protocols are fundamental to advancing nanotechnology research. Below are detailed methodologies for key experiments involving alkylamines in nanoparticle synthesis.

Protocol 1: Synthesis of Alkylamine-Stabilized Palladium Nanoparticles

This protocol describes the synthesis of palladium nanoparticles (PdNPs) stabilized with n-alkylamines of varying chain lengths (e.g., 1-aminohexane, dodecylamine, octadecylamine).

Materials:

• Palladium(II) chloride (PdCl₂)

• 1-Aminohexane (Hexylamine, C₆H₁₃NH₂)

• Dodecylamine (C₁₂H₂₅NH₂)

• Octadecylamine (C₁₈H₃₇NH₂)

• Ethanol (B145695)

• Deionized water

Procedure:

• Precursor Preparation: Prepare a stock solution of PdCl₂ in deionized water.

• Ligand Solution: In a separate flask, dissolve the desired n-alkylamine (1-aminohexane, dodecylamine, or octadecylamine) in ethanol to create a ligand solution. The molar ratio of PdCl₂ to the alkylamine should be controlled (e.g., 1:7).

• Reaction Mixture: Add the PdCl₂ solution to the alkylamine solution under vigorous stirring at room temperature.

• Reduction: Slowly add a reducing agent, such as sodium borohydride (B1222165) solution, to the mixture. The solution should change color, indicating the formation of PdNPs.

• Purification: After the reaction is complete (typically after several hours of stirring), the nanoparticles are collected by centrifugation. The resulting pellet is washed multiple times with ethanol to remove excess amine and other reactants.

• Drying: The purified nanoparticles are dried under vacuum.

Caption: Workflow for Alkylamine-Stabilized Palladium Nanoparticle Synthesis.

Protocol 2: Ligand Exchange to Functionalize Gold Nanoparticles

This protocol outlines a method to functionalize pre-synthesized citrate-capped gold nanoparticles (AuNPs) with a long-chain alkylamine.

Materials:

• Aqueous solution of citrate-capped gold nanoparticles

• 1-Aminohexane or other long-chain alkylamine

• Ethanol

• Toluene (B28343)

Procedure:

• Amine Solution: Prepare an ethanolic solution of the desired alkylamine.

• Ligand Exchange: To the aqueous solution of citrate-capped AuNPs, add the ethanolic solution of the alkylamine. The mixture is stirred vigorously for an extended period (e.g., 12-24 hours) to facilitate the displacement of citrate (B86180) ligands by the alkylamine on the AuNP surface.

• Phase Transfer: After the ligand exchange, add a nonpolar solvent like toluene to the mixture. The now hydrophobic, alkylamine-capped AuNPs will transfer from the aqueous phase to the organic phase.

• Separation and Purification: The organic phase containing the functionalized AuNPs is separated. The nanoparticles can be further purified by precipitation with a non-solvent like ethanol, followed by centrifugation.

A Comparative Guide to the Validation of Analytical Methods for Hexylamine Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of hexylamine (B90201), a primary aliphatic amine used in the synthesis of pharmaceuticals and other industrial products, is critical for quality control, safety assessment, and regulatory compliance. This guide provides an objective comparison of two widely used analytical techniques for hexylamine quantification: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV) following pre-column derivatization. This comparison is supported by a synthesis of experimental data from validated methods for aliphatic amines, offering a clear overview of each method's performance.

At a Glance: GC-FID vs. HPLC-UV for Hexylamine Analysis

Feature	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-UV Detection (HPLC-UV)
Principle	Separation of volatile compounds in a gaseous mobile phase based on their boiling points and interaction with a stationary phase.	Separation of compounds in a liquid mobile phase based on their interaction with a solid stationary phase.
Analyte State	Requires volatile and thermally stable analytes. Hexylamine is naturally volatile.	Suitable for a wide range of analytes soluble in the mobile phase.
Derivatization	Not strictly necessary for hexylamine but can improve peak shape and reduce tailing.	Mandatory for hexylamine to introduce a UV-absorbing chromophore for detection.
Sensitivity	Generally high for hydrocarbons and other flammable compounds.	Highly dependent on the chromophore introduced during derivatization. Can achieve very high sensitivity.
Selectivity	Good, based on chromatographic retention time.	Good, based on chromatographic retention time and the specificity of the derivatization reaction.
Typical Column	Capillary columns, often with a base-deactivated stationary phase (e.g., CP-Volamine).	Reversed-phase columns (e.g., C18) are commonly used for the separation of derivatized amines.
Advantages	Simple, robust, does not always require derivatization for volatile amines like hexylamine, and has a wide linear range.	High versatility, applicable to a broad range of amines, and high sensitivity is achievable with appropriate derivatization agents.
Limitations	Less suitable for non-volatile or thermally labile compounds. Peak tailing can be an issue for highly polar amines.	Requires an additional derivatization step, which can add complexity and potential for error to the workflow.

Performance Comparison: A Synthesis of Validation Data

The following table summarizes typical validation parameters for the quantification of aliphatic amines, including hexylamine, by GC-FID and HPLC-UV with pre-column derivatization. These values are synthesized from various published studies to provide a comparative overview.

Validation Parameter	GC-FID	HPLC-UV (with Dansyl Chloride Derivatization)
Linearity (r²)	> 0.999[1][2]	> 0.99[3][4][5]
Accuracy (Recovery %)	90 - 110%	92 - 105%[3][5]
Precision (RSD %)	< 10%	< 5%[3]
Limit of Detection (LOD)	~0.3 µg/mL[6]	~0.3 mg/kg[3][5]
Limit of Quantification (LOQ)	~1.0 µg/mL[6]	~0.9 mg/kg[3][5]

Experimental Protocols

Detailed and precise experimental protocols are fundamental to achieving reliable and reproducible results. Below are representative methodologies for the quantification of hexylamine using GC-FID and HPLC-UV with pre-column derivatization.

Method 1: Quantification of Hexylamine by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for the direct analysis of hexylamine in various sample matrices.

1. Sample Preparation:

• Accurately weigh the sample containing hexylamine and dissolve it in a suitable solvent (e.g., methanol, acetonitrile/water).

• If necessary, perform a liquid-liquid or solid-phase extraction to isolate the amine and remove interfering matrix components.

• Prepare a series of calibration standards of hexylamine in the same solvent.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890 GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: Agilent J&W CP-Volamine (30 m x 0.32 mm, 5 µm film thickness) or equivalent base-deactivated column.[7]

• Injector: Split/splitless inlet.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.[8]

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 6 minutes.

  • Ramp: Increase to 200°C at 20°C/min.

  • Hold at 200°C for 7.5 minutes.[6]

• Injector Temperature: 220°C.[6]

• Detector Temperature: 260°C.[6]

• Injection Volume: 1-2 µL.

3. Data Analysis:

• Identify the hexylamine peak based on its retention time compared to the standard.

• Quantify the amount of hexylamine by constructing a calibration curve from the peak areas of the standards.

References

• 1. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [redalyc.org]
• 2. redalyc.org [redalyc.org]
• 3. repositorio.ufmg.br [repositorio.ufmg.br]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Corrosion Inhibition Efficiency of Alkylamines

For Researchers, Scientists, and Drug Development Professionals

The mitigation of metal corrosion is a critical concern across numerous industries, from chemical processing to infrastructure and drug development, where metallic equipment and containers are frequently exposed to corrosive acidic environments. Alkylamines have emerged as a significant class of organic corrosion inhibitors, primarily due to their ability to adsorb onto metal surfaces and form a protective barrier against corrosive agents. Their effectiveness, however, is not uniform and is intricately linked to their molecular structure. This guide provides an objective comparison of the corrosion inhibition efficiency of various alkylamines, supported by experimental data, to aid in the selection and development of effective corrosion management strategies.

Principles of Alkylamine Inhibition

Alkylamines mitigate corrosion by adsorbing onto the metal surface, a process influenced by the presence of the nitrogen atom with its lone pair of electrons.[1] This adsorption forms a protective film that acts as a barrier, isolating the metal from the corrosive medium and thereby slowing down the electrochemical reactions of corrosion.[1] The stability and effectiveness of this protective layer are dependent on factors such as the amine's chemical structure, its concentration, the temperature of the system, and the nature of the corrosive environment.[2][3] In acidic solutions, these amines can become protonated, interacting with the metal surface through electrostatic attraction.[1]

Comparative Performance of Alkylamines

The inhibition efficiency of alkylamines is significantly influenced by their molecular architecture, including the length of the alkyl chain, the number of amine groups, and whether they are primary, secondary, or tertiary.

Effect of Amine Structure

Theoretical and experimental studies indicate that the structure of the amine molecule plays a pivotal role in its inhibition efficiency. Generally, the inhibition performance is affected by the shape and structure of the molecule.[4] Quantum chemical calculations have shown that tertiary amines may exhibit the highest corrosion inhibition efficiency.[1] The substitution of functional groups also has a pronounced effect; for instance, replacing a hydroxyl (-OH) group with a cyano (-CN) or chloro (-Cl) group on an amine derivative was found to increase the inhibition efficiency from approximately 70-80% to over 90%.[5]

The following tables summarize quantitative data from various studies, showcasing the performance of different alkylamines under specific conditions.

Table 1: Corrosion Inhibition Efficiency of Diethanolamine (DEA) on Mild Steel in 0.5 M H₂SO₄ at 303 K

Inhibitor Concentration (M)	Corrosion Current Density (Icorr) (µA/cm²)	Inhibition Efficiency (IE%)
0 (Blank)	1125	-
10⁻⁷	502	55.3
10⁻⁶	389	65.4
10⁻⁵	281	75.0
10⁻⁴	182	83.8
10⁻³	127	88.7
Data sourced from a galvanostatic polarization study.[2]

Table 2: Comparative Performance of Alkanolamines and Other Inhibitors on Carbon Steel in 0.1N HCl

Inhibitor	Relative Inhibition Efficiency (IE%)
Thiourea	> Ethylenediamine
Ethylenediamine	> Diethanolamine
Diethanolamine	> Formaldehyde
This table presents a relative ranking of inhibitor efficiency based on weight loss measurements.[2]

Table 3: Comparative Inhibition Efficiency of Amine Derivatives on Mild Steel in 1 M HCl

Inhibitor	Concentration	Inhibition Efficiency (IE%)
2-[(phenylamino)methyl]phenol (PAMP-1)	Optimal	70.64
2-{[(4-hydroxyphenyl)amino]methyl}phenol (HAMP-2)	Optimal	80.47
2-{[(3-chlorophenyl)amino]methyl}phenol (CAMP-4)	Optimal	90.23
2-[(2-hydroxybenzyl)amino]benzonitrile (HABN-3)	Optimal	92.56
Data derived from electrochemical measurements.[5]

Experimental Protocols

The evaluation of corrosion inhibitor efficiency relies on standardized and reproducible experimental methods. The three most common techniques are Weight Loss, Potentiodynamic Polarization, and Electrochemical Impedance Spectroscopy (EIS).[6][7]

Weight Loss Method (Gravimetric)

This is the simplest and most traditional method for determining corrosion rates.[8] It involves exposing a pre-weighed metal specimen (coupon) to a corrosive environment, with and without the inhibitor, for a specific duration.[6][9]

Detailed Protocol (based on ASTM G31):

• Specimen Preparation: Metal coupons of known dimensions are cleaned, degreased, and accurately weighed to the nearest 0.1 mg.[10]

• Exposure: The coupons are fully or partially immersed in the corrosive solution (e.g., 1 M HCl) with and without various concentrations of the alkylamine inhibitor.[11] The tests are conducted in a reactor or beaker for a set duration (e.g., 24 hours to 7 days) at a constant temperature (e.g., 25°C to 95°C).[11]

• Cleaning: After the exposure period, the coupons are removed, and corrosion products are cleaned off according to standard procedures (e.g., as per ASTM G1), which may involve chemical or mechanical cleaning.[10]

• Final Weighing: The cleaned and dried coupons are re-weighed.

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the Inhibition Efficiency (IE%).[10]

  • Corrosion Rate (CR): CR = (K × W) / (A × T × D)

    • Where: K is a constant, W is the mass loss, A is the surface area, T is the exposure time, and D is the metal density.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] × 100

    • Where: CR_blank is the corrosion rate without inhibitor and CR_inh is the corrosion rate with inhibitor.

Diagram 1: Standard workflow for the weight loss corrosion test.

Potentiodynamic Polarization

This electrochemical technique provides rapid information about the corrosion rate and the mechanism of inhibition (i.e., whether the inhibitor affects the anodic or cathodic reaction, or both).[12][13] The method involves scanning a potential range and measuring the resulting current.[14]

Detailed Protocol (based on ASTM G59):

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of the metal specimen as the working electrode, a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter electrode (e.g., platinum or graphite).[12][15]

• Stabilization: The working electrode is immersed in the test solution (with or without inhibitor) and allowed to stabilize until a steady open-circuit potential (E_corr) is reached.

• Polarization Scan: The potential is scanned at a slow, constant rate (e.g., 0.6 V/h) from a potential cathodic to E_corr to a potential anodic to E_corr.[14]

• Data Analysis: The resulting potential-current data is plotted on a semi-logarithmic scale (Tafel plot). The corrosion current density (I_corr) is determined by extrapolating the linear portions of the anodic and cathodic curves back to the corrosion potential (E_corr).[13]

• Calculation:

  • The Inhibition Efficiency (IE%) is calculated using the corrosion current densities: IE% = [(I_corr_blank - I_corr_inh) / I_corr_blank] × 100

    • Where: I_corr_blank is the corrosion current density without inhibitor and I_corr_inh is the corrosion current density with inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful, non-destructive technique that provides detailed information about the corrosion process and the properties of the protective film formed by the inhibitor.[15][16] It involves applying a small amplitude AC potential signal over a wide range of frequencies and measuring the impedance response.[17]

Detailed Protocol:

• Cell Setup: The same three-electrode cell as in potentiodynamic polarization is used.[17]

• Measurement: After the open-circuit potential has stabilized, a small sinusoidal AC voltage (e.g., 10 mV) is applied to the working electrode over a frequency range (e.g., 100 kHz to 10 mHz).[7][17]

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The data is fitted to an equivalent electrical circuit model to extract parameters like the solution resistance (R_s) and, most importantly, the charge transfer resistance (R_ct).[18] A larger R_ct value indicates a slower corrosion rate and better inhibition.[19]

• Calculation:

  • The Inhibition Efficiency (IE%) is calculated from the charge transfer resistance values: IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] × 100

    • Where: R_ct_inh is the charge transfer resistance with inhibitor and R_ct_blank is the charge transfer resistance without inhibitor.

Diagram 2: Workflow for electrochemical corrosion inhibition studies.

References

• 1. Quantum Chemical Analysis of the Corrosion Inhibition Potential by Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Anticorrosion Efficiency of Inhibitor Coatings Based on Ammonium Cation with Different Substituents: The Influence of Wettability and Molecular Structure [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Experimental and theoretical investigations of four amine derivatives as effective corrosion inhibitors for mild steel in HCl medium - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03560B [pubs.rsc.org]
• 6. infinitalab.com [infinitalab.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. chesci.com [chesci.com]
• 9. Immersion Corrosion — Metallurgical Engineering Services [metengr.com]
• 10. mdpi.com [mdpi.com]
• 11. lcslaboratory.com [lcslaboratory.com]
• 12. matestlabs.com [matestlabs.com]
• 13. store.astm.org [store.astm.org]
• 14. farsi.msrpco.com [farsi.msrpco.com]
• 15. ijcsi.pro [ijcsi.pro]
• 16. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 17. jmaterenvironsci.com [jmaterenvironsci.com]
• 18. Corrosion System | Using EIS Method for a Better Understanding [zerust.com]
• 19. researchgate.net [researchgate.net]

Cytotoxicity comparison between primary, secondary, and tertiary amines.

A Comparative Guide to the Cytotoxicity of Primary, Secondary, and Tertiary Amines

For researchers and professionals in drug development, understanding the cytotoxic potential of chemical moieties is paramount. Amines, fundamental functional groups in a vast array of pharmaceuticals and industrial chemicals, exhibit a range of cytotoxic effects that are closely linked to their structural classification as primary, secondary, or tertiary. This guide provides an objective comparison of their cytotoxicity, supported by experimental data, to aid in the selection and design of safer chemical entities.

General Trends in Amine Cytotoxicity

The relationship between the substitution on the amine nitrogen and its cytotoxic effect is complex and often context-dependent. However, some general trends have been observed in the literature. An analysis of in vitro pharmacological profiling and toxicology data suggests that primary amines are often less promiscuous in in vitro assays and tend to have improved profiles in in vivo toxicology studies when compared to secondary and tertiary amines[1].

Conversely, in the context of cationic nanoparticles for drug delivery, increasing the proportion of tertiary amines relative to primary amines has been shown to reduce cytotoxicity[2]. This suggests that the overall molecular structure and application play a significant role in determining the cytotoxic profile of the amine. For aliphatic amines, a clear structure-activity relationship has been established, where cytotoxicity is related to the chain length of the compounds[3].

Quantitative Cytotoxicity Data

To provide a clear comparison, the following table summarizes the hepatotoxicity of parent tertiary amine tricyclic antidepressants and their corresponding secondary amine metabolites in primary cultures of rat hepatocytes. The data is based on the leakage of the cytoplasmic enzyme lactate (B86563) dehydrogenase (LDH), a common indicator of cellular injury. A higher LDH release indicates greater cytotoxicity.

Amine Class	Compound	Mean LDH Release (% of Control) at 24h (100 µM)	Cytotoxicity Ranking
Tertiary	Amitriptyline	~160%	1 (Most Toxic)
Secondary	Nortriptyline	~160%	1 (Most Toxic)
Secondary	Desipramine	~130%	2
Tertiary	Imipramine	~110%	3 (Least Toxic)

Data adapted from a study on primary cultures of rat hepatocytes. The study ranked the hepatotoxicity potency as Amitriptyline = Nortriptyline > Desipramine > Imipramine[4].

Experimental Protocols

The data presented above was obtained through a series of established in vitro cytotoxicity assays. The general methodology is outlined below.

Hepatocyte Isolation and Primary Culture

• Source: Hepatocytes were isolated from postnatal Sprague-Dawley rats[4].

• Culture Medium: The cells were grown in an arginine-deficient, ornithine-supplemented medium. This specific formulation helps to inhibit the overgrowth of fibroblasts, thereby isolating a relatively pure culture of parenchymal hepatocytes[4].

Cytotoxicity Assessment via LDH Assay

The hepatotoxicity of the compounds was determined by measuring the leakage of cytoplasmic enzymes, such as lactate dehydrogenase (LDH), into the culture medium[4].

• Cell Treatment: The cultured hepatocytes were exposed to various concentrations of the test compounds (Amitriptyline, Nortriptyline, Desipramine, Imipramine) for specific time intervals (e.g., 24 hours)[4].

• Sample Collection: At the end of the incubation period, the culture medium was collected.

• LDH Measurement: The amount of LDH released from the damaged cells into the medium was quantified using a spectrophotometric assay. The assay measures the rate of conversion of a substrate (e.g., lactate to pyruvate) by the LDH enzyme, which is coupled to a reaction that produces a colored or fluorescent product.

• Data Analysis: The results are typically expressed as a percentage of the LDH released from control (untreated) cells or from cells treated with a lysis solution to induce maximal LDH release. An increase in LDH leakage compared to the control indicates cellular injury[4].

Experimental Workflow

The following diagram illustrates a typical workflow for an in vitro cytotoxicity assay.

Caption: Workflow for in vitro cytotoxicity testing of different amine classes.

Conclusion

The cytotoxicity of primary, secondary, and tertiary amines is not uniform and is influenced by the overall chemical structure and the biological system being tested. While some studies on drug candidates suggest primary amines may have a more favorable toxicology profile, specific applications like nanoparticle-based delivery systems show reduced cytotoxicity with a higher proportion of tertiary amines[1][2]. The provided data on tricyclic antidepressants demonstrates that within a class of compounds, a tertiary amine (Imipramine) can be less toxic than its secondary amine metabolite (Desipramine), and another tertiary amine (Amitriptyline) can be equally as toxic as its secondary amine counterpart (Nortriptyline)[4]. This highlights the necessity of empirical testing for each compound of interest. The experimental protocols and workflows described provide a foundational approach for researchers to conduct such comparative studies in their own work.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure-Activity Relationships of Cationic Shell-crosslinked Knedel-like Nanoparticles: Shell Composition and Transfection Efficiency/Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Relationship between chemical structure and cytotoxicity of aliphatic amines examined by a microtiter system with cultured fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the cytotoxicity of tricyclic antidepressants in primary cultures of rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of 1-Aminohexane and Aniline in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 1-aminohexane and aniline (B41778), two primary amines crucial in various organic syntheses. Understanding their distinct reactivities is paramount for optimizing reaction outcomes in research and development. This analysis is supported by quantitative data and detailed experimental protocols for key reactions.

Core Chemical Principles: Basicity and Nucleophilicity

The fundamental difference in reactivity between 1-aminohexane (an aliphatic amine) and aniline (an aromatic amine) stems from the availability of the nitrogen lone pair of electrons.

• 1-Aminohexane : As an aliphatic amine, the lone pair of electrons on the nitrogen atom is localized and readily available for donation. The hexyl group also exerts a weak electron-donating inductive effect, further increasing the electron density on the nitrogen. This makes 1-aminohexane a relatively strong base and a potent nucleophile.

• Aniline : In aniline, the nitrogen atom is directly attached to a benzene (B151609) ring. The lone pair of electrons on the nitrogen is delocalized into the aromatic π-system through resonance.[1][2] This delocalization significantly reduces the availability of the lone pair for protonation or for attacking an electrophile, rendering aniline a much weaker base and a weaker nucleophile compared to aliphatic amines like 1-aminohexane.[1][3]

The basicity of these amines is quantitatively expressed by their pKb values, where a lower pKb indicates a stronger base.

Compound	Structure	pKb (at 25°C)	Basicity
1-Aminohexane	C₆H₁₃NH₂	3.44 (pKaH 10.56)	Stronger Base
Aniline	C₆H₅NH₂	9.4 (pKaH 4.6)[3]	Weaker Base

Note: pKaH refers to the pKa of the conjugate acid.

Performance in Key Organic Reactions

The differences in basicity and nucleophilicity directly translate to performance variations in common organic reactions.

Acylation to Form Amides

Acylation is a fundamental reaction where an amine reacts with an acylating agent, such as acetyl chloride, to form an amide. This reaction is a staple for installing protecting groups or building more complex molecules.[4][5]

General Reaction: R-NH₂ + CH₃COCl → R-NHCOCH₃ + HCl

Due to its higher nucleophilicity, 1-aminohexane reacts more readily and under milder conditions than aniline. Aniline's reduced nucleophilicity often necessitates the use of a base to neutralize the HCl byproduct and drive the reaction to completion.

Amine	Reagents	Conditions	Reaction Time	Yield
1-Aminohexane	Acetyl chloride, Brine, NaOAc/Et₃N	Room Temperature	~15-30 min	High (often >90%)
Aniline	Acetyl chloride, K₂CO₃, PTC	Room Temperature	15-30 min	High (often >90%)

N-Alkylation

N-alkylation involves the reaction of an amine with an alkyl halide, like methyl iodide, to form a more substituted amine. This reaction is highly sensitive to the nucleophilicity of the amine.

General Reaction: R-NH₂ + CH₃I → R-NHCH₃ + HI

The higher nucleophilicity of 1-aminohexane leads to a faster reaction rate compared to aniline. However, a significant challenge with primary amines is overalkylation, as the secondary amine product is often more nucleophilic than the starting primary amine. For aniline, N-alkylation can be sluggish and may require harsher conditions or specialized catalysts.[6][7]

Amine	Reagents	Conditions	Reaction Time	Yield (Mono-alkylation)
1-Aminohexane	Methyl iodide, Base (e.g., K₂CO₃)	Room Temperature	Variable (prone to overalkylation)	Moderate to Good
Aniline	Methyl iodide, Na₂CO₃ solution	Variable (often requires heating)	48 h	Variable (can be low)[7]

Schiff Base Formation (Imination)

The condensation reaction between a primary amine and a carbonyl compound (e.g., benzaldehyde) forms a Schiff base, or an imine. This reaction is crucial in the synthesis of various biologically active compounds and ligands.[8][9]

General Reaction: R-NH₂ + C₆H₅CHO → R-N=CHC₆H₅ + H₂O

While both amines undergo this reaction, the greater nucleophilicity of 1-aminohexane can lead to a faster initial attack on the carbonyl carbon. However, the stability of the final product is also a key factor. The conjugated system formed in the product of the aniline reaction (benzalaniline) provides extra stability, which can drive the equilibrium towards the product.[10] The reaction is typically reversible, and removal of water is often necessary to achieve high yields.[8]

Amine	Reagents	Conditions	Reaction Time	Yield
1-Aminohexane	Benzaldehyde (B42025), Ethanol (B145695)	Reflux	~3 hours	Moderate to Good
Aniline	Benzaldehyde, Ethanol	Room Temp / Reflux	~5 hours (reflux)	Good to Excellent (e.g., 78%)[10]

Experimental Protocols

Protocol 1: Acylation of Aniline to Acetanilide (B955)

Materials:

• Aniline (1.0 mL, ~11 mmol)

• Water (16 mL)

• Concentrated Hydrochloric Acid (0.45 mL)

• Acetic Anhydride (B1165640) (0.6 mL)

• Sodium Acetate (B1210297) (530 mg) in water (3 mL)

• 95% Ethanol for recrystallization

• Conical flask (50 mL), beakers, Buchner funnel, vacuum filtration apparatus, ice bath

Procedure:

• In a 50-mL conical flask, combine 1.0 mL of aniline and 16 mL of water. Note that aniline is not fully soluble.[5]

• Slowly add 0.45 mL of concentrated hydrochloric acid to form the water-soluble aniline hydrochloride. Swirl to dissolve.[5]

• In a separate beaker, prepare a solution of 530 mg of sodium acetate in 3 mL of water.

• To the aniline hydrochloride solution, add 0.6 mL of acetic anhydride and swirl the flask.[5]

• Immediately add the sodium acetate solution to the flask. A white precipitate of acetanilide should form.[5]

• Cool the mixture in an ice bath for 10-15 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel and wash the crystals with a small amount of ice-cold water.

• Recrystallize the crude acetanilide from a minimal amount of hot 95% ethanol to obtain the purified product.

• Dry the crystals and determine the yield and melting point (literature m.p. 114°C).[11]

Protocol 2: Schiff Base Formation from Aniline and Benzaldehyde

Materials:

• Aniline (1.02 mL, ~10 mmol)

• Benzaldehyde (0.93 g, ~10 mmol)

• Ethanol (10 mL)

• Glacial Acetic Acid (a few drops)

• Round-bottom flask (50 mL), reflux condenser, heating mantle, beakers

Procedure:

• To a 50 mL round-bottom flask, add 1.02 mL of benzaldehyde dissolved in 10 mL of ethanol.[12]

• Add 1.38 g of aniline to the flask.[12]

• Add a few drops of glacial acetic acid to catalyze the reaction.[12]

• Attach a reflux condenser and heat the mixture under reflux for approximately 5 hours.[12]

• After reflux, cool the reaction mixture in an ice bath. The product should precipitate.

• If precipitation is slow, add a small amount of cold water to induce crystallization.[12]

• Collect the yellow crystalline product by filtration.

• Recrystallize the crude product from ethanol to obtain pure N-benzylideneaniline (benzalaniline).

• Dry the product and determine the yield and melting point (literature m.p. 52°C).[10]

Visualizations

Caption: Logical flow from structure to reaction performance.

Caption: General workflow for Schiff base synthesis.

References

• 1. Why is the pKb of aniline more than that of methylamine? | Filo [askfilo.com]
• 2. Give reason : pKb of aniline is more than that of methylamine [doubtnut.com]
• 3. Aniline - Wikipedia [en.wikipedia.org]
• 4. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Schiff Bases: A Short Survey on an Evergreen Chemistry Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. ias.ac.in [ias.ac.in]
• 12. globalconference.info [globalconference.info]

Spectroscopic differentiation of aminohexane isomers.

A Spectroscopic Guide to Differentiating Aminohexane Isomers

For researchers, scientists, and drug development professionals, the accurate identification of isomeric compounds is a critical step in chemical analysis and quality control. Aminohexane (C₆H₁₅N) presents a variety of structural isomers, each with unique properties that can significantly impact its chemical and pharmacological behavior. This guide provides a comparative analysis of five key aminohexane isomers—n-hexylamine, 2-aminohexane, 3-aminohexane, N-methylpentylamine, and N,N-dimethylbutylamine—using fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the selected aminohexane isomers. These values are compiled from various spectral databases and provide a basis for their differentiation.

¹H NMR Spectroscopy Data

Table 1: ¹H NMR Chemical Shifts (δ) in ppm

Isomer	Ha	Hb	Hc	Hd	He	Hf	NH/NH₂	N-CH₃
n-Hexylamine	0.89 (t)	1.30 (m)	1.46 (m)	1.29 (m)	2.67 (t)	-	1.12 (s)	-
2-Aminohexane[1]	0.89 (t)	1.29 (m)	1.43 (m)	1.09 (d)	2.75 (m)	-	1.21 (s)	-
3-Aminohexane[2]	0.90 (t)	1.40 (m)	2.58 (m)	1.38 (m)	0.89 (t)	-	1.15 (s)	-
N-Methylpentylamine	0.90 (t)	1.31 (m)	1.48 (m)	2.55 (t)	-	-	0.98 (s)	2.43 (s)
N,N-Dimethylbutylamine[3]	0.92 (t)	1.31 (m)	1.43 (m)	2.22 (t)	-	-	-	2.21 (s)

Note: Chemical shifts are typically referenced to TMS at 0 ppm. Multiplicity is denoted as s (singlet), d (doublet), t (triplet), and m (multiplet).

¹³C NMR Spectroscopy Data

Table 2: ¹³C NMR Chemical Shifts (δ) in ppm

Isomer	C1	C2	C3	C4	C5	C6	N-CH₃
n-Hexylamine	14.0	22.6	31.8	26.8	33.6	42.1	-
2-Aminohexane[1]	14.1	36.6	28.5	22.8	49.9	23.5	-
3-Aminohexane[2]	10.0	29.8	56.4	37.1	14.2	-	-
N-Methylpentylamine	14.0	22.5	29.3	30.0	50.1	-	36.4
N,N-Dimethylbutylamine	14.0	20.6	29.3	59.1	-	-	45.3

Mass Spectrometry Data

Table 3: Key Mass-to-Charge Ratios (m/z) and their Relative Intensities

Isomer	Molecular Ion (M⁺)	Base Peak (m/z)	Other Key Fragments (m/z)
n-Hexylamine	101	30	44, 58, 72
2-Aminohexane[1]	101	44	30, 58, 86
3-Aminohexane[2][4]	101	58	44, 72
N-Methylpentylamine	101	44	58, 72
N,N-Dimethylbutylamine[3][5]	101	58	44, 72

FTIR Spectroscopy Data

Table 4: Characteristic Infrared Absorption Bands (cm⁻¹)

Isomer	N-H Stretch	C-H Stretch	N-H Bend	C-N Stretch
n-Hexylamine	3370, 3290 (two bands, primary amine)	2950-2850	1600	1070
2-Aminohexane[6][7]	3380, 3290 (two bands, primary amine)	2960-2850	1590	1080
3-Aminohexane	Not readily available	2960-2850	~1600	~1100
N-Methylpentylamine	3300 (one band, secondary amine)	2950-2850	-	1120
N,N-Dimethylbutylamine	Absent (tertiary amine)	2950-2850	-	1150

Experimental Protocols

Detailed methodologies are crucial for reproducible spectroscopic analysis. Below are generalized protocols for acquiring NMR, MS, and FTIR data for liquid amine samples.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation :

  • Dissolve 5-10 mg of the aminohexane isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.[8]

  • For quantitative analysis, a known amount of an internal standard (e.g., tetramethylsilane, TMS) can be added.[9]

  • Ensure the sample is completely dissolved to avoid peak broadening.[9]

• Instrument Setup :

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.[9]

• Data Acquisition :

  • ¹H NMR : Acquire the spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to achieve an adequate signal-to-noise ratio.

  • ¹³C NMR : A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.[8] Proton decoupling is commonly used to simplify the spectrum and enhance signal intensity.

• Data Processing :

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the solvent residual peak or the internal standard (TMS at 0.00 ppm).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Mass Spectrometry (GC-MS)

• Sample Preparation :

  • Prepare a dilute solution of the aminohexane isomer in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane). The concentration should be in the low ppm range.

  • For complex matrices, a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the analyte.[10]

• Gas Chromatography (GC) Parameters :

  • Injector : Use a split/splitless injector, typically in split mode to avoid column overloading. Set the injector temperature to around 250 °C.

  • Column : A non-polar or mid-polar capillary column (e.g., DB-5ms or equivalent) is suitable for separating the isomers.

  • Carrier Gas : Use high-purity helium at a constant flow rate (e.g., 1-2 mL/min).[11]

  • Oven Temperature Program : Start at a low temperature (e.g., 40 °C) and ramp up to a final temperature of around 250 °C to ensure elution of the analytes.[11]

• Mass Spectrometry (MS) Parameters :

  • Ionization : Use Electron Ionization (EI) at a standard energy of 70 eV.

  • Mass Analyzer : Scan a mass range appropriate for the analyte (e.g., m/z 25-150).

  • Detector : Set the detector voltage to an appropriate level to achieve good sensitivity.

• Data Analysis :

  • Identify the molecular ion peak (M⁺) and characteristic fragment ions.

  • Compare the fragmentation pattern to spectral libraries for confirmation.

FTIR Spectroscopy

• Sample Preparation :

  • For neat liquid analysis, place a single drop of the aminohexane isomer between two salt plates (e.g., NaCl or KBr).[12]

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory by placing a drop of the liquid directly onto the ATR crystal.[13]

• Instrument Setup :

  • Acquire a background spectrum of the clean, empty salt plates or ATR crystal. This will be subtracted from the sample spectrum to remove atmospheric and instrumental interferences.

• Data Acquisition :

  • Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • Co-add multiple scans to improve the signal-to-noise ratio.[13]

• Data Analysis :

  • Identify the characteristic absorption bands for functional groups, such as N-H stretches, C-H stretches, and N-H bends.[13]

  • Pay close attention to the "fingerprint region" (below 1500 cm⁻¹) where subtle structural differences between isomers are most apparent.

Visualization of the Differentiation Workflow

The following diagram illustrates the logical workflow for the spectroscopic differentiation of aminohexane isomers.

References

• 1. 2-Hexanamine | C6H15N | CID 21405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexan-3-amine | C6H15N | CID 86062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Dimethylaminobutane(927-62-8) MS [m.chemicalbook.com]
• 4. 3-Hexanamine [webbook.nist.gov]
• 5. 1-Butanamine, N,N-dimethyl- [webbook.nist.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. (S)-2-Aminohexane | C6H15N | CID 6999846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. benchchem.com [benchchem.com]
• 10. Sample preparation GC-MS [scioninstruments.com]
• 11. benchchem.com [benchchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. drawellanalytical.com [drawellanalytical.com]

Confirming the Structure of N-Substituted Hexylamine Derivatives by 2D NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of N-substituted hexylamine (B90201) derivatives is critical for ensuring the efficacy, safety, and quality of these compounds. While several analytical techniques can provide structural information, two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy stands out as a powerful and definitive method for elucidating the precise connectivity of atoms within a molecule. This guide provides an objective comparison of 2D NMR with other analytical techniques, supported by illustrative experimental data and detailed protocols for the structural characterization of N-substituted hexylamine derivatives.

Comparison of Analytical Techniques for Structural Elucidation

The choice of analytical technique for structural confirmation depends on the specific information required. While techniques like Mass Spectrometry (MS) and Fourier-Transform Infrared Spectroscopy (FTIR) provide valuable and often complementary data, 2D NMR offers unparalleled detail regarding the molecular framework.

Technique	Information Provided	Advantages	Limitations
2D NMR (COSY, HSQC, HMBC)	Detailed atom connectivity (¹H-¹H, ¹H-¹³C one-bond, and ¹H-¹³C long-range correlations). Provides unambiguous structural assignment in solution.	Non-destructive, provides precise stereochemical and regiochemical information.	Lower sensitivity compared to MS, requires larger sample amounts, and longer acquisition times.[1]
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity, provides accurate molecular weight information, excellent for identifying known compounds by library matching.[1]	Provides limited information on the specific arrangement of atoms and isomer differentiation can be challenging.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of specific functional groups (e.g., N-H, C-H, C=O).	Fast, requires minimal sample preparation, good for monitoring reactions.	Provides limited information on the overall molecular structure and connectivity.[2]

Structural Confirmation of N-Benzylhexylamine using 2D NMR

To illustrate the power of 2D NMR, we will consider the structural confirmation of a representative N-substituted hexylamine derivative, N-benzylhexylamine. The following table summarizes the expected ¹H and ¹³C NMR chemical shifts and key 2D NMR correlations.

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key COSY Correlations (¹H-¹H)	Key HSQC Correlation (¹H-¹³C)	Key HMBC Correlations (¹H-¹³C)
1	~2.60 (t)	~50.0	H-2	C-1	C-2, C-3
2	~1.50 (m)	~31.8	H-1, H-3	C-2	C-1, C-3, C-4
3	~1.30 (m)	~27.0	H-2, H-4	C-3	C-1, C-2, C-4, C-5
4	~1.30 (m)	~22.6	H-3, H-5	C-4	C-2, C-3, C-5, C-6
5	~1.30 (m)	~31.8	H-4, H-6	C-5	C-3, C-4, C-6
6	~0.90 (t)	~14.1	H-5	C-6	C-4, C-5
7 (CH₂)	~3.75 (s)	~54.0	-	C-7	C-1, C-8, C-9/13
8 (Cq)	-	~140.0	-	-	-
9/13	~7.30 (d)	~128.5	H-10/12	C-9/13	C-7, C-8, C-11
10/12	~7.35 (t)	~128.3	H-9/13, H-11	C-10/12	C-8, C-9/13
11	~7.25 (t)	~127.0	H-10/12	C-11	C-9/13
NH	~1.5 (br s)	-	-	-	-

Experimental Protocols

Sample Preparation

• Weigh approximately 15-25 mg of the N-substituted hexylamine derivative into a clean, dry vial.[3]

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).[4][5]

• Filter the solution through a pipette containing a small cotton or glass wool plug directly into a clean 5 mm NMR tube to remove any particulate matter.[4][6]

• Cap the NMR tube and ensure the solution height is adequate for the spectrometer's probe.[3]

2D NMR Data Acquisition

The following are typical acquisition parameters for a 500 MHz NMR spectrometer. These may need to be optimized for specific instruments and samples.

1. ¹H-¹H COSY (Correlation Spectroscopy):

• Pulse Program: cosygpqf (or similar gradient-selected, phase-sensitive sequence)

• Spectral Width (F2 and F1): 10-12 ppm

• Number of Scans (ns): 2-4

• Number of Increments (F1): 256-512

• Relaxation Delay (d1): 1.5-2.0 s

2. ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

• Pulse Program: hsqcedetgpsisp2.3 (or similar edited HSQC for multiplicity information)

• Spectral Width (F2 - ¹H): 10-12 ppm

• Spectral Width (F1 - ¹³C): 0-160 ppm

• Number of Scans (ns): 4-8

• Number of Increments (F1): 128-256

• Relaxation Delay (d1): 1.5 s

• ¹J(C,H) Coupling Constant: ~145 Hz

3. ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

• Pulse Program: hmbcgplpndqf (or similar gradient-selected sequence)

• Spectral Width (F2 - ¹H): 10-12 ppm

• Spectral Width (F1 - ¹³C): 0-200 ppm

• Number of Scans (ns): 8-16

• Number of Increments (F1): 256-512

• Relaxation Delay (d1): 1.5 s

• Long-range J(C,H) Coupling Constant: Optimized for ~8 Hz[7]

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical connections between different NMR experiments for structural elucidation.

Experimental workflow for 2D NMR structural confirmation.

Logical relationships of NMR experiments in structure elucidation.

References

• 1. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 2. rockymountainlabs.com [rockymountainlabs.com]
• 3. nmrlab.chem.upenn.edu [nmrlab.chem.upenn.edu]
• 4. sites.bu.edu [sites.bu.edu]
• 5. publish.uwo.ca [publish.uwo.ca]
• 6. as.nyu.edu [as.nyu.edu]
• 7. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

A Comparative Guide to Amine Quantification: Cross-Validation of Titration and Chromatography

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of amines is a critical aspect of research and development in the pharmaceutical and chemical industries. Amines, a diverse class of organic compounds, play a significant role as intermediates and active pharmaceutical ingredients. The choice of analytical methodology for their quantification can significantly impact the accuracy, precision, and efficiency of a project. This guide provides an objective comparison of two commonly employed techniques for amine quantification: traditional acid-base titration and modern high-performance liquid chromatography (HPLC). We present a cross-validation approach, supported by representative experimental data, to assist researchers in selecting the most appropriate method for their specific needs.

Principles of Amine Quantification

Titration is a classic volumetric analysis technique that relies on the neutralization reaction between a basic amine and a standardized acid titrant. The endpoint of the titration, where all the amine has been consumed, can be determined using a colorimetric indicator or by monitoring the change in pH with a potentiometer. The concentration of the amine is then calculated based on the stoichiometry of the reaction and the volume of titrant used. For weakly basic amines or for analyses in non-aqueous media, a non-aqueous titration using a strong acid like perchloric acid in a non-aqueous solvent such as glacial acetic acid is often employed to achieve a sharp endpoint.[1][2]

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that can be used to quantify individual amines within a mixture.[3] The sample is injected into a column packed with a stationary phase, and a liquid mobile phase is pumped through the column. The different affinities of the amines for the stationary and mobile phases result in their separation. As the separated amines elute from the column, they are detected by a suitable detector, most commonly a UV-Vis or fluorescence detector. For amines that lack a strong chromophore, a pre-column or post-column derivatization step is often employed to attach a UV-absorbing or fluorescent tag, thereby enhancing their detectability.[3]

Comparative Performance Data

The following table summarizes representative quantitative data from the analysis of a hypothetical primary amine sample using both titration and HPLC. This data is synthesized from typical performance characteristics reported in analytical literature to provide a comparative overview.[4][5][6]

Parameter	Titration	HPLC with Pre-column Derivatization
Linearity (r²)	N/A	> 0.999
Accuracy (Recovery %)	98.5 - 101.5%	99.0 - 101.0%
Precision (RSD %)	< 0.5%	< 1.5%
Limit of Detection (LOD)	~100 ppm	~0.1 ppm
Limit of Quantitation (LOQ)	~300 ppm	~0.3 ppm
Analysis Time per Sample	~15 minutes	~30 minutes (including derivatization)
Specificity	Low (titrates all bases)	High (separates and quantifies specific amines)

Experimental Protocols

Non-Aqueous Potentiometric Titration

This protocol describes the determination of the total amine content of a sample by non-aqueous potentiometric titration with perchloric acid.

Apparatus:

• Automatic potentiometric titrator

• Glass pH electrode and reference electrode suitable for non-aqueous solutions

• 100-mL beaker

• Magnetic stirrer and stir bar

• 50-mL burette

Reagents:

• Glacial acetic acid

• 0.1 N Perchloric acid in glacial acetic acid, standardized

• Sample containing the amine

Procedure:

• Accurately weigh a quantity of the amine sample expected to consume 20-30 mL of the titrant and transfer it to a 100-mL beaker.

• Add 50 mL of glacial acetic acid to the beaker and stir until the sample is completely dissolved.

• Immerse the electrodes in the solution and ensure the tip of the burette is below the surface of the liquid.

• Start the magnetic stirrer and begin titrating with the standardized 0.1 N perchloric acid.

• Record the potential (mV) as a function of the volume of titrant added.

• The endpoint is the point of maximum inflection on the titration curve.

• Calculate the amine content using the following formula:

  Where:

  • V = Volume of perchloric acid titrant at the endpoint (L)

  • N = Normality of the perchloric acid titrant (eq/L)

  • MW = Molecular weight of the amine ( g/mol )

  • W = Weight of the sample (g)

  • n = number of basic nitrogen atoms per molecule of amine

HPLC with Pre-column Derivatization

This protocol describes the quantification of a primary amine using HPLC with pre-column derivatization with dansyl chloride.

Apparatus:

• High-Performance Liquid Chromatograph (HPLC) with a fluorescence detector

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm)

• Autosampler

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Dansyl chloride solution (1 mg/mL in acetone)

• Sodium bicarbonate buffer (0.1 M, pH 9.5)

• Amine standard and sample solutions

Procedure:

• Derivatization:

  • To 100 µL of the amine standard or sample solution, add 200 µL of the sodium bicarbonate buffer.

  • Add 200 µL of the dansyl chloride solution and vortex the mixture.

  • Incubate the mixture at 60°C for 30 minutes in the dark.

  • Add 100 µL of a quenching reagent (e.g., a primary amine solution like methylamine) to react with the excess dansyl chloride.

  • Filter the derivatized solution through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution: A typical gradient would be to start at 50% B, increase to 90% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Fluorescence Detector Settings: Excitation wavelength of 340 nm and an emission wavelength of 525 nm.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the derivatized amine standards against their known concentrations.

  • Determine the concentration of the amine in the sample by interpolating its peak area on the calibration curve.

Workflow Diagrams

References

• 1. mt.com [mt.com]
• 2. Nonaqueous titration of weak bases with perchloric acid | Metrohm [metrohm.com]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Literature review on the applications of C6 alkylamines in materials science.

C6 alkylamines, a class of organic compounds characterized by a six-carbon aliphatic chain attached to a nitrogen-containing functional group, are versatile building blocks in materials science. Their unique combination of a reactive amine group and a moderately long alkyl chain imparts a range of desirable properties to materials, influencing everything from surface energy and corrosion resistance to the performance of advanced electronics. This guide provides a comparative analysis of C6 alkylamines in four key application areas: corrosion inhibition, perovskite solar cells, graphene oxide functionalization, and as epoxy curing agents. The performance of C6 alkylamines is benchmarked against other common alternatives, supported by experimental data and detailed protocols for key characterization techniques.

Corrosion Inhibition: The Protective Power of Cyclohexylamine (B46788)

Cyclohexylamine, a cyclic C6 alkylamine, is a widely utilized corrosion inhibitor, particularly in boiler water treatment and for the protection of mild steel and aluminum alloys. Its effectiveness stems from its ability to neutralize acidic species and form a protective film on the metal surface.

A comparative study on the corrosion inhibition of mild steel in a 0.1 N H2SO4 solution demonstrated the efficacy of cyclohexylamine. At a concentration of 1000 ppm, it achieved a corrosion inhibition efficiency of 81.06%.[1] Further research into cyclohexylamine dithiocarbamate (B8719985) (CHDTC) as a corrosion inhibitor for aluminum in 1 M HCl revealed that its inhibition efficiency increases with concentration, highlighting its potential in acidic environments.

In a direct comparison with n-methyldiethanolamine (B23272) for the protection of API X80 carbon steel in a CO2-saturated aqueous solution, dicyclohexylamine (B1670486) consistently showed higher inhibition efficiency at various temperatures.[2]

Inhibitor	Metal	Corrosive Medium	Temperature (°C)	Concentration	Inhibition Efficiency (%)
Cyclohexylamine	Mild Steel	0.1 N H2SO4	Room Temperature	1000 ppm	81.06[1]
Dicyclohexylamine	API X80 Carbon Steel	CO2-saturated aqueous solution	20	Not Specified	39.61[2]
n-methyldiethanolamine	API X80 Carbon Steel	CO2-saturated aqueous solution	20	Not Specified	34.53[2]
Dicyclohexylamine	API X80 Carbon Steel	CO2-saturated aqueous solution	35	Not Specified	34.03[2]
n-methyldiethanolamine	API X80 Carbon Steel	CO2-saturated aqueous solution	35	Not Specified	15.30[2]
Dicyclohexylamine	API X80 Carbon Steel	CO2-saturated aqueous solution	45	Not Specified	13.98[2]
n-methyldiethanolamine	API X80 Carbon Steel	CO2-saturated aqueous solution	45	Not Specified	6.26[2]

Experimental Protocol: Potentiodynamic Polarization Corrosion Test

This protocol outlines the procedure for evaluating the corrosion inhibition efficiency of cyclohexylamine using potentiodynamic polarization, based on ASTM G59.[3]

• Electrode Preparation:

  • Prepare a working electrode from the metal of interest (e.g., mild steel).

  • Sequentially polish the electrode surface with 240 and 600 grit SiC paper.[3]

  • Degrease the electrode with acetone (B3395972) and rinse with distilled water immediately before immersion.[3]

• Electrochemical Cell Setup:

  • Assemble a three-electrode cell consisting of the prepared working electrode, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum mesh).

  • Fill the cell with the corrosive solution (e.g., 0.1 N H2SO4) with and without the desired concentration of cyclohexylamine.

  • Purge the solution with an oxygen-free gas (e.g., nitrogen) for at least 30 minutes prior to and throughout the experiment.[3]

  • Position the reference electrode tip 2-3 mm from the working electrode surface.[3]

• Measurement:

  • Connect the electrodes to a potentiostat.

  • Allow the system to stabilize by monitoring the open-circuit potential (OCP) for at least 55 minutes.[3]

  • Begin the potentiodynamic scan at a rate of 0.6 V/h from a potential 30 mV more negative than the OCP to 30 mV more positive than the OCP.[3]

• Data Analysis:

  • Plot the resulting potential versus the logarithm of the current density to generate a Tafel plot.

  • Determine the corrosion potential (Ecorr) and corrosion current density (Icorr) from the Tafel plot.

  • Calculate the corrosion inhibition efficiency (IE%) using the following equation: IE% = [(Icorr_uninhibited - Icorr_inhibited) / Icorr_uninhibited] x 100

Caption: Workflow for potentiodynamic polarization corrosion testing.

Perovskite Solar Cells: Enhancing Stability with Hexylamine (B90201)

In the realm of photovoltaics, hexylamine has emerged as a key component in the fabrication of quasi-two-dimensional (2D) perovskite solar cells. The incorporation of the long alkyl chain of hexylamine enhances the hydrophobicity of the perovskite film, thereby improving its stability in ambient conditions.[4][5]

Cation Composition	PCE (%)	Jsc (mA cm−2)	Voc (V)	FF (%)
HA(CH3NH3)n−1PbnI3n+1 (Hexylamine-based)	5.90[4][5]	13.61[4][5]	0.72[4][5]	60.10[4][5]
Triple-Cation (Cs/MA/FA)	up to 21.1	Not Specified	Not Specified	Not Specified
(BEA)0.5MA3Pb3I10	14.86[6]	Not Specified	Not Specified	Not Specified
(BEA)0.5Cs0.15(FA0.83MA0.17)2.85Pb3(I0.83Br0.17)10	17.39[6]	Not Specified	Not Specified	Not Specified

Experimental Protocol: Fabrication of Quasi-2D Perovskite Solar Cells

This protocol describes a general two-step method for the fabrication of quasi-2D perovskite solar cells.

• Substrate Preparation:

  • Clean fluorine-doped tin oxide (FTO) glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326).

  • Deposit a compact TiO2 layer onto the FTO substrate by spin-coating a precursor solution and annealing.

• Perovskite Film Deposition:

  • Step 1: Spin-coat a solution of lead iodide (PbI2) in a solvent like N,N-dimethylformamide (DMF) onto the TiO2 layer and dry to form a PbI2 film.

  • Step 2: Immerse the PbI2-coated substrate in a solution containing a mixture of methylammonium (B1206745) iodide (MAI) and hexylammonium iodide (HAI) in isopropanol to form the quasi-2D perovskite structure.

  • Anneal the film to crystallize the perovskite.

• Hole-Transport Layer and Electrode Deposition:

  • Spin-coat a hole-transport material (HTM) solution (e.g., Spiro-OMeTAD) onto the perovskite layer.

  • Thermally evaporate a metal contact (e.g., gold or silver) as the back electrode.

• Characterization:

  • Measure the current density-voltage (J-V) characteristics under simulated solar illumination (AM 1.5G) to determine PCE, Jsc, Voc, and FF.

  • Characterize the film morphology and crystal structure using Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD).

Caption: Fabrication process for quasi-2D perovskite solar cells.

Graphene Oxide Functionalization: Tailoring Properties with Alkylamines

The functionalization of graphene oxide (GO) with alkylamines is a powerful method to tune its properties, particularly its dispersibility in various solvents and its compatibility with polymer matrices. The length of the alkyl chain plays a crucial role in determining the final properties of the functionalized GO (f-GO). While direct comparative data for hexylamine (C6) is limited, studies on other alkylamines provide valuable insights into the expected trends.

A study comparing the functionalization of GO with octylamine (B49996) (C8), dodecylamine (B51217) (C12), and hexadecylamine (B48584) (C16) showed that a longer alkyl chain leads to better thermal stability of the resulting polystyrene nanocomposites.[7] Conversely, the shortest chain length (octylamine) resulted in the highest increase in the storage modulus of the composite.[7] This suggests a trade-off between thermal and mechanical property enhancement.

Alkylamine Chain Length	Polymer Matrix	Property	Observation
Octylamine (C8)	Polystyrene	Storage Modulus	Highest increase (140% at 10 wt.% loading)[7]
Dodecylamine (C12)	Polystyrene	Thermal Stability	Intermediate
Hexadecylamine (C16)	Polystyrene	Thermal Stability	Best thermal stability[7]

Experimental Protocol: Synthesis of Alkylamine-Functionalized Graphene Oxide

This protocol describes a general method for the functionalization of graphene oxide with an alkylamine like hexylamine.

• Graphene Oxide Synthesis:

  • Synthesize graphene oxide from graphite (B72142) powder using a modified Hummers' method.[1]

• Functionalization Reaction:

  • Disperse the synthesized GO in deionized water via ultrasonication.

  • Add the alkylamine (e.g., hexylamine) to the GO dispersion.

  • The reaction can be promoted by methods such as refluxing at an elevated temperature or through gamma-ray irradiation.[8][9] For a reflux method, heat the mixture under constant stirring for a specified duration.

• Purification:

  • After the reaction, cool the mixture to room temperature.

  • Separate the functionalized GO by centrifugation or filtration.

  • Wash the product repeatedly with deionized water and ethanol (B145695) to remove unreacted alkylamine.

  • Dry the purified f-GO in a vacuum oven.

• Characterization:

  • Confirm the functionalization using Fourier-transform infrared spectroscopy (FTIR) by observing the appearance of C-H stretching peaks from the alkyl chain and the formation of amide or amine linkages.

  • Analyze the thermal stability of the f-GO using thermogravimetric analysis (TGA).

  • Examine the morphology and interlayer spacing using SEM and XRD.

Caption: Relationship between alkylamine chain length and f-GO properties.

Epoxy Curing Agents: Performance of 1,6-Diaminohexane

Aliphatic amines, including 1,6-diaminohexane, are common curing agents for epoxy resins, particularly for applications requiring room temperature cure. The choice of curing agent significantly influences the mechanical and thermal properties of the final cured epoxy.

A study on a branched aliphatic polyamine derived from 1,6-diaminohexane, N,N,N',N'-tetra(3-aminopropyl)-1,6-diaminohexane (TADH), showed enhanced properties compared to the epoxy cured with the parent 1,6-diaminohexane. The TADH-cured epoxy exhibited a higher storage modulus, an 11°C increase in glass transition temperature (Tg), and improved flexural and shear strength.[10] This demonstrates that modifications to the basic C6 diamine structure can lead to significant performance improvements.

When comparing aliphatic to aromatic amines, aromatic amines generally impart higher thermal and chemical resistance due to their rigid ring structures, although they are less reactive.[11]

Curing Agent	Epoxy Type	Glass Transition Temp. (°C)	Flexural Strength (MPa)	Flexural Modulus (MPa)	Shear Strength (MPa)
1,6-Diaminohexane	DGEBA	Lower than TADH-cured	Lower than TADH-cured	Lower than TADH-cured	Lower than TADH-cured
TADH (derived from 1,6-diaminohexane)	DGEBA	11°C increment over 1,6-diaminohexane[10]	~95[10]	~2440[10]	~8[10]
Triethylene tetramine (B166960) (TETA)	DGEBA	Lower than aromatic amines	Lower than aromatic amines	Not Specified	Not Specified
4,4′-methylenedianiline (MDA)	AFG-90MH	213[12]	158[12]	Not Specified	Not Specified
4,4′-methylenebis(2-chloroaniline) (MOCA)	AFG-90MH	190[12]	165[12]	Not Specified	Not Specified

Experimental Protocol: Epoxy Curing and Mechanical Testing

This protocol outlines the procedure for curing an epoxy resin with 1,6-diaminohexane and performing mechanical tests according to ASTM standards.

• Epoxy Formulation and Curing:

  • Calculate the stoichiometric amount of 1,6-diaminohexane required to cure the epoxy resin (e.g., diglycidyl ether of bisphenol A, DGEBA) based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the epoxy equivalent weight (EEW) of the resin.

  • Thoroughly mix the epoxy resin and 1,6-diaminohexane at room temperature.

  • Pour the mixture into molds appropriate for the desired mechanical test specimens (e.g., dumbbell shape for tensile testing as per ASTM D638).[13]

  • Cure the samples at room temperature for a specified period (e.g., 7 days) followed by a post-cure at an elevated temperature if required.

• Mechanical Testing:

  • Tensile Testing (ASTM D638): [13]

    • Mount the dumbbell-shaped specimens in a universal testing machine.

    • Apply a tensile load at a constant crosshead speed until the specimen fails.

    • Record the load and elongation to determine tensile strength, tensile modulus, and elongation at break.

  • Flexural Testing (ASTM D790): [13]

    • Place rectangular bar specimens on a three-point bending fixture in a universal testing machine.

    • Apply a load to the center of the specimen until it fractures or reaches a specified deflection.

    • Calculate the flexural strength and flexural modulus from the load-deflection data.

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC):

    • Use DSC to determine the glass transition temperature (Tg) of the cured epoxy.

    • Heat a small sample of the cured material at a constant rate and observe the change in heat flow.

References

• 1. mdpi.com [mdpi.com]
• 2. Tuning the Structures and Optical Properties of Perovskites by Varying the Alkylamine Type and Chain Length - PMC [pmc.ncbi.nlm.nih.gov]
• 3. farsi.msrpco.com [farsi.msrpco.com]
• 4. Hydrophobic perovskites based on an alkylamine compound for high efficiency solar cells with improved environmental stability - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effects of the alkylamine functionalization of graphene oxide on the properties of polystyrene nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High yield synthesis of amine functionalized graphene oxide and its surface properties - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. ijert.org [ijert.org]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Aminohexane: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. Aminohexane, a flammable, corrosive, and toxic compound, necessitates stringent disposal protocols to mitigate risks to personnel and the environment. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for aminohexane.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate personal protective equipment (PPE) and to be aware of the immediate actions to take in case of accidental exposure.

Personal Protective Equipment (PPE) Summary

Equipment	Specification
Eye Protection	Chemical safety goggles and a face shield.[1]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).[1]
Skin and Body Protection	Lab coat, long pants, and closed-toe shoes.[1]
Respiratory Protection	Handle in a well-ventilated area, preferably within a chemical fume hood.[1]

In the event of exposure, immediate first aid is critical. For skin contact, immediately flush with plenty of water for at least 15 minutes while removing contaminated clothing.[2] For eye contact, rinse cautiously with water for several minutes.[3] If inhaled, move to fresh air.[2][3] If swallowed, do NOT induce vomiting and seek immediate medical attention.[4]

Aminohexane Disposal Workflow

The proper disposal of aminohexane follows a structured procedure to ensure safety and regulatory compliance. The following diagram outlines the logical workflow from waste generation to final disposal.

Caption: Logical workflow for the proper disposal of aminohexane waste.

Step-by-Step Disposal Procedure

The disposal of aminohexane is governed by federal, state, and local regulations.[2][5] It is classified as a hazardous waste and must be managed accordingly.[6]

1. Waste Collection and Segregation:

• Collect waste aminohexane in a designated, sturdy, and leak-proof container made of a compatible material.[7][8]

• Ensure the container has a secure, screw-on cap.[1]

• Crucially, do not mix aminohexane waste with incompatible substances, particularly acids and oxidizing agents, to prevent violent reactions. [9][10]

2. Labeling:

• Properly label the waste container with a "Hazardous Waste" label.[1]

• Clearly identify the contents as "Aminohexane" or "Hexylamine".[1] This is critical as disposal of unknown waste is prohibited.[1]

3. Storage:

• Store the sealed waste container in a designated satellite accumulation area.[7]

• The storage area must be cool, dry, well-ventilated, and away from sources of ignition such as heat, sparks, and open flames.[2][3]

4. Spill Management:

• In case of a spill, absorb the material with an inert substance like vermiculite, sand, or earth.[2]

• Use spark-proof tools for cleanup.[2]

• Place the absorbent material into a suitable, sealed container for disposal.[2]

• Do not allow the product to enter drains.[3][11]

5. Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup.[1]

• Disposal must be conducted at an approved and licensed waste disposal facility in accordance with all applicable regulations.[12][13][14]

Empty Container Disposal:

• Empty containers that held aminohexane are also considered hazardous as they may retain product residue.[2][14]

• Thoroughly rinse the empty container with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[15]

• After triple rinsing and drying, and once the label is defaced or removed, the container may be disposed of as regular solid waste, though institutional policies may vary.[8][15]

References

• 1. benchchem.com [benchchem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. cloudfront.zoro.com [cloudfront.zoro.com]
• 6. fishersci.com [fishersci.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. nipissingu.ca [nipissingu.ca]
• 11. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 12. lobachemie.com [lobachemie.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. assets.thermofisher.com [assets.thermofisher.com]
• 15. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]